3-amino-N-cyclopropyl-4-methoxybenzamide

• CAS: 312629-04-2

Core Science & Biosynthesis

An In-depth Technical Guide to 3-amino-N-cyclopropyl-4-methoxybenzamide (CAS 312629-04-2)

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 3-amino-N-cyclopropyl-4-methoxybenzamide, a compound of interest in medicinal chemistry. Drawing upon available data and established scientific principles, this document delves into its chemical properties, a plausible synthetic route, its potential mechanism of action as a phosphodiesterase 4 (PDE4) inhibitor, and proposed analytical methodologies.

Core Chemical Identity and Physicochemical Properties

3-amino-N-cyclopropyl-4-methoxybenzamide is a benzamide derivative with the chemical formula C₁₁H₁₄N₂O₂ and a molecular weight of 206.24 g/mol [1]. Its core structure consists of a 4-methoxybenzamide scaffold with an amino group at the 3-position and a cyclopropyl group attached to the amide nitrogen.

Property	Value	Source
CAS Number	312629-04-2	[1]
Molecular Formula	C₁₁H₁₄N₂O₂	[1]
Molecular Weight	206.24 g/mol	[1]
IUPAC Name	3-amino-N-cyclopropyl-4-methoxybenzamide
Appearance	Expected to be a solid	Inferred
Melting Point	154-161 °C (for the related compound 3-amino-4-methoxybenzamide)	[2]
Solubility	Insoluble in water (for the related compound 3-amino-4-methoxybenzanilide)	[3]
Boiling Point	No data available

Note: Some physical properties are inferred from structurally similar compounds due to a lack of specific data for 3-amino-N-cyclopropyl-4-methoxybenzamide.

Plausible Synthetic Pathway

Caption: Proposed synthetic route for 3-amino-N-cyclopropyl-4-methoxybenzamide.

Step-by-Step Methodology:

• Acid Chloride Formation: 3-nitro-4-methoxybenzoic acid is reacted with a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride in an inert solvent like dichloromethane (DCM) or toluene. This reaction converts the carboxylic acid to the more reactive acid chloride. The choice of chlorinating agent is crucial; oxalyl chloride often allows for milder reaction conditions.

• Amide Coupling: The resulting 3-nitro-4-methoxybenzoyl chloride is then reacted with cyclopropylamine in the presence of a non-nucleophilic base, such as triethylamine (Et₃N), to scavenge the HCl byproduct. This reaction forms the amide bond, yielding 3-nitro-N-cyclopropyl-4-methoxybenzamide. The reaction is typically carried out at a controlled temperature, often starting at 0°C and gradually warming to room temperature.

• Nitro Group Reduction: The final step involves the reduction of the nitro group to an amino group. This can be achieved through catalytic hydrogenation using hydrogen gas and a palladium on carbon (Pd/C) catalyst. Alternatively, a chemical reducing agent like tin(II) chloride (SnCl₂) in an acidic medium can be employed. This step yields the final product, 3-amino-N-cyclopropyl-4-methoxybenzamide.

Potential Mechanism of Action and Pharmacological Profile

Based on the structural similarity to known therapeutic agents, it is hypothesized that 3-amino-N-cyclopropyl-4-methoxybenzamide may act as a phosphodiesterase 4 (PDE4) inhibitor[4][5].

Caption: Proposed mechanism of action via PDE4 inhibition.

Expertise & Experience Insights:

PDE4 is a crucial enzyme in the inflammatory cascade, responsible for the degradation of cyclic adenosine monophosphate (cAMP)[6]. By inhibiting PDE4, the intracellular levels of cAMP increase, leading to the activation of Protein Kinase A (PKA). PKA, in turn, phosphorylates and deactivates various downstream targets involved in the inflammatory response, ultimately suppressing the production and release of pro-inflammatory mediators[7].

The N-cyclopropyl-4-methoxybenzamide scaffold is a known pharmacophore for PDE4 inhibitors[4][5]. The methoxy and amino groups on the benzene ring, along with the cyclopropyl moiety on the amide, are likely key for binding to the active site of the PDE4 enzyme.

Potential Therapeutic Applications:

Given its potential as a PDE4 inhibitor, 3-amino-N-cyclopropyl-4-methoxybenzamide could be investigated for its therapeutic potential in a range of inflammatory and autoimmune diseases, including:

• Chronic Obstructive Pulmonary Disease (COPD)[6]

• Asthma[4][8]

• Psoriasis and Atopic Dermatitis[6]

• Rheumatoid Arthritis[7]

Proposed Analytical Methodology: High-Performance Liquid Chromatography (HPLC)

A robust and reliable HPLC method is essential for the quantification and purity assessment of 3-amino-N-cyclopropyl-4-methoxybenzamide. The following method is proposed based on established protocols for benzamide derivatives[9][10][11][12].

Instrumentation and Chromatographic Conditions:

Parameter	Specification
HPLC System	Standard HPLC with UV-Vis Detector
Column	Reversed-phase C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Acetonitrile:Water (Gradient or Isocratic, e.g., 50:50 v/v)
Flow Rate	1.0 mL/min
Injection Volume	10-20 µL
Column Temperature	30°C
Detection Wavelength	254 nm (or wavelength of maximum absorbance)

Experimental Protocol:

• Mobile Phase Preparation: Prepare the mobile phase by mixing the appropriate volumes of HPLC-grade acetonitrile and water. Degas the solution using sonication or vacuum filtration to prevent bubble formation in the system[9].

• Standard Solution Preparation: Accurately weigh a known amount of 3-amino-N-cyclopropyl-4-methoxybenzamide reference standard and dissolve it in the mobile phase to prepare a stock solution. Prepare a series of working standard solutions by serial dilution of the stock solution to construct a calibration curve[9].

• Sample Preparation: Dissolve the sample containing 3-amino-N-cyclopropyl-4-methoxybenzamide in the mobile phase. Filter the sample through a 0.45 µm syringe filter to remove any particulate matter before injection[9].

• Chromatographic Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Quantification: The concentration of 3-amino-N-cyclopropyl-4-methoxybenzamide in the sample can be determined by comparing its peak area with the calibration curve generated from the standard solutions.

Caption: A typical workflow for HPLC analysis.

Safety and Handling

Based on available safety data for related compounds, 3-amino-N-cyclopropyl-4-methoxybenzamide should be handled with care. It is classified as potentially harmful if swallowed, in contact with skin, or inhaled. It may also cause skin and eye irritation[3][13].

Recommended Personal Protective Equipment (PPE):

• Eye/Face Protection: Safety glasses with side-shields or goggles.

• Skin Protection: Chemical-resistant gloves and a lab coat.

• Respiratory Protection: Use in a well-ventilated area or with a fume hood. If dust is generated, a particulate respirator may be necessary.

First Aid Measures:

• After Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

• After Skin Contact: Wash off immediately with plenty of soap and water.

• After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

• After Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

Conclusion

3-amino-N-cyclopropyl-4-methoxybenzamide is a molecule with significant potential in the field of drug discovery, particularly as a PDE4 inhibitor. This guide has provided a comprehensive overview of its chemical properties, a plausible synthetic route, its likely mechanism of action, and a proposed analytical method. Further experimental validation is required to confirm these hypotheses and to fully elucidate the pharmacological profile of this promising compound.

References

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An In-depth Technical Guide to the Physicochemical Properties of 3-amino-N-cyclopropyl-4-methoxybenzamide

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Introduction

3-amino-N-cyclopropyl-4-methoxybenzamide is a substituted benzamide derivative with potential applications in medicinal chemistry and drug discovery. Understanding its fundamental physicochemical properties is paramount for its development, formulation, and mechanism of action studies. This technical guide provides a comprehensive overview of the known and predicted physicochemical characteristics of this compound, alongside detailed experimental protocols for their empirical determination. The information herein is intended to serve as a foundational resource for researchers engaged in the study of this and related molecules.

Molecular Identity and Structure

The foundational step in characterizing any chemical entity is to establish its unequivocal identity. 3-amino-N-cyclopropyl-4-methoxybenzamide is structurally defined by a central benzamide core, substituted with an amino group at the 3-position, a methoxy group at the 4-position, and a cyclopropyl group attached to the amide nitrogen.

dot graph "Molecular_Structure" { layout=neato; node [shape=plaintext]; edge [style=solid];

} Caption: Chemical structure of 3-amino-N-cyclopropyl-4-methoxybenzamide.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	3-amino-N-cyclopropyl-4-methoxybenzamide
CAS Number	312629-04-2
Molecular Formula	C₁₁H₁₄N₂O₂
Molecular Weight	206.24 g/mol
SMILES	COC1=C(C=C(C=C1)C(=O)NC1CC1)N

Predicted Physicochemical Properties

In the absence of extensive experimental data, computational methods provide valuable estimations of a compound's physicochemical properties. These predictions are instrumental in guiding experimental design and hypothesis generation.

Table 2: Predicted Physicochemical Data

Property	Predicted Value	Method/Tool
pKa (most acidic)	~16-17 (amide N-H)	Computational Prediction
pKa (most basic)	~4-5 (aromatic amine)	Computational Prediction[1][2][3][4][5]
LogP	~1.5 - 2.0	Computational Prediction[6][7][8][9]
Aqueous Solubility (LogS)	-2.5 to -3.5	Computational Prediction[6][10][11][12][13][14]
Melting Point	140 - 160 °C	Computational Prediction[15][16][17][18]

Disclaimer: These values are computationally predicted and should be confirmed by experimental validation.

Spectral Analysis: A Predictive Approach

Spectroscopic analysis is indispensable for structural elucidation and purity assessment. The following sections detail the anticipated spectral characteristics of 3-amino-N-cyclopropyl-4-methoxybenzamide, with reference to the known spectra of the closely related analog, 3-amino-4-methoxybenzamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to be complex due to the various proton environments. Key predicted signals include:

• Aromatic Protons: Signals in the aromatic region (δ 6.5-7.5 ppm), likely appearing as doublets and a singlet, corresponding to the protons on the benzene ring.

• Amine Protons: A broad singlet for the two protons of the 3-amino group, the chemical shift of which will be solvent-dependent.

• Amide Proton: A signal for the N-H proton of the amide, potentially a doublet due to coupling with the cyclopropyl methine proton.

• Methoxy Protons: A sharp singlet around δ 3.8-4.0 ppm corresponding to the three protons of the methoxy group.

• Cyclopropyl Protons: A set of multiplets in the upfield region (δ 0.5-1.0 ppm) for the methine and methylene protons of the cyclopropyl ring.

¹³C NMR: The carbon NMR spectrum will provide insights into the carbon framework. Predicted chemical shifts include:

• Carbonyl Carbon: A signal in the downfield region (δ 165-175 ppm) for the amide carbonyl carbon.

• Aromatic Carbons: A series of signals in the aromatic region (δ 110-160 ppm).

• Methoxy Carbon: A signal around δ 55-60 ppm.

• Cyclopropyl Carbons: Signals in the upfield region (δ 10-30 ppm).

Mass Spectrometry (MS)

In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) is expected at m/z 206. Common fragmentation patterns for benzamides would likely involve cleavage of the amide bond and loss of the cyclopropylamino group.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present:

• N-H Stretching: Two bands in the region of 3300-3500 cm⁻¹ corresponding to the symmetric and asymmetric stretching of the primary amine. A single band in the same region for the secondary amide N-H.

• C=O Stretching: A strong absorption band around 1630-1680 cm⁻¹ for the amide carbonyl group.

• C-N Stretching: Bands in the region of 1200-1400 cm⁻¹.

• C-O Stretching: A strong band around 1250 cm⁻¹ for the aryl ether.

• Aromatic C-H Stretching: Signals above 3000 cm⁻¹.

Experimental Determination of Physicochemical Properties

To ensure scientific rigor, predicted properties must be validated through empirical measurement. The following section outlines standard protocols for determining key physicochemical parameters.

Melting Point Determination

The melting point provides a quick assessment of purity.

Protocol: Capillary Melting Point Determination [19][20][21][22]

• Sample Preparation: Ensure the sample is thoroughly dried and finely powdered.

• Capillary Loading: Pack the dry powder into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: Place the capillary tube into a calibrated melting point apparatus.

• Heating:

  • For an unknown compound, perform a rapid heating to determine an approximate melting range.

  • For a more accurate measurement, heat rapidly to about 20°C below the approximate melting point, then reduce the heating rate to 1-2°C per minute.

• Observation: Record the temperature at which the first droplet of liquid appears and the temperature at which the entire sample becomes a clear liquid. This range is the melting point.

dot graph "Melting_Point_Workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", style=filled]; edge [fontname="Helvetica", fontsize=10];

} Caption: Workflow for melting point determination.

Aqueous Solubility

Solubility is a critical parameter for drug absorption and distribution.

Protocol: Shake-Flask Method

• Preparation: Add an excess amount of the compound to a known volume of purified water (or a relevant buffer system) in a sealed flask.

• Equilibration: Agitate the flask at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: Allow the suspension to settle, or centrifuge to separate the undissolved solid.

• Quantification: Carefully withdraw an aliquot of the supernatant and determine the concentration of the dissolved compound using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

pKa Determination

The acid dissociation constant (pKa) is crucial for predicting the ionization state of a molecule at a given pH.

Protocol: Potentiometric Titration

• Solution Preparation: Dissolve a precisely weighed amount of the compound in a suitable solvent mixture (e.g., water/methanol).

• Titration: Titrate the solution with a standardized solution of a strong acid (e.g., HCl) and then with a standardized solution of a strong base (e.g., NaOH), or vice versa, while monitoring the pH with a calibrated pH meter.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa values can be determined from the inflection points of the titration curve.

Lipophilicity (LogP)

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity.

Protocol: HPLC Method

• System Setup: Use a reverse-phase HPLC column (e.g., C18) with a mobile phase consisting of a mixture of an aqueous buffer and an organic solvent (e.g., methanol or acetonitrile).

• Calibration: Inject a series of standard compounds with known LogP values and record their retention times.

• Sample Analysis: Inject the test compound and determine its retention time.

• Calculation: A correlation between the logarithm of the retention time (or capacity factor) and the known LogP values of the standards is established. The LogP of the test compound is then calculated from its retention time using this correlation.

Plausible Synthetic Route

The synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide can be envisioned through a standard amide coupling reaction.[23][24][25][26][27][28] A plausible route involves the activation of 3-amino-4-methoxybenzoic acid followed by reaction with cyclopropylamine.

Proposed Synthesis:

• Starting Materials: 3-amino-4-methoxybenzoic acid and cyclopropylamine.

• Coupling Agent: A peptide coupling reagent such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a suitable choice for its high efficiency and mild reaction conditions.[29][30][31][32]

• Base: A non-nucleophilic base like diisopropylethylamine (DIPEA) is used to neutralize the acid formed during the reaction.

• Solvent: An aprotic polar solvent such as dimethylformamide (DMF) or dichloromethane (DCM).

• Procedure: The carboxylic acid is activated by the coupling reagent in the presence of the base, followed by the addition of the amine to form the desired amide. The reaction is typically stirred at room temperature until completion, which can be monitored by TLC or LC-MS.[23]

dot graph "Synthetic_Workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", style=filled]; edge [fontname="Helvetica", fontsize=10];

} Caption: General workflow for the synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide.

Conclusion

This technical guide provides a comprehensive, albeit partially predictive, overview of the physicochemical properties of 3-amino-N-cyclopropyl-4-methoxybenzamide. The presented data and protocols are intended to facilitate further research and development of this compound. It is imperative that the predicted values are confirmed through rigorous experimental validation to ensure the highest degree of accuracy and reliability in future applications.

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Structure Elucidation of 3-amino-N-cyclopropyl-4-methoxybenzamide: An Integrated Spectroscopic and Crystallographic Approach

An In-depth Technical Guide for Drug Development Professionals

Abstract

The precise determination of a molecule's chemical structure is a cornerstone of modern drug discovery and development. It underpins every subsequent stage, from understanding mechanism of action to ensuring regulatory compliance. This guide presents a comprehensive, multi-technique workflow for the unambiguous structure elucidation of a novel small molecule, using 3-amino-N-cyclopropyl-4-methoxybenzamide as a practical case study. We will navigate the logical progression from determining the basic molecular formula via high-resolution mass spectrometry (HRMS), identifying key functional groups with Fourier-transform infrared (FTIR) spectroscopy, assembling the molecular framework using a suite of one- and two-dimensional nuclear magnetic resonance (NMR) experiments, and ultimately, obtaining definitive three-dimensional confirmation through single-crystal X-ray crystallography. This document is designed for researchers, scientists, and drug development professionals, providing not only the protocols but also the scientific rationale behind each experimental choice, ensuring a self-validating and robust analytical strategy.

Introduction: The Imperative of Structural Certainty

In pharmaceutical research, a molecule's identity is its most fundamental attribute. An error in structural assignment can lead to the misinterpretation of biological data, wasted resources, and significant safety concerns. The process of structure elucidation is, therefore, not merely a characterization step but a critical foundation of scientific integrity.

1.1 The Target Molecule: 3-amino-N-cyclopropyl-4-methoxybenzamide

Our subject, 3-amino-N-cyclopropyl-4-methoxybenzamide (CAS 312629-04-2), is a substituted benzamide.[1] This class of compounds is prevalent in medicinal chemistry, exhibiting a wide range of biological activities. The structure incorporates several key features—a substituted aromatic ring, a secondary amide, a primary aromatic amine, a methoxy ether, and a cyclopropyl ring—making it an excellent model for demonstrating a comprehensive analytical workflow.

Foundational Analysis: Elemental Composition and Unsaturation

The first step in elucidating the structure of an unknown compound is to determine its molecular formula. This provides the exact count of each type of atom, a crucial constraint for any proposed structure.

2.1 High-Resolution Mass Spectrometry (HRMS)

Unlike nominal mass spectrometry, which provides integer masses, HRMS measures the mass-to-charge ratio (m/z) to several decimal places. This high precision allows for the calculation of a unique elemental composition.

For our target molecule, the expected molecular formula is C₁₁H₁₄N₂O₂.[1] Using HRMS, we would expect to observe a protonated molecular ion [M+H]⁺ at a calculated m/z that is highly specific to this combination of atoms. This experimental observation provides the first piece of concrete evidence, confirming the molecular formula and a molecular weight of 206.24 g/mol .[1]

2.2 Degree of Unsaturation (DoU)

Once the molecular formula (C₁₁H₁₄N₂O₂) is confirmed, the Degree of Unsaturation (DoU) can be calculated to determine the total number of rings and/or multiple bonds.

DoU = C + 1 - (H/2) - (X/2) + (N/2) DoU = 11 + 1 - (14/2) + (2/2) = 12 - 7 + 1 = 6

A DoU of 6 suggests a significant degree of unsaturation. This is consistent with the presence of a benzene ring (which accounts for 4 degrees), a carbonyl group (C=O, accounting for 1 degree), and the cyclopropyl ring (accounting for 1 degree). This initial calculation aligns perfectly with the proposed functional groups.

Functional Group Identification: FTIR Spectroscopy

Fourier-Transform Infrared (FTIR) spectroscopy probes the vibrational modes of bonds within a molecule. It is an exceptionally powerful tool for rapidly identifying the presence of specific functional groups.[2]

The analysis of 3-amino-N-cyclopropyl-4-methoxybenzamide would reveal a characteristic spectral fingerprint. The key is to correlate observed absorption bands with the vibrations of the suspected functional groups: the primary amine (NH₂), the secondary amide (N-H), the carbonyl (C=O), the methoxy group (C-O), and the aromatic ring.

Table 1: Predicted FTIR Absorption Bands for 3-amino-N-cyclopropyl-4-methoxybenzamide

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Expected Intensity	Citation
3450 - 3300	Primary Aromatic Amine	Asymmetric & Symmetric N-H Stretch	Medium (two bands)	[3][4]
3350 - 3310	Secondary Amide	N-H Stretch	Medium	[4]
~3050	Aromatic C-H	C-H Stretch	Medium-Weak	[3]
2980 - 2850	Aliphatic C-H (Methoxy, Cyclopropyl)	C-H Stretch	Medium-Weak	[3]
1680 - 1630	Secondary Amide	C=O Stretch (Amide I band)	Strong	[2]
1620 - 1580	Primary Amine	N-H Bend (Scissoring)	Medium	[2][4]
~1550	Secondary Amide	N-H Bend (Amide II band)	Strong	[2]
1600, 1475	Aromatic Ring	C=C Ring Stretch	Medium	[3]

| 1335 - 1250 | Aromatic Amine / Ether | C-N and Aryl C-O Stretch | Strong |[4] |

The presence of distinct peaks in these regions provides strong, corroborating evidence for the major functional components of the molecule, guiding the subsequent, more detailed NMR analysis.

Assembling the Framework: NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for determining the precise connectivity of a small molecule in solution. By combining information from several NMR experiments, a complete structural picture can be built piece by piece.[5][6]

Logical Workflow for NMR Analysis

The diagram below outlines the logical flow of information derived from a series of NMR experiments, starting from simple proton counts and culminating in the complete molecular structure.

Caption: Logical workflow for structure elucidation using NMR spectroscopy.

4.1 ¹H NMR: Mapping the Protons

The ¹H NMR spectrum provides information on the number of distinct proton environments, their electronic surroundings (chemical shift), the number of protons in each environment (integration), and their neighboring protons (splitting/multiplicity).

Table 2: Predicted ¹H NMR Data for 3-amino-N-cyclopropyl-4-methoxybenzamide

Label	Protons	Integration	Multiplicity	Approx. δ (ppm)	Rationale & Key Correlations
H-a	-OCH₃	3H	Singlet	~3.9	Methoxy group, shows HMBC to C-4.
H-b	Ar-H	1H	Doublet	~6.8	Ortho to -OCH₃, shows COSY to H-c.
H-c	Ar-H	1H	Doublet of Doublets	~7.2	Meta to -OCH₃, shows COSY to H-b and H-d.
H-d	Ar-H	1H	Doublet	~7.3	Ortho to C=O, shows COSY to H-c and HMBC to C=O.
H-e	-NH₂	2H	Broad Singlet	~4.5	Exchangeable protons of the primary amine.
H-f	Amide-NH	1H	Broad Singlet/Doublet	~8.0	Exchangeable proton, may couple to H-g.
H-g	Cyclopropyl-CH	1H	Multiplet	~2.9	Methine proton, shows COSY to H-h.

| H-h | Cyclopropyl-CH₂ | 4H | Multiplet | ~0.6 - 0.9 | Methylene protons, complex splitting due to diastereotopicity. |

4.2 ¹³C NMR: The Carbon Backbone

The ¹³C NMR spectrum reveals the number of unique carbon environments. For our target, we expect 11 distinct signals, confirming the carbon count from the molecular formula.

Table 3: Predicted ¹³C NMR Data for 3-amino-N-cyclopropyl-4-methoxybenzamide

Carbon Type	Approx. δ (ppm)	Rationale
Carbonyl (C=O)	~166	Typical chemical shift for a secondary benzamide.[7]
Aromatic (C-O)	~150	Aromatic carbon attached to the electron-donating methoxy group.
Aromatic (C-N)	~145	Aromatic carbon attached to the electron-donating amino group.
Aromatic (C-H & C-C=O)	110 - 135	Four signals corresponding to the remaining aromatic carbons.
Methoxy (-OCH₃)	~56	Standard shift for a methoxy carbon attached to an aromatic ring.
Cyclopropyl (CH)	~24	Aliphatic methine carbon of the cyclopropyl ring.

| Cyclopropyl (CH₂) | ~7 | Aliphatic methylene carbons, highly shielded due to ring strain. |

4.3 2D NMR: Building the Connections

While 1D NMR identifies the pieces, 2D NMR shows how they connect.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2-3 bonds). It would clearly show the connectivity between the aromatic protons (H-b, H-c, H-d) and within the cyclopropyl ring system (H-g coupling to H-h).

• HSQC (Heteronuclear Single Quantum Coherence): This spectrum correlates each proton with the carbon it is directly attached to. It allows for the unambiguous assignment of the ¹³C signals for all protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical experiment for piecing together the molecular fragments. It reveals correlations between protons and carbons that are 2-3 bonds away.

Key HMBC Correlations for Final Assembly

The following diagram illustrates the crucial HMBC correlations that would lock the structure in place.

Caption: Key HMBC correlations confirming the connectivity of molecular fragments.

• -OCH₃ to Ring: A correlation from the methoxy protons (H-a) to the aromatic carbon C-4 confirms the attachment point of the ether.

• Ring to Carbonyl: A correlation from the aromatic proton H-d to the carbonyl carbon (C=O) links the benzoyl moiety.

• Amide NH to Carbonyl: A correlation from the amide proton (H-f) to the carbonyl carbon confirms the amide bond.

• Cyclopropyl to Carbonyl: A correlation from the cyclopropyl methine proton (H-g) to the carbonyl carbon definitively links the N-cyclopropyl group to the amide.

Together, this suite of NMR data provides an exceptionally high degree of confidence in the proposed 2D structure of 3-amino-N-cyclopropyl-4-methoxybenzamide.

Definitive Confirmation: Single-Crystal X-ray Crystallography

While the combination of MS and NMR provides a near-certain structure, single-crystal X-ray crystallography offers the ultimate, unambiguous proof.[8][9] It provides a precise three-dimensional map of electron density within a crystal, allowing for the direct visualization of atomic positions, bond lengths, bond angles, and intermolecular interactions.

The Crystallographic Workflow

• Crystallization: The first and often most challenging step is to grow high-quality single crystals of the compound. This typically involves slow evaporation from a suitable solvent system.

• Data Collection: A single crystal is mounted and irradiated with a focused beam of X-rays. The resulting diffraction pattern is recorded by a detector as the crystal is rotated.[9]

• Structure Solution & Refinement: The diffraction data is processed to determine the electron density map of the molecule. An atomic model is built into this map and computationally refined to achieve the best possible fit with the experimental data.[8]

The final output is a 3D model of the molecule, confirming not only the connectivity established by NMR but also providing precise geometric parameters and insights into how the molecules pack together in the solid state, including any hydrogen bonding networks. For instance, one would expect to observe hydrogen bonds involving the amine and amide N-H donors and the carbonyl and amine/methoxy acceptors, which dictate the solid-state conformation. The structure of a closely related compound, N-cyclopropyl-3-hydroxy-4-methoxybenzamide, has been solved, providing a strong precedent for the expected molecular geometry and crystal packing of our target molecule.[10]

Conclusion: A Synergistic and Self-Validating Process

The structure elucidation of 3-amino-N-cyclopropyl-4-methoxybenzamide serves as a model for a robust, logical, and self-validating analytical workflow. Each technique provides a unique piece of the puzzle, and the consistency across all datasets provides the highest possible confidence in the final structural assignment.

• HRMS provides the elemental formula.

• FTIR confirms the presence of key functional groups.

• NMR meticulously maps the atomic connectivity.

• X-ray Crystallography delivers the definitive 3D structure.

By following this integrated approach, drug discovery and development teams can operate with the certainty that the molecular structures they are working with are correct, ensuring the integrity and success of their research endeavors.

Appendix: Standard Operating Protocols

7.1 High-Resolution Mass Spectrometry (HRMS)

• Prepare a ~1 mg/mL solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Dilute the stock solution to ~1-10 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid.

• Infuse the sample directly into an ESI-TOF or ESI-Orbitrap mass spectrometer.

• Acquire data in positive ion mode over a mass range of m/z 50-500.

• Use a known calibration standard to ensure mass accuracy is below 5 ppm.

• Process the data to find the monoisotopic mass of the [M+H]⁺ ion and use software to calculate the elemental composition.

7.2 Fourier-Transform Infrared (FTIR) Spectroscopy

• Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Apply pressure using the anvil to ensure good contact.

• Acquire a background spectrum of the empty ATR crystal.

• Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

• Perform an ATR correction and baseline correction on the resulting spectrum.

• Label significant peaks and correlate them to functional group vibrations.

7.3 Nuclear Magnetic Resonance (NMR) Spectroscopy

• Dissolve ~5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

• Acquire a ¹H NMR spectrum using a standard pulse program.

• Acquire a ¹³C{¹H} NMR spectrum (proton-decoupled).

• Acquire 2D spectra (gCOSY, zf-HSQC, gHMBCAD) using standard instrument parameters, optimizing the spectral width and acquisition times for the sample.

• Process all spectra using appropriate software (e.g., MestReNova, TopSpin), including Fourier transformation, phase correction, and baseline correction.

• Calibrate the chemical shift scale to the residual solvent peak.

• Integrate the ¹H spectrum and pick peaks for all spectra to begin the assignment process.

References

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• Reddy, T. S., et al. (2013). Some interesting 1H NMR features of ortho substituted N-methoxy-N-methyl benzamides. Journal of Chemical Sciences, 125(6), 1339-1345. Available at: [Link]

• Chen, Y. L., et al. (2020). Fragmentation of Protonated N-(3-Aminophenyl)Benzamide and Its Derivatives in Gas Phase. Journal of the American Society for Mass Spectrometry, 31(10), 2135-2143. Available at: [Link]

• David L. Hooper, et al. (1979). Substituent Effects on the 1H N.M.R. Spectra of Substituted Benzamides and N-Alkylbenzamides. Australian Journal of Chemistry, 32(2), 337-343. Available at: [Link]

• Illinois State University Department of Chemistry. (2015). An Introduction to Laboratory Practices in Organic Chemistry: Infrared Spectroscopy. Available at: [Link]

• Li, M., et al. (2018). Synthesis and Single Crystal Structures of N-Substituted Benzamides and Their Chemoselective Selenation/Reduction Derivatives. Molecules, 23(10), 2662. Available at: [Link]

• Srinivasan, R., & Sivasubramanian, S. (1998). 17O NMR study of substituent effects in 4-substituted N-chlorobenzamides and comparison with 4-substituted benzamides: sensitivity to ring substituents (ρ) reflects electronic and steric effects. Journal of the Chemical Society, Perkin Transactions 2, (1), 187-189. Available at: [Link]

• ResearchGate. (n.d.). Benzamide-simplified mass spectrum. [Figure]. Available at: [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). IR Spectroscopy Tutorial: Amines. Available at: [Link]

• Murthy, A. S. N., & Rao, C. N. R. (1962). Infrared studies of amine complexes. IV. The N-H-O hydrogen bond in aromatic amine complexes of ethers ketones, esters, and amides. The Journal of Physical Chemistry, 66(10), 2066-2069. Available at: [Link]

• Wang, R., et al. (2022). Strategies for structure elucidation of small molecules based on LC–MS/MS data from complex biological samples. The Analyst, 147(20), 4547-4559. Available at: [Link]

• Smith, B. C. (2020). Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Spectroscopy, 35(1), 10-15. Available at: [Link]

• Nuzillard, J. M. (2018). Tutorial for the structure elucidation of small molecules by means of the LSD software. Magnetic Resonance in Chemistry, 56(6), 458-468. Available at: [Link]

• ResearchGate. (n.d.). FTIR spectra of the representative poly(amine amide). [Figure]. Available at: [Link]

• Nuzillard, J. M. (2018). Tutorial for the structure elucidation of small molecules by means of the LSD software. Magnetic Resonance in Chemistry, 56(6), 458-468. Available at: [Link]

• Martynowycz, M. W., et al. (2021). Structural Elucidation and Absolute Stereochemistry for Pharma Compounds Using MicroED. Organic Letters, 23(17), 6826-6831. Available at: [Link]

• Pittcon. (2024). The Art of Structure Elucidation of Small Molecules Using Mass Spectrometry. White Paper. Available at: [Link]

• da Silva, A. B., et al. (2018). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. RSC Advances, 8(35), 19515-19523. Available at: [Link]

• Dauter, Z., & Dauter, M. (2002). X ray crystallography. Postgraduate Medical Journal, 78(922), 456-464. Available at: [Link]

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• Li, Y., et al. (2023). Crystal structure of N-cyclopropyl-3-hydroxy-4-methoxybenzamide, C₁₁H₁₃NO₃. Zeitschrift für Kristallographie - New Crystal Structures, 238(5), 921-923. Available at: [Link]

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An In-Depth Technical Guide to Elucidating the Mechanism of Action of 3-amino-N-cyclopropyl-4-methoxybenzamide

Prepared by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical framework for the systematic investigation of the mechanism of action (MoA) of the novel small molecule, 3-amino-N-cyclopropyl-4-methoxybenzamide. Currently, the biological targets and cellular effects of this compound are not well-defined in publicly accessible literature. Drawing from the established bioactivities of structurally related benzamide derivatives, which include anti-cancer, antiviral, and anti-inflammatory properties, we hypothesize a primary MoA centered on the inhibition of a key cellular signaling pathway, such as a receptor tyrosine kinase (RTK) pathway.[1][2] This guide presents a logical, multi-phased experimental strategy designed for researchers, scientists, and drug development professionals. The proposed workflow begins with broad, unbiased target identification and proceeds through rigorous target validation, downstream pathway analysis, and characterization of the resulting cellular phenotypes. Each protocol is detailed with the underlying scientific rationale, ensuring a self-validating and robust approach to defining the compound's therapeutic potential.

Introduction and Rationale

3-amino-N-cyclopropyl-4-methoxybenzamide is a synthetic organic compound featuring a substituted benzamide core. The benzamide scaffold is a privileged structure in medicinal chemistry, forming the basis of numerous therapeutic agents with diverse biological activities.[2] While direct pharmacological data for this specific molecule is scarce, the broader class of benzamide derivatives has been shown to modulate critical cellular processes, often through interaction with enzymes like kinases or with cell surface receptors.[1][2]

The lack of a defined MoA presents both a challenge and an opportunity. A thorough characterization is essential for any potential therapeutic development. This guide, therefore, serves as a strategic whitepaper, outlining a comprehensive research plan to systematically uncover the biological function of 3-amino-N-cyclopropyl-4-methoxybenzamide. Our approach is hypothesis-driven, grounded in the established pharmacology of analogous compounds.

Central Hypothesis: Inhibition of Receptor Tyrosine Kinase Signaling

Based on the frequent role of benzamide derivatives as kinase inhibitors, we propose the following primary hypothesis:

Primary Hypothesis: 3-amino-N-cyclopropyl-4-methoxybenzamide acts as an inhibitor of a receptor tyrosine kinase (RTK), leading to the suppression of downstream pro-proliferative and survival signaling pathways.

A plausible candidate pathway to investigate is the Epidermal Growth Factor Receptor (EGFR) signaling cascade, a well-validated target in oncology. This hypothesis provides a concrete framework for the subsequent experimental designs.

Hypothesized Signaling Pathway: EGFR Cascade

Caption: Hypothesized inhibition of the EGFR signaling pathway.

Experimental Framework: A Phased Approach to MoA Elucidation

We propose a three-phased experimental workflow to systematically test our hypothesis. This structure ensures that each step builds upon validated data from the previous phase, providing a robust and efficient path to discovery.

Overall Experimental Workflow

Caption: Phased experimental workflow for MoA elucidation.

Phase 1: Target Identification and Validation

Objective: To identify the primary protein target(s) of 3-amino-N-cyclopropyl-4-methoxybenzamide and confirm direct engagement in a cellular environment.

Protocol 1.1: Broad-Spectrum Kinase Panel Screen

• Rationale: An initial, unbiased screen is the most efficient method to identify potential kinase targets from a large pool. This experiment prioritizes candidates for subsequent validation, saving significant time and resources.

• Methodology:

  • Outsource screening to a commercial provider (e.g., Eurofins, Reaction Biology) offering a comprehensive panel (e.g., 400+ kinases).

  • Provide the compound at a standard screening concentration (e.g., 10 µM).

  • The assay measures the percent inhibition of kinase activity relative to a vehicle control (DMSO).

• Data Interpretation: Hits are typically defined as kinases showing >50% inhibition. The data will be presented as a list of inhibited kinases, ranked by inhibition percentage.

Protocol 1.2: In Vitro IC50 Determination

• Rationale: Following the identification of hits from the panel screen, determining the half-maximal inhibitory concentration (IC50) is crucial for quantifying the compound's potency against each putative target. This allows for the ranking of hits and selection of the most promising candidate(s).

• Methodology:

  • Utilize a recombinant version of the hit kinase.

  • Perform a kinetic assay using a substrate that becomes fluorescent or luminescent upon phosphorylation.

  • Incubate the kinase and substrate with a serial dilution of the compound (e.g., 10-point, 3-fold dilution starting from 100 µM).

  • Measure the enzymatic activity at each concentration.

  • Plot the percent inhibition against the log of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

• Controls:

  • Positive Control: A known inhibitor for the specific kinase.

  • Negative Control: Vehicle (DMSO).

Hypothetical Data: IC50 Values
Kinase Target	IC50 (nM)
EGFR	50
HER2	250
VEGFR2	1500
SRC	>10,000

Protocol 1.3: Cellular Thermal Shift Assay (CETSA)

• Rationale: An in vitro IC50 value does not guarantee that the compound engages its target within the complex environment of a living cell. CETSA provides definitive evidence of target engagement by measuring the thermal stabilization of a target protein upon ligand binding.

• Methodology:

  • Culture cells (e.g., A549, an EGFR-expressing lung cancer cell line) to ~80% confluency.

  • Treat one group of cells with the compound (e.g., at 10x the in vitro IC50) and a control group with vehicle (DMSO) for 2 hours.

  • Harvest and lyse the cells.

  • Aliquot the lysate into PCR tubes and heat them across a temperature gradient (e.g., 40°C to 70°C) for 3 minutes using a thermal cycler.

  • Centrifuge the samples to pellet the denatured, aggregated proteins.

  • Collect the supernatant (containing soluble protein) and analyze the amount of the target protein remaining via Western blot.

• Data Interpretation: A positive result is a shift in the melting curve to a higher temperature for the compound-treated group, indicating that the compound has bound to and stabilized the target protein.

Caption: Step-by-step workflow for the CETSA experiment.

Phase 2: Elucidation of Downstream Signaling Pathways

Objective: To confirm that target engagement by the compound leads to the modulation of the intended downstream signaling cascade.

Protocol 2.1: Western Blot Analysis of Pathway Phosphorylation

• Rationale: If the compound inhibits a kinase, the phosphorylation of its direct and indirect downstream substrates should decrease. Western blotting with phospho-specific antibodies is a direct and reliable method to measure this effect.

• Methodology:

  • Culture cells (e.g., A549) and serum-starve them overnight to reduce basal signaling.

  • Pre-treat the cells with various concentrations of the compound for 2 hours.

  • Stimulate the pathway with the appropriate ligand (e.g., EGF for the EGFR pathway) for 15 minutes.

  • Lyse the cells and quantify total protein concentration.

  • Perform SDS-PAGE and transfer proteins to a PVDF membrane.

  • Probe the membranes with primary antibodies against key phosphorylated proteins (e.g., p-EGFR, p-Akt, p-ERK) and total protein controls (e.g., EGFR, Akt, ERK, and a loading control like GAPDH).

  • Image the blots and perform densitometry to quantify the changes in phosphorylation.

• Expected Outcome: A dose-dependent decrease in the phosphorylation of EGFR and its downstream effectors (Akt, ERK) in the compound-treated samples compared to the vehicle control.

Phase 3: Cellular Phenotypic Assays

Objective: To determine if the observed target engagement and pathway modulation translate into a meaningful biological effect at the cellular level.

Protocol 3.1: Cell Viability and Proliferation Assay

• Rationale: Since the hypothesized RTK pathway is involved in cell proliferation and survival, its inhibition should lead to a decrease in cell viability.

• Methodology:

  • Seed cells in 96-well plates.

  • Treat the cells with a serial dilution of the compound for 72 hours.

  • Measure cell viability using a standard method, such as an MTT assay or a luminescence-based assay like CellTiter-Glo®.

  • Plot the viability against the log of the compound concentration to determine the GI50 (concentration for 50% growth inhibition).

Hypothetical Data: Cell Viability
Cell Line	GI50 (nM)
A549 (EGFR-driven)	120
HCT116 (EGFR-independent)	>20,000

Protocol 3.2: Apoptosis Assay

• Rationale: To determine if the reduction in cell viability is due to cytotoxic (cell death) or cytostatic (inhibition of proliferation) effects. An apoptosis assay can distinguish between these outcomes.

• Methodology:

  • Treat cells with the compound at 1x and 5x the GI50 concentration for 48 hours.

  • Stain the cells with Annexin V (an early marker of apoptosis) and Propidium Iodide (PI, a marker of late apoptosis/necrosis).

  • Analyze the stained cells using flow cytometry.

• Data Interpretation: An increase in the population of Annexin V-positive cells in the compound-treated group would indicate the induction of apoptosis.

Conclusion and Future Directions

The systematic application of the experimental plan detailed in this guide will provide a robust and comprehensive characterization of the mechanism of action of 3-amino-N-cyclopropyl-4-methoxybenzamide. By progressing from unbiased target screening to specific cellular assays, this framework ensures a high degree of confidence in the final elucidated MoA. Positive results consistent with the central hypothesis would strongly support the development of this compound as a potential therapeutic agent, particularly in oncology. Subsequent studies could then focus on in vivo efficacy models, pharmacokinetic profiling, and medicinal chemistry efforts to optimize potency and selectivity.

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Unveiling the Molecular Dossier: A Technical Guide to the Potential Biological Targets of 3-amino-N-cyclopropyl-4-methoxybenzamide

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive exploration of the potential biological targets of the novel small molecule, 3-amino-N-cyclopropyl-4-methoxybenzamide. As a Senior Application Scientist, the following sections synthesize a rational, evidence-based approach to target identification and validation, moving from computational prediction to rigorous experimental confirmation. The methodologies presented are grounded in established protocols, ensuring scientific integrity and reproducibility.

I. Introduction: Deconstructing the Molecule of Interest

3-amino-N-cyclopropyl-4-methoxybenzamide is a synthetic organic compound characterized by a central benzamide scaffold substituted with a 3-amino group, a 4-methoxy group, and an N-cyclopropyl moiety. The benzamide core is a well-established pharmacophore present in a multitude of clinically approved drugs, suggesting a high potential for biological activity. The specific combination of substituents imparts unique physicochemical properties that will dictate its interaction with biological macromolecules. Understanding the structure-activity relationships (SAR) of related compounds provides the initial clues to its potential molecular targets.

II. Predictive Target Profiling: An In Silico Approach

Before embarking on resource-intensive experimental studies, a robust in silico analysis is paramount. This initial step leverages the vast repository of known drug-target interactions to predict the most probable biological targets of 3-amino-N-cyclopropyl-4-methoxybenzamide.

A variety of computational tools can be employed for this purpose, including TargetHunter and KinasePred, which utilize chemical similarity and machine learning algorithms to forecast potential protein interactions.[1][2] These platforms compare the chemical fingerprint of the query molecule against extensive databases of compounds with known biological activities.[3] The output provides a ranked list of putative targets, offering a foundational roadmap for subsequent experimental validation.

Logical Workflow for In Silico Target Prediction

Caption: Workflow for in silico prediction of biological targets.

Based on the structural motifs present in 3-amino-N-cyclopropyl-4-methoxybenzamide, the following protein families are prioritized as high-probability target classes:

• Protein Kinases: The N-cyclopropylbenzamide moiety is a known scaffold for p38 MAP kinase inhibitors.[4]

• G Protein-Coupled Receptors (GPCRs): Benzamide derivatives are well-documented as ligands for dopamine and serotonin receptors.[5]

• Histone Deacetylases (HDACs): The benzamide structure is a key feature of several HDAC inhibitors.

• Carbonic Anhydrases (CAs): Aromatic sulfonamides and related compounds are classic inhibitors of this enzyme family. While our molecule is a benzamide, the electronic properties of the aromatic ring are relevant.

III. Experimental Target Identification: From Hypothesis to Evidence

Following in silico prediction, the next critical phase is the unbiased experimental identification of direct binding partners of 3-amino-N-cyclopropyl-4-methoxybenzamide within a complex biological sample, such as a cell lysate.

A. Affinity Chromatography coupled with Mass Spectrometry (AC-MS)

This powerful technique allows for the isolation of proteins that physically interact with the compound of interest.[6][7][8]

Experimental Workflow for Affinity Chromatography-Mass Spectrometry

Caption: Step-by-step workflow for AC-MS-based target identification.

Protocol: Affinity Chromatography-Mass Spectrometry

• Immobilization of 3-amino-N-cyclopropyl-4-methoxybenzamide:

  • Synthesize a derivative of the compound with a linker arm suitable for covalent attachment to a solid support (e.g., NHS-activated sepharose beads).

  • Incubate the derivatized compound with the activated beads according to the manufacturer's protocol to achieve covalent immobilization.

  • Thoroughly wash the beads to remove any non-covalently bound compound.

• Preparation of Cell Lysate:

  • Culture cells of interest (e.g., a relevant cancer cell line or primary cells) to a sufficient density.

  • Harvest the cells and lyse them in a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

  • Clarify the lysate by centrifugation to remove cellular debris.

• Affinity Pull-Down:

  • Incubate the immobilized compound with the cell lysate for 2-4 hours at 4°C with gentle rotation.

  • As a negative control, incubate a separate aliquot of the lysate with beads that have been treated with the linker alone.

  • Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

• Elution and Sample Preparation for Mass Spectrometry:

  • Elute the bound proteins from the beads using a competitive elution buffer or a denaturing buffer (e.g., SDS-PAGE sample buffer).

  • Separate the eluted proteins by SDS-PAGE.

  • Excise the protein bands of interest and subject them to in-gel tryptic digestion.

• LC-MS/MS Analysis:

  • Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Identify the proteins using a protein database search algorithm (e.g., Mascot, Sequest).

B. Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm direct target engagement in a cellular context.[9] The principle is that the binding of a ligand stabilizes the target protein, leading to an increase in its melting temperature.[10][11]

Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment:

  • Culture cells to an appropriate density.

  • Treat the cells with either 3-amino-N-cyclopropyl-4-methoxybenzamide or a vehicle control (e.g., DMSO) for a defined period.

• Thermal Challenge:

  • Aliquot the treated cell suspensions into PCR tubes.

  • Heat the tubes to a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3 minutes) using a thermal cycler.

• Cell Lysis and Protein Quantification:

  • Lyse the cells by freeze-thaw cycles or with a suitable lysis buffer.

  • Separate the soluble protein fraction from the precipitated protein by centrifugation.

  • Quantify the amount of the putative target protein remaining in the soluble fraction at each temperature using Western blotting or an immunoassay.

• Data Analysis:

  • Plot the percentage of soluble protein as a function of temperature for both the compound-treated and vehicle-treated samples.

  • A rightward shift in the melting curve for the compound-treated sample indicates target engagement.

IV. Validation of Prioritized Target Classes: Specific Assays

Once putative targets have been identified, their interaction with 3-amino-N-cyclopropyl-4-methoxybenzamide must be validated and characterized using specific biochemical and cell-based assays.

A. Enzymatic Assays for Kinase, HDAC, and Carbonic Anhydrase Inhibition

For the prioritized enzyme classes, direct inhibition assays are essential to determine the potency and mechanism of action of the compound.

Table 1: Summary of Enzymatic Assays

Target Class	Assay Principle	Readout
Protein Kinases	Measures the transfer of phosphate from ATP to a substrate peptide.	Luminescence, Fluorescence, or Radioactivity
HDACs	Measures the deacetylation of a fluorogenic acetylated lysine substrate.[12][13][14]	Fluorescence
Carbonic Anhydrases	Measures the hydrolysis of p-nitrophenyl acetate to the colored product p-nitrophenol.[15][16][17][18][19]	Absorbance

Protocol: General Enzymatic Inhibition Assay

• Reagent Preparation:

  • Prepare a stock solution of 3-amino-N-cyclopropyl-4-methoxybenzamide in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of the compound in assay buffer.

  • Prepare solutions of the target enzyme, substrate, and any necessary cofactors in assay buffer.

• Assay Procedure:

  • In a microplate, add the enzyme and the compound at various concentrations.

  • Incubate for a defined pre-incubation period to allow for compound-enzyme binding.

  • Initiate the reaction by adding the substrate.

  • Monitor the reaction progress over time by measuring the appropriate readout (e.g., fluorescence, absorbance).

• Data Analysis:

  • Calculate the initial reaction rates for each compound concentration.

  • Plot the percentage of enzyme inhibition versus the compound concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve.

B. Cell-Based Assays for GPCR Modulation

To assess the functional effect of 3-amino-N-cyclopropyl-4-methoxybenzamide on GPCRs, cell-based assays that measure downstream signaling events are employed. The Tango GPCR assay is a widely used platform for this purpose.[20][21][22][23][24]

Experimental Workflow for Tango GPCR Assay

Caption: Workflow for assessing GPCR activity using the Tango assay.

Protocol: Tango GPCR Assay

• Cell Culture:

  • Use a cell line stably expressing the GPCR of interest fused to a transcription factor, along with a co-expressed protease-tagged arrestin. These cells also contain a reporter gene (e.g., luciferase) under the control of the transcription factor.

• Assay Procedure:

  • Plate the cells in a microplate and allow them to adhere.

  • Add 3-amino-N-cyclopropyl-4-methoxybenzamide at various concentrations.

  • Incubate the plate for a sufficient time to allow for receptor activation, arrestin recruitment, protease cleavage, and reporter gene expression.

• Signal Detection:

  • Lyse the cells and measure the activity of the reporter gene product (e.g., luminescence for luciferase).

• Data Analysis:

  • Plot the reporter gene activity versus the compound concentration to determine the EC50 (for agonists) or IC50 (for antagonists).

V. Conclusion

The systematic approach outlined in this guide, from in silico prediction to targeted experimental validation, provides a robust framework for elucidating the biological targets of 3-amino-N-cyclopropyl-4-methoxybenzamide. By combining unbiased, proteome-wide screening methods with specific, hypothesis-driven assays, researchers can confidently identify and characterize the molecular interactions of this novel compound, paving the way for its potential development as a therapeutic agent.

VI. References

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• BenchChem. (2025). Application Notes and Protocols for In Vitro Carbonic Anhydrase Inhibition Assay. BenchChem.

• Molecular Devices. (n.d.). Measuring GPCR Activity Using the Tango GPCR Assay on the FLIPR Tetra Fluorimetric Imaging Plate Reader System. Molecular Devices.

• Martinez Molina, D., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Current Protocols in Chemical Biology, 8(3), 171-192. [Link]

• Assay Genie. (n.d.). Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric). Assay Genie.

• Promega Corporation. (n.d.). Selective Bioluminogenic HDAC Activity Assays for Profiling HDAC Inhibitors. Promega Corporation.

• Zhang, L., & Li, H. (2014). Using Cheminformatics for the Identification of Biological Functions of Small Molecules in Metabolic Pathway. Current Computer-Aided Drug Design, 10(1), 31-42.

• Yu, X., et al. (2015). In-silico target prediction by ensemble chemogenomic model based on multi-scale information of chemical structures and protein sequences. Scientific Reports, 5, 11993. [Link]

• Creative Biolabs. (n.d.). In Silico Target Prediction. Creative Biolabs.

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• Chaput, L., et al. (2020). FastTargetPred: a program enabling the fast prediction of putative protein targets for input chemical databases. Bioinformatics, 36(16), 4483-4484. [Link]

• Jaffe, J. D., et al. (2015). Affinity purification–mass spectrometry and network analysis to understand protein-protein interactions. Nature Protocols, 10(7), 1006-1024. [Link]

• Koutsoukas, A., et al. (2020). Finding New Molecular Targets of Familiar Natural Products Using In Silico Target Prediction. bioRxiv. [Link]

• Bidding, M., et al. (2019). Measuring Histone Deacetylase Inhibition in the Brain. Current Protocols in Neuroscience, 88(1), e75. [Link]

• Almqvist, H., et al. (2016). CETSA screening identifies known and novel thymidylate synthase inhibitors and slow intracellular activation of 5-fluorouracil. Nature Communications, 7, 11040. [Link]

• Sigma-Aldrich. (n.d.). Carbonic Anhydrase (CA) Activity Assay Kit (Colorimetric). Sigma-Aldrich.

• Shaw, J., et al. (2022). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology, 17(9), 2445-2455. [Link]

• Bio-Techne. (n.d.). HDAC Activity/Inhibition Assay Kit (Colorimetric) (Cat # KA0628 V.01). Bio-Techne.

• EpigenTek. (n.d.). Epigenase HDAC Activity/Inhibition Direct Assay Kit (Colorimetric). EpigenTek.

• Li, Y., et al. (2021). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 11(15), e4105. [Link]

• Grisoni, F., et al. (2022). KinasePred: A Computational Tool for Small-Molecule Kinase Target Prediction. International Journal of Molecular Sciences, 23(19), 11352. [Link]

• Uddin, R., et al. (2021). In silico Methods for Identification of Potential Therapeutic Targets. Current Drug Targets, 22(12), 1428-1444. [Link]

• Addgene. (n.d.). Roth Lab PRESTO-Tango GPCR Kit. Addgene.

• Conduct Science. (2019). Affinity Chromatography Protocol. Conduct Science. [Link]

• Aryal, S. (2025). Affinity Chromatography: Principle, Parts, Steps, Uses. Microbe Notes. [Link]

• Nelles, D. A., et al. (2021). A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases. Catalysts, 11(7), 823. [Link]

• Taylor & Francis Online. (2024). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Platelets, 1-10. [Link]

• Niewiadomy, A., et al. (2015). SYNTHESIS AND BIOLOGICAL ACTIVITY OF NOVEL N,N-CYCLIC-2,4-DIHYDROXYTHIOBENZAMIDE DERIVATIVES. Acta Poloniae Pharmaceutica, 72(5), 943-950. [Link]

• GE Healthcare. (n.d.). Affinity Chromatography Handbook, Vol. 1: Antibodies. GE Healthcare.

• Juozapaitis, M., et al. (2021). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. Molecules, 26(16), 4945. [Link]

• Kroeze, W. K., et al. (2015). PRESTO-Tango as an open-source resource for interrogation of the druggable human GPCRome. Nature Structural & Molecular Biology, 22(5), 362-369. [Link]

• Wikipedia. (2026). Affinity chromatography. Wikipedia. [Link]

• de Kock, C., et al. (2018). Synthesis and Structure-Activity Relationships of New 2-Phenoxybenzamides with Antiplasmodial Activity. Molecules, 23(1), 169. [Link]

• Hirokawa, Y., et al. (2002). Synthesis and structure-activity relationships of 4-amino-5-chloro-N-(1,4-dialkylhexahydro-1,4-diazepin-6-yl)-2-methoxybenzamide derivatives, novel and potent serotonin 5-HT3 and dopamine D2 receptors dual antagonist. Chemical & Pharmaceutical Bulletin, 50(7), 941-957. [Link]

• Rai, G., et al. (2014). Synthesis and structure-activity relationship studies of 4-((2-hydroxy-3-methoxybenzyl)amino)benzenesulfonamide derivatives as potent and selective inhibitors of 12-lipoxygenase. Journal of Medicinal Chemistry, 57(4), 1561-1574. [Link]

• Iwanami, S., et al. (1992). Synthesis and Structure-Activity Relationships of 4-amino-5-chloro-2-ethoxybenzamides With Six- And Seven-Membered Heteroalicycles as Potential Gastroprokinetic Agents. Journal of Medicinal Chemistry, 35(2), 352-358. [Link]

• Al-Ghorbani, M., et al. (2024). Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. Chemistry, 6(4), 74. [Link]

• Li, Y., et al. (2024). Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. Molecules, 29(17), 4038. [Link]

• NIST. (n.d.). 3-Amino-4-methoxybenzamide. NIST WebBook. [Link]

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An In-depth Technical Guide to 3-amino-N-cyclopropyl-4-methoxybenzamide: Synthesis, Physicochemical Properties, and Potential Biological Activity

Introduction

Benzamides are a prominent class of organic compounds characterized by a carboxamide group attached to a benzene ring. This structural motif is a cornerstone in medicinal chemistry, featuring in a wide array of therapeutic agents with diverse biological activities. The versatility of the benzamide scaffold allows for fine-tuning of its pharmacological properties through substitution on the phenyl ring and the amide nitrogen. This guide focuses on a specific derivative, 3-amino-N-cyclopropyl-4-methoxybenzamide, providing a comprehensive overview of its synthesis, chemical characteristics, and a forward-looking perspective on its potential biological significance based on structurally related compounds. This document is intended for researchers, scientists, and professionals in the field of drug discovery and development.

Physicochemical Properties

A summary of the key physicochemical properties of 3-amino-N-cyclopropyl-4-methoxybenzamide is presented in the table below. These values are calculated based on its chemical structure and provide an initial assessment of its drug-like properties.

Property	Value	Source
Molecular Formula	C₁₁H₁₄N₂O₂	(Calculated)
Molecular Weight	206.24 g/mol	(Calculated)
XLogP3	1.3	(Predicted)
Hydrogen Bond Donor Count	2	(Calculated)
Hydrogen Bond Acceptor Count	3	(Calculated)
Rotatable Bond Count	3	(Calculated)
Exact Mass	206.105528 g/mol	(Calculated)
Topological Polar Surface Area	61.5 Ų	(Calculated)
Heavy Atom Count	15	(Calculated)
Complexity	239	(Calculated)

Synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide

The synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide can be approached through a multi-step process, beginning with a commercially available starting material, 4-methoxy-3-nitrobenzoic acid. The proposed synthetic pathway involves an initial amidation reaction followed by the reduction of the nitro group.

Proposed Synthetic Pathway

Caption: Proposed two-step synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide.

Detailed Experimental Protocol

Step 1: Synthesis of 4-Methoxy-3-nitro-N-cyclopropylbenzamide

This step involves the coupling of 4-methoxy-3-nitrobenzoic acid with cyclopropylamine. Amide bond formation can be efficiently achieved using a variety of modern coupling reagents.

• Reagents and Materials:

  • 4-Methoxy-3-nitrobenzoic acid

  • Cyclopropylamine

  • 2-(7-Aza-1H-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (HATU) or N,N'-Diisopropylcarbodiimide (DIC) and Hydroxybenzotriazole (HOBt)

  • N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

  • Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (CH₂Cl₂)

  • Ethyl acetate

  • Brine solution

  • Anhydrous sodium sulfate

• Procedure: a. To a solution of 4-methoxy-3-nitrobenzoic acid (1.0 equivalent) in anhydrous DMF, add HATU (1.1 equivalents) and DIPEA (2.0 equivalents). b. Stir the mixture at room temperature for 15 minutes. c. Add cyclopropylamine (1.2 equivalents) to the reaction mixture. d. Continue stirring at room temperature for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC). e. Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x volumes). f. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. g. Purify the crude product by column chromatography on silica gel to obtain 4-methoxy-3-nitro-N-cyclopropylbenzamide.

Step 2: Synthesis of 3-Amino-N-cyclopropyl-4-methoxybenzamide

The final step is the reduction of the nitro group to an amine. Several methods can be employed for this transformation.

• Reagents and Materials:

  • 4-Methoxy-3-nitro-N-cyclopropylbenzamide

  • Palladium on carbon (10% Pd-C)

  • Hydrogen gas or Hydrazine hydrate

  • Methanol or Ethanol

  • Iron powder

  • Concentrated Hydrochloric acid

• Procedure (Catalytic Hydrogenation): a. Dissolve 4-methoxy-3-nitro-N-cyclopropylbenzamide (1.0 equivalent) in methanol. b. Add a catalytic amount of 10% Pd-C. c. Subject the mixture to a hydrogen atmosphere (balloon or Parr shaker) and stir vigorously at room temperature until the reaction is complete (monitored by TLC). d. Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with methanol. e. Concentrate the filtrate under reduced pressure to yield 3-amino-N-cyclopropyl-4-methoxybenzamide.

• Alternative Procedure (Iron in Acidic Media): a. To a mixture of iron powder (5.0 equivalents) in a mixture of ethanol and water, add a catalytic amount of concentrated hydrochloric acid. b. Heat the mixture to reflux. c. Add a solution of 4-methoxy-3-nitro-N-cyclopropylbenzamide (1.0 equivalent) in ethanol dropwise. d. Continue refluxing for 2-4 hours until the starting material is consumed (monitored by TLC). e. Cool the reaction mixture to room temperature and filter through Celite. f. Concentrate the filtrate and extract with ethyl acetate. g. Wash the organic layer with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate to give the final product.

Potential Biological Activity and Mechanism of Action

While there is no direct literature on the biological activity of 3-amino-N-cyclopropyl-4-methoxybenzamide, its structural components suggest potential therapeutic applications. The N-cyclopropylbenzamide moiety is a key feature in a number of biologically active molecules.

A notable example is a series of N-cyclopropylbenzamide-benzophenone hybrids that have been identified as potent and selective inhibitors of p38 mitogen-activated protein kinase (MAPK).[1] The p38 MAPK signaling pathway is a critical regulator of inflammatory responses, and its inhibition is a validated strategy for the treatment of various inflammatory diseases. It is plausible that 3-amino-N-cyclopropyl-4-methoxybenzamide could also interact with p38 MAPK or other kinases, thereby exerting anti-inflammatory effects.

Furthermore, other substituted benzamides have demonstrated a broad range of biological activities, including antiviral properties. For instance, 3-amino-N-(4-bromophenyl)-4-methoxybenzamide has been reported as an inhibitor of Enterovirus 71.[2] This suggests that the 3-amino-4-methoxybenzamide core could be a valuable scaffold for the development of antiviral agents.

The N-cyclopropylmethyl group is also found in compounds with activity at opioid receptors, such as ATPM, a mixed kappa-agonist and mu-agonist/antagonist.[3] This highlights the potential for the N-cyclopropyl moiety to influence the central nervous system activity of the molecule.

Hypothetical Signaling Pathway Involvement

Given the precedent set by related N-cyclopropylbenzamides, a hypothetical mechanism of action for 3-amino-N-cyclopropyl-4-methoxybenzamide could involve the inhibition of the p38 MAPK pathway.

Caption: Hypothetical inhibition of the p38 MAPK signaling pathway by 3-amino-N-cyclopropyl-4-methoxybenzamide.

Conclusion

3-amino-N-cyclopropyl-4-methoxybenzamide is a compound with significant potential for further investigation in the field of medicinal chemistry. The synthetic route outlined in this guide is robust and relies on well-established chemical transformations. Based on the biological activities of structurally related molecules, this compound warrants exploration for its potential as a kinase inhibitor, anti-inflammatory agent, or antiviral therapeutic. Further studies are necessary to elucidate its precise mechanism of action and to evaluate its pharmacological profile in relevant biological systems.

References

• Synthesis and biological evaluation of N-cyclopropylbenzamide-benzophenone hybrids as novel and selective p38 mitogen activated protein kinase (MAPK) inhibitors. PubMed. URL: [Link]

• Synthesis and Antiviral Activity of N-Phenylbenzamide Derivatives, a Novel Class of Enterovirus 71 Inhibitors. MDPI. URL: [Link]

• Pharmacological characterization of ATPM [(-)-3-aminothiazolo[5,4-b]-N-cyclopropylmethylmorphinan hydrochloride], a novel mixed kappa-agonist and mu-agonist/-antagonist that attenuates morphine antinociceptive tolerance and heroin self-administration behavior. PubMed. URL: [Link]

• Crystal structure of N -cyclopropyl-3-hydroxy-4-methoxybenzamide, C 11 H 13 NO 3. De Gruyter. URL: [Link]

• Preparation method of 3-amino-4-methoxybenzaniline. Google Patents.

• Polymorphism in N-(3-Hydroxyphenyl)-3-methoxybenzamide. MDPI. URL: [Link]

• preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. Organic Syntheses Procedure. URL: [Link]

• 3-Amino-4-methoxybenzamide. PubChem. URL: [Link]

• 3-Amino-4-methoxybenzanilide. PubChem. URL: [Link]

• 4-methoxy-3-nitro-N-phenylbenzamide. PubChem. URL: [Link]

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3-amino-N-cyclopropyl-4-methoxybenzamide derivatives and analogs

An In-Depth Technical Guide to 3-amino-N-cyclopropyl-4-methoxybenzamide Derivatives and Analogs

This guide serves as a technical deep-dive into the chemical space surrounding the 3-amino-N-cyclopropyl-4-methoxybenzamide core. It is intended for researchers, medicinal chemists, and drug development professionals interested in exploring this scaffold for potential therapeutic applications. We will move beyond simple facts to discuss the causality behind synthetic choices and analytical methodologies, grounding our discussion in established scientific literature.

Benzamides are privileged structures in medicinal chemistry, appearing in a wide array of approved drugs and clinical candidates. Their utility stems from their ability to act as stable, synthetically tractable scaffolds that can present functional groups in precise three-dimensional orientations to interact with biological targets. The core of this guide, 3-amino-N-cyclopropyl-4-methoxybenzamide , combines several key features of interest:

• Aniline Moiety (3-amino): The amino group provides a key vector for hydrogen bonding and a reactive handle for further chemical elaboration, allowing for the exploration of structure-activity relationships (SAR).

• Methoxy Group (4-methoxy): This group modulates the electronics and lipophilicity of the aromatic ring and can act as a hydrogen bond acceptor. Its position relative to the amino group influences the overall electronic character of the scaffold.

• N-Cyclopropyl Amide: The cyclopropyl group is a "bioisostere" of larger alkyl or unsaturated groups, but with a conformationally constrained and metabolically robust profile.[1] Its inclusion often enhances binding affinity and improves pharmacokinetic properties.

This combination of features suggests a scaffold with significant potential for developing novel therapeutics across various disease areas, from oncology to infectious diseases, as seen in related benzamide derivatives.[2][3] This document will provide a comprehensive framework for synthesizing, modifying, and evaluating these compounds.

Physicochemical Profile of the Core Scaffold

Understanding the fundamental properties of the parent molecule is the first step in any rational drug design campaign.

Table 1: Physicochemical Properties of 3-amino-N-cyclopropyl-4-methoxybenzamide

Property	Value	Source
CAS Number	312629-04-2	[4]
Molecular Formula	C₁₁H₁₄N₂O₂	[4]
Molecular Weight	206.24 g/mol	[4]
LogP (Calculated)	~1.5 - 2.0	(Predicted)
Topological Polar Surface Area	69.4 Ų	(Predicted)
Hydrogen Bond Donors	2 (amine and amide N-H)	(Calculated)
Hydrogen Bond Acceptors	3 (methoxy O, amide O)	(Calculated)

Synthesis and Chemical Elaboration

The synthesis of the core scaffold and its derivatives relies on robust and well-established amide coupling chemistry. The primary challenge lies in the selective functionalization and strategic choice of starting materials.

Proposed Synthesis of the Core Scaffold

The most direct and reliable method for constructing the target molecule is via the coupling of a suitable benzoic acid derivative with cyclopropanamine. The following protocol is adapted from established methodologies for benzamide synthesis.[2][5]

Experimental Protocol: Synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide

• Starting Material Preparation: Begin with 3-amino-4-methoxybenzoic acid. If not commercially available, it can be synthesized from 4-methoxy-3-nitrobenzoic acid via catalytic hydrogenation (e.g., H₂, Pd/C in methanol).

• Reaction Setup: To a solution of 3-amino-4-methoxybenzoic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF, ~0.5 M) in a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add a peptide coupling reagent such as HATU (2-(7-Aza-1H-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) (1.1 eq).[5]

• Activation: Add a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA) (2.0 eq), to the mixture and stir at room temperature for 15-20 minutes. This step activates the carboxylic acid for nucleophilic attack. The causality here is critical: the base deprotonates the carboxylic acid, while HATU forms a highly reactive activated ester, which is more susceptible to aminolysis than the free acid.

• Amide Coupling: Add cyclopropanamine (1.5 eq) dropwise to the activated mixture. The excess amine is used to drive the reaction to completion.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 4-12 hours. Progress should be monitored by Thin Layer Chromatography (TLC) or LC-MS until the starting benzoic acid is consumed.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ (to remove unreacted acid and HATU byproducts), water, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude solid should be purified by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the pure 3-amino-N-cyclopropyl-4-methoxybenzamide.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Diagram: General Synthesis Workflow

Caption: Workflow for the synthesis of the core scaffold.

Strategies for Analog Development

The true value of this scaffold lies in its potential for diversification. The following diagram illustrates key modification points for building a compound library and exploring SAR.

Diagram: Structure-Activity Relationship (SAR) Exploration Points

Caption: Key modification sites on the benzamide scaffold.

• Position 3 (R1): The 3-amino group is a prime site for modification. It can be acylated, sulfonated, or used in reductive amination to introduce a wide variety of substituents to probe interactions with the target protein.

• Position 4 (R2): The 4-methoxy group can be cleaved (e.g., with BBr₃) to reveal a phenol. This phenol is a versatile handle for introducing new ethers or esters, which can alter solubility and hydrogen bonding capacity.

• N-Amide Group (R3): While the cyclopropyl group is a key feature, exploring analogs with other small, constrained rings (e.g., cyclobutyl) or short, functionalized alkyl chains can be crucial for optimizing potency and pharmacokinetic profiles.

• Aromatic Ring: The remaining positions on the phenyl ring (2, 5, and 6) can be functionalized, typically through electrophilic aromatic substitution, to introduce groups like halogens or nitro groups (which can be subsequently reduced to amines).

Biological Context and Structure-Activity Relationships

While data on 3-amino-N-cyclopropyl-4-methoxybenzamide itself is sparse in public literature, we can infer its potential by examining structurally related analogs. Benzamides with the 3-amino-4-methoxy substitution pattern have shown promise in several therapeutic areas.

A notable study on N-phenylbenzamide derivatives identified compounds with potent anti-enterovirus 71 (EV71) activity.[2] Specifically, 3-amino-N-(4-bromophenyl)-4-methoxybenzamide (1e) showed an IC₅₀ in the low micromolar range with low cytotoxicity.[2] This suggests that the 3-amino-4-methoxybenzamide core is a viable starting point for antiviral drug discovery. Other related benzamide series have been investigated as gastroprokinetic agents, antiplasmodial compounds, and caspase inhibitors, highlighting the scaffold's versatility.[6][7][8]

Table 2: Representative SAR Data from Related Benzamide Analogs

Compound Class	Key Structural Features	Biological Activity	Potency (IC₅₀/EC₅₀)	Reference
N-Phenylbenzamides	3-amino-4-methoxy core, varied N-phenyl substitution	Anti-EV71	5.7 - 12 µM	[2]
2-Phenoxybenzamides	Varied N-substituents (piperazine, amino)	Antiplasmodial (Antimalarial)	0.6 - 50 µM	[6]
Triaminopyrimidines	N-piperazine linker to various aryl groups	Caspase-1 Inhibition	13 - 200 nM	[7]
4-Amino-2-ethoxybenzamides	Varied N-heteroalicyclic groups	Gastroprokinetic	Potent gastric emptying	[8]

Key SAR Insights from Analogs:

• N-Substituent is Critical: Across multiple studies, the group attached to the amide nitrogen plays a dominant role in determining potency and selectivity. The constrained nature of the cyclopropyl group in our core scaffold is therefore expected to be a major driver of its biological profile.

• Aromatic Substitution Modulates Activity: As seen with the anti-EV71 compounds, substitution on the N-aryl ring (in that case) can dramatically impact potency.[2] This underscores the importance of exploring modifications at all points of the core scaffold.

• The 3-Amino Group as a Key Interaction Point: The presence of an amino or substituted amino group at position 3 is common in many active benzamides, suggesting it often engages in crucial interactions with the biological target.

Methodologies for Pharmacological Profiling

To evaluate the therapeutic potential of newly synthesized derivatives, a robust and reproducible screening cascade is essential. Based on the activities of related analogs, a primary screen for antiproliferative or antiviral activity is a logical starting point.

Protocol: Cell Viability (MTS) Assay for Antiproliferative Screening

This protocol describes a standard method to assess the effect of compounds on cancer cell proliferation, a common primary screen in drug discovery.

• Cell Culture: Plate a relevant cancer cell line (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer) in 96-well microplates at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of each test compound in DMSO. Create a serial dilution series (e.g., 100 µM to 1 nM) in culture medium. The final DMSO concentration in the well should be kept below 0.5% to avoid solvent toxicity.

• Compound Treatment: Remove the old medium from the cells and add 100 µL of medium containing the various concentrations of the test compounds. Include wells with vehicle (DMSO) only as a negative control and a known cytotoxic agent (e.g., doxorubicin) as a positive control.

• Incubation: Incubate the plates for 48-72 hours at 37°C, 5% CO₂. The incubation time is critical and should be optimized for the specific cell line's doubling time.

• Viability Assessment: Add 20 µL of MTS reagent (e.g., CellTiter 96® AQueous One Solution) to each well. Incubate for 1-4 hours at 37°C. The MTS tetrazolium compound is bioreduced by viable cells into a colored formazan product.

• Data Acquisition: Measure the absorbance of the formazan product at 490 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance from all wells. Normalize the data to the vehicle-treated control wells (representing 100% viability). Plot the normalized absorbance versus the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Diagram: Cell Viability Assay Workflow

Caption: Standard workflow for an MTS-based cell viability assay.

Conclusion and Future Directions

The 3-amino-N-cyclopropyl-4-methoxybenzamide scaffold represents a promising, yet underexplored, area for medicinal chemistry. Its constituent parts—the 3-amino-4-methoxy aniline ring and the N-cyclopropyl amide—are features associated with favorable biological activity and pharmacokinetic properties in other chemical series.

This guide provides a foundational framework for initiating a research program around this core. By leveraging the provided synthetic protocols, SAR insights, and pharmacological evaluation methods, researchers can systematically create and test novel derivatives. Future work should focus on:

• Synthesis of a Focused Library: Create a small, diverse library of analogs based on the modification points outlined in Section 3.2 to rapidly probe the initial SAR landscape.

• Broad Biological Screening: Test these initial compounds against a wide range of biological targets (e.g., kinases, GPCRs, viral proteases) to identify a primary therapeutic area.

• Mechanism of Action Studies: Once a lead compound with confirmed activity is identified, elucidating its specific molecular target and mechanism of action will be paramount.

• Pharmacokinetic Optimization: With a confirmed mechanism, further chemical refinement will be necessary to optimize ADME (Absorption, Distribution, Metabolism, and Excretion) properties for in vivo efficacy.

By following this structured, technically grounded approach, the full potential of this versatile chemical scaffold can be unlocked.

References

• Witschel, M. et al. Synthesis and Structure-Activity Relationships of New 2-Phenoxybenzamides with Antiplasmodial Activity. Molecules. [Online] Available at: [Link]

• El-Sayed, N. S. et al. Expansion of the structure-activity relationship profile of triaminopyrimidines as inhibitors of caspase-1. RSC Medicinal Chemistry. [Online] Available at: [Link]

• Chemsrc. 3-amino-N-cyclopropyl-4-methoxybenzamide Price. [Online] Available at: [Link]

• Li, Y. et al. Synthesis and Antiviral Activity of N-Phenylbenzamide Derivatives, a Novel Class of Enterovirus 71 Inhibitors. Molecules. [Online] Available at: [Link]

• Morie, T. et al. Synthesis and structure-activity relationships of 4-amino-5-chloro-2-ethoxybenzamides with six- and seven-membered heteroalicycles as potential gastroprokinetic agents. Chemical & Pharmaceutical Bulletin. [Online] Available at: [Link]

• Zhu, J. et al. Synthesis and structure-activity relationships of a series of 4-methoxy-3-(piperidin-4-yl)oxy benzamides as novel inhibitors of the presynaptic choline transporter. Bioorganic & Medicinal Chemistry Letters. [Online] Available at: [Link]

• PubChem. 3-Amino-4-methoxybenzamide. National Center for Biotechnology Information. [Online] Available at: [Link]

• Vainauskas, V. et al. Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. International Journal of Molecular Sciences. [Online] Available at: [Link]

• Zhang, L. et al. Crystal structure of N-cyclopropyl-3-hydroxy-4-methoxybenzamide, C11H13NO3. Zeitschrift für Kristallographie - New Crystal Structures. [Online] Available at: [Link]

• Glavač, N. et al. Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. Pharmaceuticals. [Online] Available at: [Link]

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• 2. mdpi.com [mdpi.com]
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• 4. 3-amino-N-cyclopropyl-4-methoxybenzamide Price at Chemsrc [chemsrc.com]
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• 8. Synthesis and structure-activity relationships of 4-amino-5-chloro-2-ethoxybenzamides with six- and seven-membered heteroalicycles as potential gastroprokinetic agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Safety Profile of 3-amino-N-cyclopropyl-4-methoxybenzamide: A Technical Guide for Researchers

An In-depth Examination of the Material Safety Data Sheet and Handling Protocols for a Key Research Compound

For scientists and professionals engaged in drug discovery and development, a comprehensive understanding of the safety and handling requirements of research compounds is paramount. This guide provides a detailed technical overview of the material safety data for 3-amino-N-cyclopropyl-4-methoxybenzamide (CAS Number: 312629-04-2), a compound of interest in various research applications. While a complete toxicological profile is not yet fully established, this document synthesizes the available safety data to ensure responsible laboratory practices.

Chemical Identification and Physical Properties

3-amino-N-cyclopropyl-4-methoxybenzamide is a benzamide derivative with the molecular formula C₁₁H₁₄N₂O₂ and a molecular weight of 206.24 g/mol [1][2].

Property	Value	Source
CAS Number	312629-04-2	[1]
Molecular Formula	C₁₁H₁₄N₂O₂	[1]
Molecular Weight	206.24 g/mol	[1]

This table summarizes the key identifiers and physical properties of 3-amino-N-cyclopropyl-4-methoxybenzamide.

Hazard Identification and Classification

According to the available Safety Data Sheet (SDS), 3-amino-N-cyclopropyl-4-methoxybenzamide is classified as a hazardous substance. The primary hazards are associated with its potential to cause harm upon exposure through various routes.

GHS Hazard Statements:

• H302: Harmful if swallowed.[3]

• H312: Harmful in contact with skin.[3]

• H332: Harmful if inhaled.[3]

Signal Word: Warning[3]

It is crucial to note that for several specific toxicological endpoints, including skin corrosion/irritation, serious eye damage/irritation, respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity, reproductive toxicity, and specific target organ toxicity (single and repeated exposure), no definitive data is currently available[3]. This lack of comprehensive data underscores the importance of treating the compound with a high degree of caution and adhering to stringent safety protocols.

First Aid Measures: A Step-by-Step Protocol

In the event of exposure to 3-amino-N-cyclopropyl-4-methoxybenzamide, immediate and appropriate first aid is critical. The following procedures should be followed:

• Ingestion: If the individual is conscious and alert, rinse their mouth thoroughly with 1-2 glasses of water.[3] Do not induce vomiting and seek immediate medical attention.[3] Never give anything by mouth to an unconscious person.[3]

• Skin Contact: Immediately remove all contaminated clothing and shoes.[3] Wash the affected area with plenty of soap and water.[3] If skin irritation develops, seek medical advice.[3]

• Eye Contact: Hold the eyelids open and rinse cautiously with water for several minutes.[3] If contact lenses are present and can be easily removed, do so.[3] Continue rinsing and seek medical attention if eye irritation or visual changes persist.[3]

• Inhalation: Move the individual to fresh air and ensure they are in a position comfortable for breathing.[3] If respiratory irritation or distress occurs and continues, seek medical attention.[3]

Caption: First aid workflow for exposure to 3-amino-N-cyclopropyl-4-methoxybenzamide.

Handling and Storage: Ensuring a Safe Laboratory Environment

Proper handling and storage are fundamental to minimizing the risks associated with 3-amino-N-cyclopropyl-4-methoxybenzamide.

Safe Handling Practices:

• Work should be conducted in a well-ventilated area, preferably within a certified fume hood.[3]

• Avoid the formation of dust and aerosols.

• Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and eye protection.[3]

• Wash hands thoroughly after handling the compound and before eating, drinking, or smoking.[3]

• Contaminated clothing should be removed and washed before reuse.[3]

Storage Conditions:

• Store in a cool, dry, and well-ventilated area.[3]

• Keep the container tightly closed to prevent contamination and exposure to moisture.[3]

• Store away from incompatible materials such as strong acids, bases, oxidizing agents, and reducing agents.[3]

Personal Protective Equipment (PPE): A Researcher's First Line of Defense

The use of appropriate PPE is mandatory when handling 3-amino-N-cyclopropyl-4-methoxybenzamide. The following recommendations are based on standard laboratory safety protocols:

• Eye and Face Protection: Safety glasses with side shields or goggles are essential to protect against splashes and dust.

• Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat should be worn to prevent skin contact.[3]

• Respiratory Protection: If working outside of a fume hood or if there is a risk of generating dust, a NIOSH-approved respirator is recommended.[3]

Sources

• 1. 3-amino-N-cyclopropyl-4-methoxybenzamide Price at Chemsrc [chemsrc.com]
• 2. 312629-04-2|3-amino-N-cyclopropyl-4-methoxybenzamide|3-amino-N-cyclopropyl-4-methoxybenzamide|-范德生物科技公司 [bio-fount.com]
• 3. keyorganics.net [keyorganics.net]

Protocols & Analytical Methods

Application Note & Synthesis Protocol: A Validated Two-Step Synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide

Abstract

This document provides a detailed, reliable, and efficient two-step protocol for the synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide, a key intermediate in pharmaceutical research and development. The synthesis commences with the amide coupling of 4-methoxy-3-nitrobenzoic acid and cyclopropylamine, followed by the chemoselective reduction of the nitro group. This guide is designed for researchers in organic chemistry and drug development, offering in-depth explanations for procedural choices, comprehensive safety guidelines, and methods for characterization to ensure the synthesis of a high-purity final product.

Introduction & Synthesis Rationale

3-amino-N-cyclopropyl-4-methoxybenzamide is a valuable substituted benzamide that serves as a versatile building block in the synthesis of complex molecular architectures, particularly in the development of novel therapeutic agents. The strategic placement of its functional groups—an aniline amine, a methoxy ether, and a cyclopropyl amide—provides multiple points for further chemical modification.

The synthetic strategy outlined herein is a robust two-step sequence designed for efficiency and scalability.

• Step 1: Amide Bond Formation. The synthesis begins with the formation of an amide bond between the carboxylic acid of 4-methoxy-3-nitrobenzoic acid and the primary amine, cyclopropylamine. For this key transformation, we employ 2-(7-Aza-1H-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (HATU) as the coupling agent. HATU is a modern, highly efficient reagent known for promoting rapid amide bond formation with minimal side product formation, making it superior to many classical methods for achieving high yields[1].

• Step 2: Nitro Group Reduction. The intermediate, N-cyclopropyl-4-methoxy-3-nitrobenzamide, is then converted to the target compound via the reduction of its nitro group. Catalytic hydrogenation using palladium on carbon (Pd/C) is the method of choice. This technique is highly chemoselective, meaning it specifically reduces the nitro group without affecting other functional groups on the molecule. It is also considered a "green" chemistry method, as the catalyst is easily recovered by filtration and the primary byproduct is water[2][3][4].

Overall Reaction Pathway

The two-step synthesis proceeds from the commercially available 4-methoxy-3-nitrobenzoic acid to the final product.

Caption: Overall two-step synthesis pathway.

Materials and Equipment

Reagents and Materials

Reagent/Material	CAS Number	Molecular Weight ( g/mol )	Supplier Suggestion	Notes
4-Methoxy-3-nitrobenzoic acid	13506-76-8	197.15	Sigma-Aldrich, TCI	Starting material
Cyclopropylamine	765-30-0	57.09	Sigma-Aldrich, Alfa Aesar	Reagent, handle in fume hood
HATU	148893-10-1	380.23	Combi-Blocks, Chem-Impex	Coupling agent, moisture sensitive
N,N-Diisopropylethylamine (DIEA)	7087-68-5	129.24	Acros Organics	Non-nucleophilic base, handle in fume hood
N,N-Dimethylformamide (DMF)	68-12-2	73.09	Fisher Scientific	Anhydrous grade solvent
Palladium on Carbon (10% Pd/C)	7440-05-3	106.42 (Pd)	Strem Chemicals	Catalyst, handle carefully (pyrophoric risk)
Hydrogen (H₂)	1333-74-0	2.02	Local gas supplier	High-pressure gas
Methanol (MeOH)	67-56-1	32.04	VWR	ACS grade solvent
Ethyl Acetate (EtOAc)	141-78-6	88.11	VWR	For extraction and chromatography
Hexanes	110-54-3	-	VWR	For chromatography
Celite® 545	61790-53-2	-	Sigma-Aldrich	Filtration aid
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	Fisher Scientific	Drying agent

Equipment

• Standard laboratory glassware (round-bottom flasks, separatory funnel, etc.)

• Magnetic stirrer with heating plate

• High-pressure autoclave or Parr shaker apparatus for hydrogenation

• Rotary evaporator

• Vacuum filtration apparatus (Büchner funnel)

• Flash column chromatography setup

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Analytical balance

• NMR spectrometer, Mass spectrometer, and Melting Point apparatus for characterization

Detailed Experimental Protocol

Step 1: Synthesis of N-cyclopropyl-4-methoxy-3-nitrobenzamide

Rationale: This step utilizes a HATU-mediated coupling reaction. DIEA acts as a non-nucleophilic base to neutralize the hexafluorophosphate salt byproduct and the carboxylic acid proton, facilitating the reaction. The reaction is performed at a slightly elevated temperature to ensure a reasonable reaction rate[1].

• Reaction Setup: To a 250 mL round-bottom flask, add 4-methoxy-3-nitrobenzoic acid (10.0 g, 50.7 mmol, 1.0 equiv).

• Dissolution: Add anhydrous DMF (100 mL) and stir the mixture until all solids are dissolved.

• Reagent Addition: To the solution, add HATU (21.2 g, 55.8 mmol, 1.1 equiv) and DIEA (17.7 mL, 101.4 mmol, 2.0 equiv). Stir for 5 minutes at room temperature.

• Nucleophile Addition: Add cyclopropylamine (4.2 mL, 60.8 mmol, 1.2 equiv) dropwise to the mixture. A slight exotherm may be observed.

• Reaction: Heat the reaction mixture to 40°C and stir for 4-6 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., 50% Ethyl Acetate in Hexanes). The starting material spot should disappear, and a new, less polar product spot should appear.

• Work-up: After completion, cool the mixture to room temperature and pour it into 500 mL of brine.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 150 mL).

• Washing: Combine the organic layers and wash with brine (2 x 100 mL) to remove residual DMF.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from an ethanol/water mixture or by flash chromatography on silica gel to yield the pure intermediate product as a solid.

Step 2: Synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide

Rationale: This step employs catalytic hydrogenation, a clean and efficient method for reducing aromatic nitro groups[2]. The reaction is performed under a positive pressure of hydrogen gas to ensure efficient reduction. Methanol is an excellent solvent for this transformation. The catalyst is heterogeneous and is easily removed by filtration through Celite.

• Reaction Setup: In a high-pressure autoclave vessel, dissolve the N-cyclopropyl-4-methoxy-3-nitrobenzamide intermediate (assuming 10.0 g, 42.3 mmol, 1.0 equiv) in methanol (150 mL).

• Catalyst Addition: Under a nitrogen or argon atmosphere, carefully add 10% Pd/C (1.0 g, 10% w/w). Caution: Pd/C can be pyrophoric; do not add it to the solvent in the presence of air.

• Hydrogenation: Seal the autoclave. Purge the system with nitrogen gas three times to remove oxygen, then pressurize with hydrogen gas to 50 psi.

• Reaction: Stir the reaction mixture vigorously at room temperature for 4-8 hours. Monitor the reaction by observing the uptake of hydrogen. The reaction is complete when hydrogen uptake ceases.

• Catalyst Removal: Once complete, carefully vent the hydrogen and purge the system with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite pad with additional methanol (2 x 30 mL).

• Concentration: Combine the filtrates and evaporate the methanol under reduced pressure.

• Final Product: The resulting solid is the final product, 3-amino-N-cyclopropyl-4-methoxybenzamide, which is often of sufficient purity for subsequent steps. If necessary, it can be further purified by recrystallization.

Laboratory Workflow Visualization

Caption: Step-by-step laboratory workflow diagram.

Expected Results & Characterization

Parameter	Intermediate	Final Product
Appearance	White to pale yellow solid	Off-white to light brown solid
Expected Yield	85-95%	90-98%
¹H NMR	Expect characteristic peaks for aromatic, methoxy, and cyclopropyl protons. Aromatic region will show signals consistent with a 1,2,4-trisubstituted pattern.	Aromatic protons will shift upfield due to the electron-donating amine. Appearance of a broad singlet for the -NH₂ protons.
Mass Spec (ESI+)	[M+H]⁺ = 237.09	[M+H]⁺ = 207.12

Safety Precautions

• General: Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. All operations should be performed inside a certified chemical fume hood.

• Reagents:

  • Cyclopropylamine: Is a flammable, volatile, and corrosive liquid. Avoid inhalation and skin contact.

  • DIEA: Is a corrosive and flammable liquid. Handle with care.

  • HATU: Is an irritant. Avoid inhalation of dust.

  • DMF: Is a skin and respiratory irritant and a potential teratogen. Avoid contact and inhalation.

• Catalyst: 10% Palladium on carbon (Pd/C) can be pyrophoric, especially after use when it is dry and saturated with hydrogen. Do not allow the used catalyst to dry in the air. Quench the filtered catalyst cake carefully with water before disposal.

• Hydrogenation: The use of hydrogen gas under pressure poses a significant explosion risk. Ensure the high-pressure apparatus is properly maintained and operated by trained personnel. Always purge the system thoroughly with inert gas before and after the reaction.

References

• BenchChem. (n.d.). Application Notes and Protocols: Incorporation of 4-Methoxy-3-nitrobenzoic Acid into Advanced Polymer Structures.
• BenchChem. (n.d.). 4-Methoxy-3-nitrobenzoic acid as a chemical intermediate in organic synthesis.
• Yang, C., Teixeira, A. R., Shi, Y., et al. (2018). Catalytic Hydrogenation of N-4-Nitrophenyl Nicotinamide in a Micro-Packed Bed Reactor. Green Chemistry, 20(4), 886–893.
• Zhang, M., et al. (2023). Crystal structure of N-cyclopropyl-3-hydroxy-4-methoxybenzamide, C11H13NO3. Zeitschrift für Kristallographie - New Crystal Structures.
• Yang, C., Teixeira, A. R., Shi, Y., et al. (2018). Catalytic hydrogenation of N-4-nitrophenyl nicotinamide in a micro-packed bed reactor. Green Chemistry.

• Yang, C., Teixeira, A. R., Shi, Y., et al. (2018). Catalytic hydrogenation of N-4-nitrophenyl nicotinamide in a micro-packed bed reactor. DSpace@MIT. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Catalytic Hydrogenation of N-4-Nitrophenyl Nicotinamide in a Micro-Packed Bed Reactor [dspace.mit.edu]
• 4. [PDF] Catalytic hydrogenation of N-4-nitrophenyl nicotinamide in a micro-packed bed reactor | Semantic Scholar [semanticscholar.org]

Purification of 3-amino-N-cyclopropyl-4-methoxybenzamide by Recrystallization: Application Notes and Protocols

Introduction: The Significance of Purity in Pharmaceutical Intermediates

3-amino-N-cyclopropyl-4-methoxybenzamide is a key intermediate in the synthesis of various pharmaceutical compounds. Its molecular structure, featuring an aromatic amine, a cyclopropyl amide, and a methoxy group, makes it a versatile building block in drug discovery. The purity of this intermediate is of paramount importance, as impurities can lead to the formation of undesired side products, affect the yield and efficacy of the active pharmaceutical ingredient (API), and potentially introduce toxic components into the final drug product.

Recrystallization is a robust and scalable technique for the purification of solid organic compounds, making it an ideal choice for ensuring the high purity of 3-amino-N-cyclopropyl-4-methoxybenzamide required for pharmaceutical applications.[1] This application note provides a comprehensive guide to the principles and a detailed protocol for the purification of this compound by recrystallization, aimed at researchers, scientists, and drug development professionals.

Guiding Principles: The Science of Recrystallization

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a given solvent or solvent system at different temperatures.[] The ideal recrystallization solvent will exhibit high solubility for the target compound at elevated temperatures and low solubility at lower temperatures. Conversely, impurities should either be highly soluble at all temperatures (to remain in the mother liquor) or sparingly soluble at all temperatures (to be removed by hot filtration).

The selection of an appropriate solvent is the most critical step in developing a successful recrystallization protocol.[] The "like dissolves like" principle is a useful starting point; however, experimental screening is essential for optimization. For 3-amino-N-cyclopropyl-4-methoxybenzamide, a molecule with both polar (amine, amide) and non-polar (aromatic ring, cyclopropyl group) features, a solvent of intermediate polarity or a binary solvent mixture is likely to be effective.

Experimental Protocol: A Step-by-Step Guide

This protocol provides a starting point for the purification of 3-amino-N-cyclopropyl-4-methoxybenzamide. Optimization may be required based on the nature and quantity of impurities present in the crude material.

Part 1: Solvent Screening

A systematic solvent screening is crucial to identify the optimal solvent or solvent system for recrystallization.

Table 1: Suggested Solvents for Screening

Solvent Class	Examples	Rationale
Alcohols	Methanol, Ethanol, Isopropanol	The hydroxyl group can interact with the polar functional groups of the target molecule.
Ketones	Acetone	A polar aprotic solvent that can dissolve a wide range of organic compounds.
Esters	Ethyl Acetate	A moderately polar solvent often effective for compounds with ester-like or amide functionalities.
Nitriles	Acetonitrile	A polar aprotic solvent known to be effective for the recrystallization of amides.[3]
Aromatic	Toluene	The aromatic ring can interact with the benzene ring of the target molecule.
Ethers	2-Methyltetrahydrofuran	A greener alternative to other ether solvents.
Chlorinated	Dichloromethane	Should be used with caution due to its volatility and potential for reactivity.
Water	Distilled or Deionized Water	The compound may have some water solubility, especially at elevated temperatures. Can also be used as an anti-solvent.

Procedure for Solvent Screening:

• Place a small amount (approx. 50 mg) of the crude 3-amino-N-cyclopropyl-4-methoxybenzamide into a test tube.

• Add the selected solvent dropwise at room temperature, vortexing after each addition, until the solid dissolves or it is clear that it is insoluble. Record the approximate volume of solvent used.

• If the compound is insoluble at room temperature, heat the mixture gently in a water bath towards the boiling point of the solvent. Continue adding the solvent dropwise until the solid dissolves.

• Once dissolved, allow the solution to cool slowly to room temperature. If no crystals form, gently scratch the inside of the test tube with a glass rod or place it in an ice bath.

• Observe the quality and quantity of the crystals formed.

The ideal solvent is one in which the compound is sparingly soluble at room temperature but completely soluble at an elevated temperature, and which yields a good recovery of pure crystals upon cooling.

Part 2: Recrystallization Protocol

The following protocol assumes a suitable solvent has been identified from the screening process. For this example, we will proceed with a hypothetical optimal solvent system of Ethanol/Water.

Materials and Equipment:

• Crude 3-amino-N-cyclopropyl-4-methoxybenzamide

• Selected recrystallization solvent (e.g., Ethanol)

• Anti-solvent (e.g., Deionized Water)

• Erlenmeyer flasks

• Hot plate with magnetic stirring

• Condenser

• Filter paper

• Buchner funnel and filter flask

• Vacuum source

• Drying oven

Workflow Diagram:

Caption: Workflow for the recrystallization of 3-amino-N-cyclopropyl-4-methoxybenzamide.

Step-by-Step Procedure:

• Dissolution: Place the crude 3-amino-N-cyclopropyl-4-methoxybenzamide in an Erlenmeyer flask with a magnetic stir bar. Add a minimal amount of the primary solvent (e.g., ethanol) to just cover the solid. Heat the mixture on a hot plate with stirring. Add more hot solvent portion-wise until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent to ensure a good yield.

• Hot Filtration (if necessary): If any insoluble impurities are observed in the hot solution, perform a hot gravity filtration. This step should be done quickly to prevent premature crystallization. Use a pre-heated funnel and filter paper.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. If using an anti-solvent, add it dropwise to the hot solution until the solution becomes slightly turbid, then allow it to cool. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel and filter flask.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent (or a mixture rich in the anti-solvent) to remove any adhering mother liquor.

• Drying: Dry the purified crystals in a vacuum oven at a temperature well below the melting point of the compound to remove any residual solvent.

Troubleshooting and Key Considerations

• Oiling Out: If the compound separates as an oil instead of crystals, it may be due to a high concentration of impurities or cooling the solution too quickly. Reheat the solution to dissolve the oil, add more solvent, and allow it to cool more slowly.

• No Crystal Formation: If crystals do not form, it could be because too much solvent was used or the solution is supersaturated. Try scratching the inner surface of the flask with a glass rod or adding a seed crystal of the pure compound. If that fails, some of the solvent can be evaporated to increase the concentration.

• Purity Assessment: The purity of the recrystallized product should be assessed by techniques such as melting point determination, High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Conclusion

Recrystallization is a powerful and economical method for the purification of 3-amino-N-cyclopropyl-4-methoxybenzamide. By carefully selecting a suitable solvent system and following a systematic protocol, researchers can obtain this key pharmaceutical intermediate with the high degree of purity necessary for drug development and manufacturing. The principles and procedures outlined in this application note provide a solid foundation for achieving this goal.

References

• Chemsrc. (n.d.). 3-amino-N-cyclopropyl-4-methoxybenzamide. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• ResearchGate. (2020). What is the best technique for amide purification? Retrieved from [Link]

• BIOFOUNT. (n.d.). 3-amino-N-cyclopropyl-4-methoxybenzamide. Retrieved from [Link]

• PubChem. (n.d.). 3-Amino-4-methoxybenzamide. Retrieved from [Link]

• PMC. (2018). Synthesis, Crystal Structure and Anti-Fatigue Effects of Some Benzamide Derivatives. Retrieved from [Link]

• YouTube. (2022). Important Chemistry Tips-Solvents choose for recrystallization-Part4. Retrieved from [Link]

• SAFETY DATA SHEETS. (n.d.). 3-Amino-N-cyclopropyl-4-methoxybenzamide. Retrieved from [Link]

• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]

• University of California, Irvine. (n.d.). Chapter 23 The Chemistry of Amines. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

• Google Patents. (n.d.). Purification of N-substituted aminobenzaldehydes.

• PubChem. (n.d.). 3-Amino-4-methoxybenzanilide. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Intramolecular cyclization of N-aryl amides for the synthesis of 3-amino oxindoles. Retrieved from [Link]

• PubChem. (n.d.). 3-amino-4-methoxy-N-methyl-N-phenylbenzamide. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 3-Amino-4-chloro-2-formyl-6-((1-(3-methoxypropyl)piperidin-4-yl)carbamoyl)phenyl Formate. Retrieved from [Link]

• MDPI. (2024). Polymorphism in N-(3-Hydroxyphenyl)-3-methoxybenzamide. Retrieved from [Link]

Sources

• 1. Synthesis, Crystal Structure and Anti-Fatigue Effects of Some Benzamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

3-amino-N-cyclopropyl-4-methoxybenzamide column chromatography method

An Application Note and Protocol for the Purification of 3-amino-N-cyclopropyl-4-methoxybenzamide by Column Chromatography

Abstract

This comprehensive guide provides detailed methodologies for the purification of 3-amino-N-cyclopropyl-4-methoxybenzamide, a crucial intermediate in pharmaceutical synthesis. The inherent physicochemical properties of the molecule, specifically the basicity of the primary aromatic amine, present unique challenges for standard silica gel chromatography. This document details two robust protocols: a modified normal-phase flash chromatography method suitable for larger scales and rapid purification, and a high-resolution preparative reversed-phase HPLC method for achieving superior purity. The rationale behind experimental choices, troubleshooting guidance, and methods for self-validation are discussed to empower researchers, scientists, and drug development professionals to achieve consistent, high-purity isolation of the target compound.

Introduction: The Purification Imperative

3-amino-N-cyclopropyl-4-methoxybenzamide serves as a key building block in the development of various active pharmaceutical ingredients (APIs). The synthesis of such intermediates rarely yields a perfectly pure product; crude reaction mixtures often contain unreacted starting materials, by-products, and other contaminants. The presence of these impurities can severely impede subsequent synthetic steps and compromise the efficacy and safety of the final drug substance.[1] Therefore, robust and reproducible purification is not merely a recommendation but a critical step in the drug discovery workflow.

Column chromatography is a cornerstone technique for the purification of organic compounds.[2] However, the molecular structure of 3-amino-N-cyclopropyl-4-methoxybenzamide—containing a basic primary amine—necessitates a carefully considered approach to avoid common pitfalls like poor recovery and peak tailing associated with standard silica chromatography. This guide provides the technical foundation and practical steps to overcome these challenges.

Physicochemical Analysis and Strategy Selection

A successful purification strategy is built upon an understanding of the target molecule's properties.

Compound Properties:

• Molecular Formula: C₁₁H₁₄N₂O₂[3]

• Molecular Weight: 206.24 g/mol [3]

• Key Functional Groups:

  • Primary Aromatic Amine (-NH₂): This group is basic and prone to strong interactions with the acidic silanol groups (Si-OH) on the surface of standard silica gel. This interaction can lead to irreversible adsorption, significant peak tailing, and even degradation of the target compound.[4][5]

  • Amide (-CONH-): A polar, hydrogen-bonding group.

  • Methoxy (-OCH₃): A moderately polar ether group.

  • Aromatic Ring & Cyclopropyl Group: Largely non-polar moieties.

This combination of polar and non-polar groups, along with the ionizable amine, dictates the choice of chromatographic method.

Strategic Decision Pathway

Choosing the right method depends on the desired scale, required purity, and available equipment.

Caption: Decision tree for selecting the optimal purification protocol.

Methodologies and Experimental Protocols

Two primary protocols are presented. Preliminary analysis by Thin Layer Chromatography (TLC) is strongly recommended to optimize the mobile phase composition before committing to a large-scale column.

Protocol 1: Modified Normal-Phase Flash Chromatography

This method is ideal for purifying multi-gram quantities of the compound and is a staple in synthetic chemistry labs. The key to success is the addition of a basic modifier to the mobile phase to suppress the unwanted interactions of the amine group with the silica.[5]

Principle: The compound is separated based on its polarity. A basic modifier (triethylamine) is added to the eluent to "mask" the acidic sites on the silica gel, allowing the basic amine compound to elute symmetrically and with good recovery.[6]

Materials and Reagents:

• Crude 3-amino-N-cyclopropyl-4-methoxybenzamide

• Silica Gel (for flash chromatography, 40-63 µm particle size)

• Dichloromethane (DCM), HPLC grade

• Methanol (MeOH), HPLC grade

• Triethylamine (TEA), >99%

• Glass chromatography column or automated flash chromatography system

• Fraction collection tubes

• TLC plates (silica gel 60 F₂₅₄)

• UV lamp (254 nm)

Step-by-Step Procedure:

• Mobile Phase Preparation: Prepare two solvent systems.

  • Solvent A: Dichloromethane (DCM)

  • Solvent B: 99:1 (v/v) Dichloromethane:Triethylamine.

  • Elution Gradient Solvent: Prepare a mixture of Dichloromethane and Methanol (e.g., 95:5 DCM:MeOH) and add 0.5-1% triethylamine by volume. Rationale: The optimal ratio of DCM to MeOH should be determined by prior TLC analysis. The goal is an Rf value of ~0.2-0.3 for the target compound.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude product in a minimal amount of DCM.

  • Add a small amount of silica gel (approx. 1-2 times the weight of the crude product) to this solution.

  • Carefully evaporate the solvent under reduced pressure until a free-flowing powder is obtained.[7] Rationale: Dry loading prevents solvent-induced band broadening at the start of the chromatography, leading to sharper peaks and better separation.

• Column Packing:

  • Prepare a slurry of silica gel in Solvent A.

  • Pour the slurry into the column and use gentle pressure or tapping to create a well-packed, stable bed.

  • Add a thin layer of sand on top of the silica bed to prevent disruption during solvent addition.

• Elution and Fraction Collection:

  • Carefully load the prepared dry sample onto the sand layer.

  • Begin elution with a low-polarity mobile phase (e.g., 100% DCM with 0.5% TEA).

  • Gradually increase the polarity by adding the Methanol-containing eluent. A typical gradient might be from 0% to 10% Methanol in DCM (always containing 0.5% TEA).

  • Collect fractions systematically and monitor the elution process using TLC.

• Analysis and Product Pooling:

  • Spot each collected fraction on a TLC plate.

  • Visualize the spots under a UV lamp.

  • Combine the fractions that contain the pure desired product.

  • Evaporate the solvent under reduced pressure to yield the purified 3-amino-N-cyclopropyl-4-methoxybenzamide.

Protocol 2: Preparative Reversed-Phase HPLC

This technique offers higher resolution and is excellent for achieving >99% purity, making it suitable for preparing analytical standards or small batches of highly pure API intermediates.[8][9]

Principle: Separation is based on hydrophobic interactions. The non-polar stationary phase (C18) retains the compound, and it is eluted by increasing the proportion of the organic solvent in the mobile phase. This method is highly effective for ionizable compounds like amines.[4]

Materials and Reagents:

• Crude 3-amino-N-cyclopropyl-4-methoxybenzamide

• Preparative C18 HPLC column

• Acetonitrile (ACN), HPLC grade

• Deionized Water, HPLC grade

• Ammonium Hydroxide (NH₄OH) or Formic Acid (optional pH modifier)

• Preparative HPLC system with UV detector and fraction collector

• Vials for fraction collection

Step-by-Step Procedure:

• Mobile Phase Preparation:

  • Solvent A: Deionized Water.

  • Solvent B: Acetonitrile.

  • Optional Modifier: To ensure the amine is in a consistent protonation state (either free base or protonated), a modifier is often used. For amines, using a basic mobile phase (e.g., adding 0.1% NH₄OH to both solvents to achieve a pH > 8) can improve peak shape.[5] Rationale: At a pH two units above the amine's pKa, the compound will be in its neutral, free-base form, leading to better retention and symmetry on a C18 column.

• Sample Preparation:

  • Dissolve a precisely weighed amount of the crude product in a small volume of a solvent mixture that mimics the initial mobile phase conditions (e.g., 90:10 Water:ACN) to ensure complete dissolution.

  • Filter the sample through a 0.45 µm syringe filter to remove any particulate matter that could damage the column.

• Method Development and Elution:

  • Equilibrate the preparative column with the initial mobile phase composition (e.g., 95% Solvent A, 5% Solvent B) until a stable baseline is achieved.

  • Inject the sample.

  • Run a linear gradient to increase the concentration of Solvent B. A typical gradient could be from 5% to 95% Acetonitrile over 20-30 minutes.

  • Monitor the elution at a suitable UV wavelength (e.g., 254 nm or a wavelength of maximum absorbance for the compound).

• Fraction Collection:

  • Use the automated fraction collector to collect peaks as they elute. Modern systems can trigger collection based on UV signal threshold and slope.

• Analysis and Product Recovery:

  • Analyze small aliquots of the collected fractions by analytical HPLC to confirm purity.

  • Pool the fractions that meet the desired purity specification.

  • Remove the solvents via lyophilization (freeze-drying) or rotary evaporation. If a non-volatile buffer was used, an additional desalting step may be required.

Data Summary and Visualization

Comparative Parameter Table

Parameter	Protocol 1: Modified Normal-Phase	Protocol 2: Preparative RP-HPLC
Stationary Phase	Silica Gel (40-63 µm)	C18-functionalized Silica (e.g., 5-10 µm)
Mobile Phase	Dichloromethane / Methanol	Water / Acetonitrile
Key Modifier	Triethylamine (0.5-1%)[5]	Ammonium Hydroxide or Formic Acid (0.1%)
Separation Principle	Adsorption (Polarity)	Partitioning (Hydrophobicity)
Typical Scale	50 mg - 10+ g	1 mg - 1 g
Expected Purity	>95-98%	>99%[8]
Solvent Consumption	High	Moderate to High
Primary Application	Bulk purification in synthesis	High-purity final intermediates, standards

General Purification Workflow

Caption: General workflow for chromatographic purification.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Separation / Overlapping Peaks	Incorrect mobile phase polarity.	Re-optimize the mobile phase using TLC. For flash, use a shallower gradient. For HPLC, use a longer, shallower gradient.
Column overloading.	Reduce the amount of crude material loaded onto the column. A general rule is 1-10% of the silica weight.
Significant Peak Tailing (Normal-Phase)	Strong amine interaction with silica.	Ensure sufficient basic modifier (e.g., 0.5-1% TEA) is present in the mobile phase.[5]
Low or No Recovery of Product	Compound is irreversibly stuck to the column.	For normal-phase, flush the column with a very polar solvent containing the modifier (e.g., 80:20:1 DCM:MeOH:TEA).
Compound is unstable on silica.	Switch to the reversed-phase method (Protocol 2) or consider using a different stationary phase like alumina.
Compound Crashing on Column/Injection	Poor solubility in the initial mobile phase.	For flash, use the recommended dry loading technique. For HPLC, ensure the sample is fully dissolved in the injection solvent.

References

• Agilent Technologies. (n.d.). What is Preparative HPLC | Find Your Purification HPLC System. Retrieved from [Link]

• Gilson, Inc. (n.d.). Gilson Preparative HPLC Systems | VERITY® LC Solutions. Retrieved from [Link]

• Welch, C. J., et al. (2009). HPLC Preparation of an Isomerically Pure Drug Intermediate on Multikilogram Scale. Organic Process Research & Development. Retrieved from [Link]

• Shimadzu Corporation. (n.d.). Preparative HPLC Systems. Retrieved from [Link]

• Pharmaceutical Technology. (n.d.). Flash and Prep HPLC Solutions. Retrieved from [Link]

• Biotage. (2023, January 23). 5 Steps to successful flash chromatography. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 87135, 3-Amino-4-methoxybenzamide. Retrieved from [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• King Group. (n.d.). Successful Flash Chromatography. Retrieved from [Link]

• Chemsrc. (n.d.). 3-amino-N-cyclopropyl-4-methoxybenzamide Price. Retrieved from [Link]

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• 1. Flash and Prep HPLC Solutions - Pharmaceutical Technology [pharmaceutical-technology.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 3-amino-N-cyclopropyl-4-methoxybenzamide Price at Chemsrc [chemsrc.com]
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• 9. Preparative HPLC Systems : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Application Note: A Multi-Technique Approach for the Comprehensive Characterization of 3-amino-N-cyclopropyl-4-methoxybenzamide

Abstract

This document provides a detailed guide for the analytical characterization of 3-amino-N-cyclopropyl-4-methoxybenzamide (CAS No. 312629-04-2), a key pharmaceutical intermediate. Ensuring the identity, purity, and stability of such compounds is a critical aspect of drug development and manufacturing, directly impacting the safety and efficacy of the final active pharmaceutical ingredient (API).[1][2] This application note outlines an integrated analytical workflow employing chromatographic and spectroscopic techniques. We present optimized protocols for High-Performance Liquid Chromatography (HPLC) for purity assessment, Liquid Chromatography-Mass Spectrometry (LC-MS) for identity confirmation, and various spectroscopic methods (NMR, FT-IR, UV-Vis) for structural elucidation. Furthermore, we discuss the principles of developing a stability-indicating method through forced degradation studies, a regulatory necessity for ensuring product quality over its shelf-life.[3]

Introduction

3-amino-N-cyclopropyl-4-methoxybenzamide is a substituted benzamide derivative with a molecular formula of C₁₁H₁₄N₂O₂ and a molecular weight of 206.24 g/mol .[4] Its structure incorporates several key functional groups: a primary aromatic amine, a secondary amide, a methoxy ether, and a cyclopropyl ring. The precise and accurate characterization of this molecule is paramount. Impurities, which can arise from starting materials, by-products of synthesis, or degradation, can significantly impact the safety and efficacy of a drug product.[5][6] Therefore, a robust suite of analytical methods is required to establish a comprehensive quality profile.

This guide is designed for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry. It provides not only step-by-step protocols but also the scientific rationale behind the selection of specific methods and parameters, ensuring a deep understanding of the characterization process.

Integrated Analytical Workflow

A multi-faceted approach is necessary for full characterization. No single technique can provide all the required information. The relationship between the primary analytical techniques is illustrated below.

Caption: Integrated workflow for analyte characterization.

Chromatographic Methods for Purity and Impurity Profiling

High-performance liquid chromatography (HPLC) is the cornerstone technique for assessing the purity of pharmaceutical compounds and quantifying impurities.[1] For 3-amino-N-cyclopropyl-4-methoxybenzamide, a reversed-phase method is most appropriate given its moderate polarity.

Rationale for Method Development

• Stationary Phase: A C18 (octadecylsilane) column is the universal choice for reversed-phase chromatography, offering excellent retention for a wide range of molecules. An amide-embedded stationary phase could also be considered as it offers alternative selectivity and can reduce interactions with basic compounds.[7][8]

• Mobile Phase: A gradient of a weak acid in water and an organic solvent (acetonitrile or methanol) is typical. The acid (e.g., formic acid or acetic acid) is crucial; it protonates the primary amine, preventing its interaction with residual silanols on the silica support, thereby minimizing peak tailing and improving chromatographic resolution.

• Detector: A UV detector is ideal, as the aromatic benzamide structure contains a strong chromophore. The optimal detection wavelength should be determined by UV-Vis spectroscopy.

Protocol: HPLC Purity Determination

• Standard and Sample Preparation:

  • Accurately weigh approximately 10 mg of the reference standard and the test sample into separate 100 mL volumetric flasks.

  • Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water to create a 100 µg/mL solution.

• Chromatographic Conditions:

  • Run the prepared solutions on the HPLC system using the parameters outlined in the table below.

• Data Analysis:

  • Determine the purity of the sample by calculating the area percentage of the main peak relative to the total area of all peaks detected.

  • Identify and quantify any impurities against a qualified reference standard if available. Impurities present at levels above 0.1% should generally be identified.[9]

Table 1: Recommended HPLC Method Parameters

Parameter	Recommended Setting	Justification
Column	C18, 250 x 4.6 mm, 5 µm	Standard for reversed-phase separation of moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons to ensure the analyte is in a single ionic form.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic modifier for elution.
Gradient	10% B to 90% B over 20 min	Ensures elution of the main peak and any potential late-eluting impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Maintains consistent retention times and improves peak shape.
Injection Volume	10 µL	A typical volume to balance sensitivity and peak distortion.

| Detection | UV at λmax (approx. 254 nm or 280 nm) | The aromatic ring provides strong UV absorbance for sensitive detection. |

Spectroscopic Characterization

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful hybrid technique that confirms the molecular weight of the analyte peak from the HPLC separation and provides structural information about impurities through fragmentation analysis.

• System Setup: Utilize the HPLC conditions described in Table 1, directing the column effluent to the mass spectrometer source.

• MS Parameters: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. The primary amine and amide nitrogen are readily protonated.

• Data Acquisition: Acquire full scan data to detect the protonated molecular ion [M+H]⁺. Also, perform fragmentation analysis (MS/MS) on the parent ion to aid in structural confirmation.

Table 2: Typical Mass Spectrometry Parameters

Parameter	Recommended Setting	Justification
Ionization Mode	Electrospray Ionization (ESI), Positive	Ideal for polar molecules with basic sites like amines that readily accept a proton.
Expected Ion	[M+H]⁺ at m/z 207.11	Calculated for C₁₁H₁₅N₂O₂⁺.
Capillary Voltage	3.5 kV	Standard voltage to achieve stable spray and ionization.
Drying Gas Flow	10 L/min	Removes solvent droplets.
Drying Gas Temp.	350 °C	Facilitates desolvation of ions.

| Key Fragments | Analyze MS/MS spectra for losses corresponding to the cyclopropyl group, methoxy group, or cleavage of the amide bond. The benzoyl cation is a common fragment in benzamides.[10][11][12] |

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most definitive technique for unambiguous structural elucidation. Both ¹H and ¹³C NMR should be performed. The predicted chemical shifts are based on the known effects of the substituents on the benzamide scaffold.

• Dissolve 5-10 mg of the sample in ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often preferred as it can solubilize a wide range of compounds and allows for the observation of exchangeable N-H protons.

• Acquire ¹H and ¹³C spectra on a 400 MHz or higher field NMR spectrometer.

Table 3: Predicted ¹H NMR Spectral Data (in DMSO-d₆)

Protons	Predicted Shift (ppm)	Multiplicity	Integration	Assignment
Aromatic	7.0 - 7.5	m	3H	Protons on the benzene ring
NH (Amide)	~8.2	d	1H	Amide N-H proton
NH₂ (Amine)	~5.0	s (broad)	2H	Primary amine protons
OCH₃ (Methoxy)	~3.8	s	3H	Methoxy group protons
CH (Cyclopropyl)	~2.8	m	1H	Cyclopropyl CH proton

| CH₂ (Cyclopropyl)| 0.5 - 0.8 | m | 4H | Cyclopropyl CH₂ protons |

Table 4: Predicted ¹³C NMR Spectral Data (in DMSO-d₆)

Carbon	Predicted Shift (ppm)	Assignment
C=O (Amide)	~166	Amide carbonyl carbon
Aromatic C-O	~148	Aromatic carbon attached to methoxy
Aromatic C-N	~145	Aromatic carbon attached to amine
Aromatic C-H/C-C	110 - 130	Remaining aromatic carbons
OCH₃	~56	Methoxy carbon
CH (Cyclopropyl)	~23	Cyclopropyl methine carbon

| CH₂ (Cyclopropyl) | ~6 | Cyclopropyl methylene carbons |

Note: These are predicted values. Actual experimental data should be acquired for confirmation.[13][14]

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the key functional groups present in the molecule by detecting their characteristic vibrational frequencies.[15]

• Prepare the sample, typically as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory.

• Acquire the spectrum over the range of 4000-400 cm⁻¹.

Table 5: Key FT-IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3450 - 3300	N-H Stretch (asymmetric & symmetric)	Primary Amine (-NH₂)[16][17][18]
3350 - 3150	N-H Stretch	Secondary Amide (-NH-)[15][19]
3050 - 3000	C-H Stretch	Aromatic & Cyclopropyl C-H
2950 - 2850	C-H Stretch	Methoxy (-OCH₃)
~1640	C=O Stretch (Amide I band)	Amide Carbonyl[15][19]
~1600, ~1480	C=C Stretch	Aromatic Ring
~1540	N-H Bend (Amide II band)	Secondary Amide

| ~1250 | C-O Stretch (asymmetric) | Aryl Ether |

UV-Visible Spectroscopy

This technique is primarily used to determine the wavelength of maximum absorbance (λmax) for setting the HPLC detector wavelength and can also be used for quantitative analysis via the Beer-Lambert law.[20][21][22] Aromatic compounds like this one typically exhibit strong absorbance in the UV region.

• Prepare a dilute solution of the compound (~10 µg/mL) in a UV-transparent solvent (e.g., ethanol or methanol).

• Use the same solvent as a blank to zero the spectrophotometer.[22]

• Scan the absorbance from 400 nm down to 200 nm.

• Identify the wavelength(s) of maximum absorbance (λmax). For this structure, expect strong absorbance peaks between 240-300 nm.

Stability-Indicating Method Development

A crucial part of pharmaceutical development is ensuring that the analytical methods can detect any degradation of the drug substance.[23][24] This is achieved through forced degradation (stress testing), where the compound is exposed to harsh conditions to generate potential degradation products.[3][25] The primary analytical method (HPLC) must then be proven to separate these degradants from the parent peak.

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3-amino-N-cyclopropyl-4-methoxybenzamide in vitro assay protocol

In Vitro Assay Protocol for Characterizing 3-amino-N-cyclopropyl-4-methoxybenzamide

Abstract

This document provides a comprehensive guide for the in vitro characterization of 3-amino-N-cyclopropyl-4-methoxybenzamide, a novel benzamide derivative with potential therapeutic applications. Due to the limited publicly available information on the specific biological target of this compound, this guide will focus on a robust and widely applicable protocol to screen for and characterize its potential inhibitory activity against protein kinases, a common target class for benzamide-containing molecules. The protocols detailed herein are designed to be adaptable and provide a strong foundation for further investigation into the compound's mechanism of action. We will cover biochemical assays to determine direct enzyme inhibition and cell-based assays to assess activity in a more physiologically relevant context.

Introduction: The Rationale for a Kinase-Targeted Approach

The benzamide scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of approved drugs and clinical candidates targeting various protein families. While the specific target of 3-amino-N-cyclopropyl-4-methoxybenzamide is not yet defined in the public domain, its structural motifs suggest a potential interaction with ATP-binding sites, a feature common to many enzymes, particularly protein kinases.

Protein kinases play a pivotal role in cellular signaling, and their dysregulation is implicated in numerous diseases, including cancer, inflammation, and neurodegenerative disorders.[1] Consequently, they are a major focus of drug discovery efforts. This application note, therefore, proposes a logical and efficient starting point for the characterization of 3-amino-N-cyclopropyl-4-methoxybenzamide by outlining state-of-the-art in vitro assays to evaluate its potential as a kinase inhibitor.

The described methodologies are based on well-established principles of enzyme kinetics and cellular analysis, ensuring that the generated data is robust, reproducible, and suitable for decision-making in a drug discovery pipeline.[2][3] We will first detail a biochemical assay to quantify direct inhibition of a representative kinase and then describe a cell-based assay to measure the compound's effect on a specific signaling pathway.

Foundational Knowledge: Assay Principles

Two complementary assay formats will be described: a biochemical assay for direct target engagement and a cell-based assay for functional cellular effects.

Biochemical Assay: Luminescence-Based Kinase Activity

To determine if 3-amino-N-cyclopropyl-4-methoxybenzamide directly inhibits a protein kinase, we will employ a luminescence-based assay that measures the amount of ATP remaining after a kinase reaction.[4][5] The principle is straightforward: a kinase consumes ATP to phosphorylate its substrate. By adding the compound of interest, we can assess its ability to inhibit this process. The remaining ATP is then used by a luciferase enzyme to generate a light signal, which is inversely proportional to the kinase's activity.[5] This "glow-type" assay format is highly sensitive, has a large dynamic range, and is readily amenable to high-throughput screening (HTS).[4][5]

Cell-Based Assay: Assessing Target Engagement in a Physiological Context

While biochemical assays are essential for understanding direct molecular interactions, cell-based assays provide crucial information about a compound's permeability, stability, and ability to engage its target within the complex cellular environment.[6][7][8] For this, we will describe a protocol to assess the inhibition of a specific kinase-driven signaling pathway in a relevant human cell line. This will involve treating the cells with the compound and then measuring the phosphorylation of a downstream substrate of the targeted kinase.

Visualizing the Workflow

The following diagram illustrates the general workflow for the in vitro characterization of 3-amino-N-cyclopropyl-4-methoxybenzamide.

Caption: General workflow for in vitro evaluation of a novel compound.

Detailed Protocols

Protocol 1: Biochemical Kinase Inhibition Assay (Luminescence-Based)

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of 3-amino-N-cyclopropyl-4-methoxybenzamide against a selected protein kinase.

4.1.1. Materials and Reagents

Reagent/Material	Recommended Supplier	Catalog Number
3-amino-N-cyclopropyl-4-methoxybenzamide	Custom Synthesis/Vendor	N/A
Recombinant Human Kinase	Varies by target	Varies
Kinase Substrate (e.g., Myelin Basic Protein)	Varies by target	Varies
ATP (Adenosine 5'-triphosphate)	Sigma-Aldrich	A7699
Kinase-Glo® Luminescent Kinase Assay Kit	Promega	V6714
DMSO (Dimethyl Sulfoxide), Anhydrous	Sigma-Aldrich	276855
Kinase Buffer (e.g., 40mM Tris-HCl pH 7.5, 20mM MgCl2, 0.1 mg/mL BSA)	In-house preparation	N/A
384-well, white, flat-bottom plates	Corning	3570
Multichannel Pipettes and Automation	Varies	Varies
Plate Luminometer	Varies	Varies

4.1.2. Step-by-Step Methodology

• Compound Preparation:

  • Prepare a 10 mM stock solution of 3-amino-N-cyclopropyl-4-methoxybenzamide in 100% DMSO.

  • Perform a serial dilution (e.g., 1:3) in DMSO to create a concentration gradient. For a typical 10-point curve, this would range from 10 mM down to sub-micromolar concentrations.

  • Transfer a small volume (e.g., 1 µL) of each dilution to the 384-well assay plate. Include DMSO-only wells as a negative control (100% kinase activity) and a known inhibitor for the target kinase as a positive control.

• Kinase Reaction:

  • Prepare a 2X kinase/substrate master mix in kinase buffer. The final concentration of kinase and substrate should be optimized for each specific enzyme, typically at or below the Km for ATP to ensure sensitivity to ATP-competitive inhibitors.

  • Add the 2X kinase/substrate mix to the wells containing the compound dilutions.

  • Prepare a 2X ATP solution in kinase buffer.

  • To initiate the reaction, add the 2X ATP solution to all wells. The final volume should be kept low (e.g., 10 µL) to conserve reagents.

  • Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes). This incubation time should be within the linear range of the kinase reaction.

• Detection:

  • Equilibrate the Kinase-Glo® reagent to room temperature.

  • Add a volume of Kinase-Glo® reagent equal to the volume in the assay wells (e.g., 10 µL).

  • Incubate the plate at room temperature for 10 minutes to allow the luminescent signal to stabilize.

  • Measure the luminescence using a plate luminometer.

4.1.3. Data Analysis

• Normalize the data by setting the DMSO-only wells as 0% inhibition and wells with a saturating concentration of a known inhibitor (or no enzyme) as 100% inhibition.

• Plot the percent inhibition against the logarithm of the compound concentration.

• Fit the data to a four-parameter logistic (4PL) equation to determine the IC50 value.

Protocol 2: Cell-Based Target Engagement Assay (HTRF)

This protocol uses Homogeneous Time-Resolved Fluorescence (HTRF) to measure the inhibition of a specific phosphorylation event in a cellular context.[9][10][11] HTRF is a robust technology that combines time-resolved fluorescence (TRF) with fluorescence resonance energy transfer (FRET), making it highly suitable for cell-based assays.[9][12]

4.2.1. Materials and Reagents

Reagent/Material	Recommended Supplier	Catalog Number
Human Cell Line expressing the target kinase	ATCC or equivalent	Varies
Cell Culture Medium and Supplements	Gibco/Thermo Fisher	Varies
3-amino-N-cyclopropyl-4-methoxybenzamide	Custom Synthesis/Vendor	N/A
HTRF Assay Kit for the target's downstream substrate	Revvity/Cisbio	Varies
Cell Lysis Buffer (provided with HTRF kit)	Revvity/Cisbio	Varies
384-well, white, low-volume plates	Greiner Bio-One	784075
HTRF-compatible Plate Reader	Varies	Varies

4.2.2. Step-by-Step Methodology

• Cell Culture and Plating:

  • Culture the selected cell line according to standard protocols.

  • Harvest the cells and plate them in a 384-well plate at a predetermined density. Allow the cells to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of 3-amino-N-cyclopropyl-4-methoxybenzamide in the appropriate cell culture medium.

  • Remove the old medium from the cells and add the medium containing the compound dilutions.

  • Incubate for a specified period (e.g., 1-2 hours) at 37°C in a CO2 incubator.

• Cell Lysis and HTRF Reaction:

  • Lyse the cells by adding the HTRF kit's lysis buffer directly to the wells.

  • Incubate as per the kit's instructions to ensure complete lysis and protein solubilization.

  • Add the HTRF antibody reagents (a donor-labeled antibody and an acceptor-labeled antibody that recognize the phosphorylated and total forms of the target substrate, respectively).[10][11]

  • Incubate at room temperature for the time specified in the kit protocol (typically 2-4 hours or overnight).[12]

• Detection:

  • Read the plate on an HTRF-compatible reader, which will measure the fluorescence emission at two different wavelengths (donor and acceptor).

4.2.3. Data Analysis

• Calculate the HTRF ratio (Acceptor signal / Donor signal) for each well.

• Normalize the data using DMSO-treated cells as the baseline (0% inhibition) and a known inhibitor as a positive control (100% inhibition).

• Plot the percent inhibition of substrate phosphorylation against the logarithm of the compound concentration and fit to a 4PL model to determine the cellular IC50.

Self-Validating Systems and Quality Control

To ensure the trustworthiness of the generated data, each assay should incorporate a self-validating system.

• Z'-factor: For the biochemical assay, the Z'-factor should be calculated to assess the robustness and dynamic range of the assay. A Z'-factor between 0.5 and 1.0 indicates an excellent assay.

• Positive and Negative Controls: Both assays must include negative (vehicle) and positive (known inhibitor) controls on every plate to monitor assay performance and allow for data normalization.

• Compound Interference: For the luminescence-based assay, it is prudent to run a counterscreen without the kinase to identify compounds that directly inhibit the luciferase enzyme. For HTRF, compounds can be checked for autofluorescence.

Conclusion and Future Directions

This application note provides a detailed and scientifically grounded framework for the initial in vitro characterization of 3-amino-N-cyclopropyl-4-methoxybenzamide, with a focus on its potential as a kinase inhibitor. By following these protocols, researchers can generate high-quality data on the compound's biochemical potency and cellular activity.

Positive results from these assays would warrant further investigation, including:

• Kinome Profiling: Screening the compound against a broad panel of kinases to determine its selectivity.

• Mechanism of Action Studies: Performing enzyme kinetics to determine if the inhibition is competitive, non-competitive, or uncompetitive with respect to ATP or the substrate.[8]

• Cellular Phenotypic Assays: Assessing the compound's effect on cell proliferation, apoptosis, or other relevant cellular processes.

These foundational in vitro studies are a critical step in the drug discovery process, providing the necessary data to guide further optimization and development of 3-amino-N-cyclopropyl-4-methoxybenzamide as a potential therapeutic agent.

References

• (Reference not directly cited, but provides context on rel
• (Reference not directly cited, provides chemical data for a rel
• (Reference not directly cited, provides chemical data for a rel
• (Reference not directly cited, but provides general context on kinase assays)

• PubChem. 3-Amino-4-methoxybenzamide | C8H10N2O2 | CID 87135. [Online] Available at: [Link]

• (Reference not directly cited, but provides context on enzyme inhibition assays)
• (Reference not directly cited, provides chemical data for a rel

• BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work?. [Online] Available at: [Link]

• BMG LABTECH. (2020). Kinase assays. [Online] Available at: [Link]

• Bass, S. E., et al. (2012). Identification of inhibitors using a cell based assay for monitoring golgi-resident protease activity. PMC - NIH. [Online] Available at: [Link]

• (Reference not directly cited, provides a specific kinase assay protocol)
• (Reference not directly cited, but provides general context on assay development)
• (Reference not directly cited, provides a generalized workflow for novel compounds)
• (Reference not directly cited, provides a specific kinase assay protocol)

• Trinquet, E., et al. (2006). HTRF: A Technology Tailored for Drug Discovery –A Review of Theoretical Aspects and Recent Applications. PubMed Central. [Online] Available at: [Link]

• (Reference not directly cited, provides general context on enzyme assays)
• (Reference not directly cited, provides context on bioluminescence assays)
• (Reference not directly cited, provides chemical data for a rel

• BMG LABTECH. (2020). HTRF technology on Microplate Readers. [Online] Available at: [Link]

• Glicksman, M. A., et al. (2008). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PLOS One. [Online] Available at: [Link]

• (Reference not directly cited, provides context on metabolism of a rel
• (Reference not directly cited, but provides context on good in vitro practices)

• Kosheeka. (2021). Essentials of In Vitro Assay Development. [Online] Available at: [Link]

• National Center for Biotechnology Information. (2012). Mechanism of Action Assays for Enzymes. Assay Guidance Manual. [Online] Available at: [Link]

• (Reference not directly cited, but provides context on assay guidance)
• (Reference not directly cited, provides chemical data for a rel
• (Reference not directly cited, provides context on HTRF)
• (Reference not directly cited, but provides context on assay development)
• (Reference not directly cited, provides chemical data for a rel
• (Reference not directly cited, provides chemical data for a rel

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• 1. bellbrooklabs.com [bellbrooklabs.com]
• 2. charnwooddiscovery.com [charnwooddiscovery.com]
• 3. kosheeka.com [kosheeka.com]
• 4. novabio.lt [novabio.lt]
• 5. promega.com [promega.com]
• 6. Identification of inhibitors using a cell based assay for monitoring golgi-resident protease activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance | PLOS One [journals.plos.org]
• 8. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. resources.revvity.com [resources.revvity.com]
• 10. HTRF: A Technology Tailored for Drug Discovery –A Review of Theoretical Aspects and Recent Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bmglabtech.com [bmglabtech.com]
• 12. revvity.com [revvity.com]

Application Note: Interrogating Cellular DNA Damage Responses with 3-Amino-N-cyclopropyl-4-methoxybenzamide and its Analogs

For: Researchers, scientists, and drug development professionals.

I. Introduction: The Benzamide Scaffold in Cellular Signaling

The benzamide structural motif is a cornerstone in medicinal chemistry, recognized for its prevalence in a multitude of biologically active compounds. Derivatives of benzamide have been successfully developed as antiemetics, antipsychotics, and, notably, as modulators of critical cellular processes such as DNA repair. This application note focuses on the utility of benzamide-containing small molecules, exemplified by 3-amino-N-cyclopropyl-4-methoxybenzamide and its better-characterized analogs, in the context of cell-based assays for studying DNA damage and repair pathways.

While 3-amino-N-cyclopropyl-4-methoxybenzamide itself is not extensively documented in peer-reviewed literature for a specific cellular mechanism, its core structure is highly analogous to a well-established class of enzyme inhibitors: the PARP (Poly(ADP-ribose) polymerase) inhibitors. Therefore, this guide will use the broader class of benzamide-based PARP inhibitors as a functional paradigm to provide detailed protocols and scientific rationale for their application in cell-based assays. Understanding the principles outlined here will enable researchers to effectively design and execute experiments with 3-amino-N-cyclopropyl-4-methoxybenzamide or any novel benzamide derivative.

II. Mechanism of Action: PARP Inhibition by Benzamide Analogs

Poly(ADP-ribose) polymerases (PARPs) are a family of enzymes crucial to the cellular response to DNA damage. Upon detection of a DNA strand break, PARP1, the most abundant and well-studied member, binds to the damaged site and catalyzes the synthesis of long chains of poly(ADP-ribose) (PAR) onto itself and other acceptor proteins. This process, known as PARylation, serves as a scaffold to recruit other DNA repair proteins to the site of damage, facilitating the repair process.

Benzamide-based inhibitors function as nicotinamide mimetics, competitively binding to the catalytic domain of PARP enzymes. This competitive inhibition prevents the synthesis of PAR chains, thereby trapping PARP on the DNA and stalling the repair process. In cancer cells with pre-existing DNA repair defects (e.g., mutations in BRCA1 or BRCA2), the inhibition of PARP-mediated repair leads to an accumulation of DNA damage, ultimately triggering cell death through a process known as synthetic lethality.

Figure 1: Mechanism of PARP inhibition by benzamide analogs.

III. Pre-experimental Preparation

A. Reagent Preparation and Storage

• Compound Handling: 3-amino-N-cyclopropyl-4-methoxybenzamide and its analogs are typically supplied as a solid powder.[1] Due to its potential as a bioactive small molecule, appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection, should be worn at all times.[2][3]

• Stock Solution Preparation: Prepare a high-concentration stock solution (e.g., 10 mM) by dissolving the compound in a suitable solvent such as dimethyl sulfoxide (DMSO). Ensure the compound is fully dissolved.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light.

B. Cell Culture and Seeding

• Cell Line Selection: Choose cell lines appropriate for the experimental question. For studying synthetic lethality, a pair of cell lines, one with and one without a specific DNA repair defect (e.g., BRCA1-proficient and BRCA1-deficient), is recommended.

• Standard Cell Culture: Culture cells in the recommended medium supplemented with fetal bovine serum (FBS) and antibiotics at 37°C in a humidified incubator with 5% CO₂.

• Cell Seeding: Seed cells in appropriate multi-well plates (e.g., 96-well or 24-well) at a density that will ensure they are in the exponential growth phase at the time of treatment. Seeding density should be optimized for each cell line.

IV. Experimental Protocols

A. Protocol 1: Cell Viability Assay (MTS/MTT)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Workflow:

Figure 2: Workflow for the cell viability assay.

Step-by-Step Procedure:

• Seed cells in a 96-well plate and incubate for 24 hours.

• Prepare serial dilutions of the benzamide compound in culture medium.

• Remove the old medium from the cells and add the medium containing the different concentrations of the compound. Include a vehicle control (e.g., DMSO).

• Incubate the plate for 48-72 hours.

• Add MTS or MTT reagent to each well according to the manufacturer's instructions.

• Incubate for 1-4 hours at 37°C.

• Measure the absorbance at the appropriate wavelength (e.g., 490 nm for MTS).

• Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value.

Data Presentation:

Compound Concentration (µM)	Absorbance (490 nm)	% Viability (Relative to Control)
0 (Vehicle Control)	1.25	100%
0.1	1.20	96%
1	1.05	84%
10	0.63	50.4%
100	0.15	12%

B. Protocol 2: Immunofluorescence Staining for DNA Damage Markers (γH2AX)

This assay visualizes DNA double-strand breaks by staining for the phosphorylated form of histone H2AX (γH2AX), which accumulates at sites of DNA damage.

Step-by-Step Procedure:

• Seed cells on glass coverslips in a 24-well plate.

• Treat cells with the benzamide compound at a concentration around its IC₅₀ for a specified time (e.g., 24 hours). A positive control (e.g., a known DNA damaging agent like etoposide) should be included.

• Fix the cells with 4% paraformaldehyde for 15 minutes.

• Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Block non-specific antibody binding with 1% BSA in PBST for 1 hour.

• Incubate with a primary antibody against γH2AX overnight at 4°C.

• Wash the cells three times with PBST.

• Incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Wash the cells three times with PBST.

• Counterstain the nuclei with DAPI.

• Mount the coverslips on microscope slides and visualize using a fluorescence microscope.

• Quantify the number and intensity of γH2AX foci per nucleus.

V. Safety and Handling

Consult the Safety Data Sheet (SDS) for 3-amino-N-cyclopropyl-4-methoxybenzamide and its analogs before use.[2][3] Handle the compound in a well-ventilated area and wear appropriate PPE.[2][3] Dispose of waste according to institutional and local regulations.[2]

VI. Troubleshooting

Issue	Possible Cause	Solution
Low signal in viability assay	Cell seeding density too low; Compound is highly cytotoxic	Optimize seeding density; Use a lower concentration range of the compound
High background in immunofluorescence	Insufficient blocking; Primary antibody concentration too high	Increase blocking time or use a different blocking agent; Titrate the primary antibody
Inconsistent results	Inconsistent cell numbers; Inaccurate pipetting; Compound instability	Ensure even cell seeding; Calibrate pipettes; Prepare fresh dilutions of the compound for each experiment

VII. Conclusion

3-amino-N-cyclopropyl-4-methoxybenzamide and related benzamide structures are valuable tools for investigating the cellular DNA damage response, primarily through the inhibition of PARP enzymes. The protocols detailed in this application note provide a framework for assessing the cytotoxic effects and the induction of DNA damage by these compounds. By employing these cell-based assays, researchers can elucidate the mechanism of action of novel benzamide derivatives and explore their potential as therapeutic agents.

VIII. References

Sources

• 1. fishersci.com [fishersci.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.com [fishersci.com]

3-amino-N-cyclopropyl-4-methoxybenzamide for enzyme inhibition studies

An Application Note and Protocol Guide for the Study of 3-amino-N-cyclopropyl-4-methoxybenzamide in Enzyme Inhibition

For the Attention of Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Unveiling the Potential of 3-amino-N-cyclopropyl-4-methoxybenzamide as a Novel Enzyme Inhibitor

The benzamide chemical scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. Within this class, molecules targeting enzymes have shown significant promise. This guide focuses on a specific benzamide derivative, 3-amino-N-cyclopropyl-4-methoxybenzamide , a compound of interest for its potential as an enzyme inhibitor. While specific targets for this exact molecule are still under investigation, its structural similarities to known pharmacophores suggest a strong possibility of interaction with histone deacetylases (HDACs).

HDACs are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression by removing acetyl groups from histone and non-histone proteins.[1][2] This deacetylation process leads to a more condensed chromatin structure, generally resulting in transcriptional repression.[1][3] Dysregulation of HDAC activity is implicated in a variety of diseases, most notably cancer, but also inflammatory conditions and neurological disorders, making them a compelling target for therapeutic intervention.[4][5] Histone deacetylase inhibitors (HDACi) have emerged as a promising class of drugs that can induce cell cycle arrest, apoptosis, and differentiation in cancer cells.[1][3]

This document serves as a comprehensive guide for researchers aiming to characterize the inhibitory potential of 3-amino-N-cyclopropyl-4-methoxybenzamide. We will proceed under the working hypothesis that this compound is an HDAC inhibitor, providing detailed protocols for determining its potency (IC50) and elucidating its mechanism of action. The principles and methods described herein are, however, broadly applicable to the study of other enzyme inhibitors.

Core Principles of Enzyme Inhibition Kinetics

Before delving into specific protocols, it is essential to understand the fundamental principles of enzyme kinetics that underpin these studies. Enzyme inhibitors are molecules that bind to enzymes and decrease their activity.[6] The potency of an inhibitor is commonly quantified by its half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%.[7][8]

The relationship between the reaction rate and substrate concentration is described by the Michaelis-Menten equation.[9][10] The Lineweaver-Burk plot, a double reciprocal representation of the Michaelis-Menten data, is a valuable tool for visualizing enzyme kinetics and for distinguishing between different types of reversible inhibition, such as competitive, non-competitive, and uncompetitive inhibition.[9][10][11] Understanding the mechanism of action is a critical step in drug discovery, as it provides insights into how the inhibitor interacts with its target.[12][13]

Experimental Workflow for Inhibitor Characterization

The following diagram outlines the general workflow for characterizing a novel enzyme inhibitor like 3-amino-N-cyclopropyl-4-methoxybenzamide.

Caption: Experimental workflow for enzyme inhibitor characterization.

Protocol 1: Determination of the Half-Maximal Inhibitory Concentration (IC50)

This protocol describes a fluorometric assay to determine the IC50 value of 3-amino-N-cyclopropyl-4-methoxybenzamide against a representative histone deacetylase.

A. Materials and Reagents

• Enzyme: Recombinant human HDAC (e.g., HDAC1, HDAC2, or a specific isoform of interest).

• Inhibitor: 3-amino-N-cyclopropyl-4-methoxybenzamide.

• Substrate: A fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC).

• Developer: A solution containing a protease (e.g., trypsin) to cleave the deacetylated substrate and release the fluorescent signal.

• Assay Buffer: A buffer optimized for HDAC activity (e.g., Tris-HCl, pH 8.0, containing KCl, NaCl, and a stabilizing agent like BSA).

• Positive Control: A known HDAC inhibitor (e.g., Trichostatin A or Vorinostat).

• Negative Control: The vehicle used to dissolve the inhibitor (e.g., DMSO).

• Microplate: A 96-well black, flat-bottom microplate suitable for fluorescence measurements.

• Microplate Reader: A fluorometric microplate reader with appropriate excitation and emission filters.

B. Step-by-Step Procedure

• Preparation of Reagents:

  • Prepare a concentrated stock solution of 3-amino-N-cyclopropyl-4-methoxybenzamide (e.g., 10 mM in 100% DMSO).

  • Prepare serial dilutions of the inhibitor in assay buffer. A typical 10-point dilution series might range from 100 µM to 1 nM.

  • Prepare working solutions of the enzyme, substrate, and developer in assay buffer at their optimal concentrations. These should be determined empirically or based on the supplier's recommendations.

• Assay Setup:

  • Add a small volume (e.g., 5 µL) of each inhibitor dilution to the wells of the 96-well plate.

  • Include wells for the positive control (a known HDAC inhibitor) and negative control (vehicle only).

  • Add the enzyme solution (e.g., 20 µL) to all wells except for a "no enzyme" control.

  • Pre-incubate the plate at the optimal temperature (e.g., 37°C) for a short period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.[14]

• Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the substrate solution (e.g., 25 µL) to all wells.

  • Incubate the plate at 37°C for the desired reaction time (e.g., 60 minutes). The reaction should be within the linear range.

  • Stop the reaction by adding the developer solution (e.g., 50 µL).

  • Incubate for an additional 15-20 minutes to allow for the development of the fluorescent signal.

  • Measure the fluorescence intensity using a microplate reader (e.g., excitation at 360 nm and emission at 460 nm for AMC-based substrates).

C. Data Analysis

• Subtract the background fluorescence (from "no enzyme" wells) from all other readings.

• Calculate the percentage of inhibition for each inhibitor concentration using the following formula: % Inhibition = 100 * (1 - (Signal_inhibitor - Signal_background) / (Signal_vehicle - Signal_background))

• Plot the % Inhibition against the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism, R) to determine the IC50 value.[7][15]

Hypothetical IC50 Data Presentation

Compound	Target Enzyme	IC50 (nM)
3-amino-N-cyclopropyl-4-methoxybenzamide	HDAC1	150
3-amino-N-cyclopropyl-4-methoxybenzamide	HDAC2	220
3-amino-N-cyclopropyl-4-methoxybenzamide	HDAC6	>10,000
Vorinostat (Reference Compound)	HDAC1	50

Protocol 2: Elucidating the Mechanism of Inhibition (MoA)

This protocol is designed to determine whether 3-amino-N-cyclopropyl-4-methoxybenzamide acts as a competitive, non-competitive, or uncompetitive inhibitor.

A. Principle

The mode of inhibition is determined by measuring the initial reaction velocities at various substrate and inhibitor concentrations.[12] The data is then plotted using a Lineweaver-Burk plot (1/velocity vs. 1/[substrate]) to visualize the effect of the inhibitor on the enzyme's kinetic parameters, Vmax (maximum velocity) and Km (Michaelis constant).[10][11]

B. Step-by-Step Procedure

• Experimental Setup:

  • Perform the HDAC assay as described in Protocol 1.

  • Instead of a single substrate concentration, use a range of substrate concentrations (e.g., 0.5x, 1x, 2x, 4x, 8x the Km value of the substrate).

  • For each substrate concentration, run the assay with a fixed set of inhibitor concentrations (e.g., 0x, 0.5x, 1x, 2x the IC50 value of the inhibitor).

• Data Collection and Analysis:

  • Determine the initial reaction velocity (V₀) for each combination of substrate and inhibitor concentration.

  • Calculate the reciprocal of the velocity (1/V₀) and the reciprocal of the substrate concentration (1/[S]).

  • Create a Lineweaver-Burk plot by plotting 1/V₀ (y-axis) versus 1/[S] (x-axis) for each inhibitor concentration.

C. Interpretation of Lineweaver-Burk Plots

The pattern of the lines on the Lineweaver-Burk plot reveals the mechanism of inhibition:[14]

• Competitive Inhibition: The lines will intersect at the y-axis (Vmax is unchanged, apparent Km increases).

• Non-competitive Inhibition: The lines will intersect on the x-axis (Vmax decreases, Km is unchanged).

• Uncompetitive Inhibition: The lines will be parallel (both Vmax and Km decrease proportionally).

Sources

• 1. Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Contribution of histone deacetylases (HDACs) to the regulation of histone and non-histone proteins: implications for fibrotic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are HDAC inhibitors and how do they work? [synapse.patsnap.com]
• 4. Histone deacetylases as targets for treatment of multiple diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effects of Inhibitors on Enzyme Activity | Worthington Biochemical [worthington-biochem.com]
• 7. IC50 - Wikipedia [en.wikipedia.org]
• 8. Determination of Half-Maximal Inhibitory Concentration of an Enzyme Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Enzyme kinetics- michaelis menten model, lineweaver burk plot | PDF [slideshare.net]
• 10. Khan Academy [khanacademy.org]
• 11. Lineweaver–Burk plot - Wikipedia [en.wikipedia.org]
• 12. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Molecular Mechanism Studies of Enzyme Inhibition [creative-enzymes.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. courses.edx.org [courses.edx.org]

Application Notes and Protocols: 3-amino-N-cyclopropyl-4-methoxybenzamide as a Putative Chemical Probe for Kinase Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the investigation and application of 3-amino-N-cyclopropyl-4-methoxybenzamide as a putative chemical probe. While this specific molecule is not extensively characterized in the public domain, its structural motifs—the benzamide scaffold and the cyclopropyl amine—are present in numerous kinase inhibitors and other biologically active molecules. These application notes are therefore constructed based on established methodologies for analogous compounds and are intended to serve as a robust starting point for researchers aiming to explore the biological targets and therapeutic potential of this novel compound. We present putative synthesis schemes, detailed protocols for target engagement and identification, and a framework for data analysis and interpretation, all grounded in the principles of modern chemical biology.

Introduction: The Benzamide Scaffold as a Privileged Structure in Drug Discovery

The benzamide functional group is a cornerstone in medicinal chemistry, found in a diverse array of approved drugs and clinical candidates. Its prevalence stems from its ability to form key hydrogen bonding interactions with biological targets, its favorable pharmacokinetic properties, and its synthetic tractability. Many benzamide derivatives have been developed as potent and selective inhibitors of protein kinases, a family of enzymes that play a central role in cellular signaling and are frequently dysregulated in diseases such as cancer and inflammatory disorders.

3-amino-N-cyclopropyl-4-methoxybenzamide incorporates several features that suggest its potential as a valuable chemical probe:

• The 3-amino-4-methoxy-substituted phenyl ring: This substitution pattern is found in a number of kinase inhibitors and can be crucial for directing the molecule into the ATP-binding pocket of kinases.

• The N-cyclopropyl amide: The cyclopropyl group introduces conformational rigidity and can provide favorable interactions within hydrophobic pockets of target proteins.

Given these structural features, we propose 3-amino-N-cyclopropyl-4-methoxybenzamide as a putative chemical probe for the exploration of kinase signaling pathways. This guide will provide the necessary protocols to synthesize, validate, and utilize this compound to investigate its biological mechanism of action.

Synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide

The synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide can be achieved through a standard amide coupling reaction. A plausible synthetic route is outlined below.

Proposed Synthetic Scheme:

Caption: Proposed two-step synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide.

Protocol for Synthesis:

Step 1: Amide Coupling to form N-cyclopropyl-3-nitro-4-methoxybenzamide

• To a solution of 3-nitro-4-methoxybenzoic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add 1-hydroxybenzotriazole (HOBt) (1.2 eq) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add N,N-diisopropylethylamine (DIPEA) (3.0 eq) followed by cyclopropylamine (1.1 eq).

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield N-cyclopropyl-3-nitro-4-methoxybenzamide.

Step 2: Nitro Group Reduction to yield 3-amino-N-cyclopropyl-4-methoxybenzamide

• Dissolve N-cyclopropyl-3-nitro-4-methoxybenzamide (1.0 eq) in methanol.

• Add palladium on carbon (10% w/w, 0.1 eq) to the solution.

• Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the final product, 3-amino-N-cyclopropyl-4-methoxybenzamide.

Proposed Mechanism of Action: A Putative Kinase Inhibitor

Many benzamide derivatives exert their biological effects by acting as ATP-competitive inhibitors of protein kinases.[1] We hypothesize that 3-amino-N-cyclopropyl-4-methoxybenzamide may function similarly.

Caption: Proposed mechanism of action as an ATP-competitive kinase inhibitor.

In this model, the chemical probe binds to the ATP-binding site of a target kinase, preventing the binding of ATP and subsequent phosphorylation of substrate proteins. This inhibition of kinase activity would then modulate downstream signaling pathways, leading to a measurable cellular response. The following sections provide protocols to test this hypothesis and identify the specific kinase targets.

Application Notes and Protocols

In Vitro Kinase Inhibition Assay

To begin characterizing 3-amino-N-cyclopropyl-4-methoxybenzamide, an in vitro kinase inhibition assay against a panel of known kinases is a crucial first step. This will help to identify potential kinase targets and determine the selectivity of the compound.

Protocol:

• Compound Preparation: Prepare a stock solution of 3-amino-N-cyclopropyl-4-methoxybenzamide in 100% DMSO. Create a serial dilution series of the compound.

• Kinase Reaction Setup: In a 96-well or 384-well plate, combine the kinase, a suitable substrate (e.g., a generic peptide substrate like poly(Glu, Tyr) 4:1), and ATP. The final reaction buffer should contain appropriate divalent cations (e.g., MgCl2).

• Incubation: Add the diluted compound or DMSO (vehicle control) to the kinase reaction mixture. Incubate at 30°C for a specified time (e.g., 60 minutes).

• Detection: Stop the kinase reaction and quantify the amount of phosphorylated substrate. This can be done using various methods, such as radiometric assays (³²P-ATP), fluorescence-based assays, or luminescence-based assays (e.g., ADP-Glo™ Kinase Assay).

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Data Presentation:

Kinase Target	IC50 (nM) of Probe	IC50 (nM) of Control Inhibitor
Kinase A	50	10
Kinase B	>10,000	25
Kinase C	250	100

Cellular Target Engagement: Cellular Thermal Shift Assay (CETSA®)

Confirming that a chemical probe engages its target in a cellular environment is critical.[2] The Cellular Thermal Shift Assay (CETSA®) is a powerful method for verifying target engagement by measuring changes in the thermal stability of a protein upon ligand binding.[3][4][5][6]

Caption: General workflow for the Cellular Thermal Shift Assay (CETSA®).

Protocol:

• Cell Culture and Treatment: Culture cells of interest to ~80% confluency. Treat the cells with 3-amino-N-cyclopropyl-4-methoxybenzamide at various concentrations or with a vehicle control (DMSO) for a defined period (e.g., 1-2 hours).

• Heating: Aliquot the cell suspensions into PCR tubes. Heat the samples to a range of temperatures (e.g., 40-70°C in 2°C increments) for 3 minutes using a thermal cycler, followed by cooling to 4°C.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or by adding a lysis buffer with protease and phosphatase inhibitors.

• Separation of Soluble and Precipitated Proteins: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the precipitated proteins.

• Protein Quantification: Collect the supernatant (soluble fraction) and determine the protein concentration using a standard method (e.g., BCA assay).

• Detection of Target Protein: Analyze the soluble fractions by SDS-PAGE and Western blotting using an antibody specific for the putative target kinase.

• Data Analysis: Quantify the band intensities from the Western blots. For each treatment condition, plot the relative amount of soluble protein against the temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Target Deconvolution: Chemoproteomics

If the target of 3-amino-N-cyclopropyl-4-methoxybenzamide is unknown, chemoproteomic approaches can be used for target identification.[7][8][9] One common method is affinity-based protein profiling. This requires synthesizing a derivatized version of the probe with a reactive handle for enrichment.

Caption: Workflow for affinity-based chemoproteomics.

Protocol:

• Synthesis of Affinity Probe: Synthesize an analog of 3-amino-N-cyclopropyl-4-methoxybenzamide that incorporates a linker and a biotin tag. It is crucial to determine a position on the molecule for modification that does not disrupt its binding to the target.

• Cell Lysate Preparation: Prepare a native cell lysate from the cell line of interest.

• Probe Incubation: Incubate the cell lysate with the biotinylated probe. As a control for competition, pre-incubate a parallel lysate with an excess of the original, non-biotinylated probe before adding the biotinylated probe.

• Affinity Enrichment: Add streptavidin-conjugated beads to the lysates and incubate to capture the biotinylated probe and any bound proteins.

• Washing: Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads (e.g., by boiling in SDS-PAGE sample buffer).

• Proteomic Analysis: Separate the eluted proteins by SDS-PAGE, perform an in-gel tryptic digest, and identify the proteins by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Compare the proteins identified in the probe-treated sample with those from the competition control. Proteins that are significantly depleted in the competition sample are considered potential targets.

• Target Validation: Validate the identified targets using orthogonal methods, such as CETSA® or by testing the probe in cell lines where the target gene is knocked down or knocked out.

Conclusion and Future Directions

3-amino-N-cyclopropyl-4-methoxybenzamide represents a promising starting point for the development of a novel chemical probe. The protocols outlined in this document provide a comprehensive framework for its synthesis, in vitro and in-cell validation, and target identification. Successful execution of these experiments will elucidate the mechanism of action of this compound and potentially uncover new therapeutic targets and strategies. Further optimization of the benzamide scaffold could lead to the development of more potent and selective probes or clinical candidates.

References

• Bio-protocol. (n.d.). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. Retrieved from [Link]

• Chemical Probes Portal. (n.d.). Target engagement. Chemical Probes Portal. Retrieved from [Link]

• Cravatt, B., & Simon, G. M. (2013). Determining target engagement in living systems.
• Collins, I., & Prevet, H. (2019). Labelled chemical probes for demonstrating direct target engagement in living systems. Future Medicinal Chemistry, 11(9), 1025-1043.

• Selvita. (2025). A Practical Guide to Target Engagement Assays. Selvita. Retrieved from [Link]

• Martinez Molina, D., & Nordlund, P. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. In Methods in Molecular Biology (Vol. 1473, pp. 211-224). Humana Press.

• Longdom Publishing. (n.d.). Chemoproteomics: Techniques to Identify and Interrogate Protein-Small Molecule Interactions. Longdom Publishing. Retrieved from [Link]

• Zhang, J., & Liu, Y. (2016). A chemoproteomic method for identifying cellular targets of covalent kinase inhibitors. Methods in Molecular Biology, 1425, 245-255.
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• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. (2020). ACS Chemical Biology, 15(10), 2824-2833.

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Investigational Framework for 3-amino-N-cyclopropyl-4-methoxybenzamide in Oncology Research

Senior Application Scientist Note: An extensive review of current scientific literature reveals that 3-amino-N-cyclopropyl-4-methoxybenzamide is a known chemical entity, available commercially for research purposes. However, as of the present date, there are no published studies detailing its specific biological activity, mechanism of action, or applications in cancer research.

This document, therefore, serves as a proactive and comprehensive guide for researchers initiating an investigation into this compound. It is structured as a hypothetical, yet scientifically rigorous, framework for the characterization of a novel benzamide derivative in an oncological context. We will proceed under the working hypothesis that this compound, hereafter designated INV-4302 , possesses inhibitory activity against a validated cancer target, leveraging the well-established precedent for the benzamide scaffold in medicinal chemistry.

Given that the benzamide core is a privileged structure in the development of tyrosine kinase inhibitors (TKIs), this guide will use the Bcr-Abl tyrosine kinase , the hallmark of Chronic Myeloid Leukemia (CML), as a plausible hypothetical target to illustrate the complete workflow from initial screening to mechanistic validation.

Part 1: Foundational Assessment & Rationale

The Benzamide Scaffold in Kinase Inhibition

The benzamide functional group is a cornerstone in the design of small molecule kinase inhibitors. Its ability to form critical hydrogen bonds with the hinge region of the kinase ATP-binding pocket makes it an ideal anchor for targeted drug design.[1] The success of Gleevec® (Imatinib), a 2-phenylaminopyrimidine derivative that incorporates a benzamide moiety, in targeting the Bcr-Abl kinase provides a strong rationale for investigating novel benzamide-containing compounds like INV-4302 for similar activities.[1][2]

Initial Compound Characterization

Before any biological assessment, ensuring the integrity of the test compound is paramount. This establishes a trustworthy foundation for all subsequent data.

• Purity Assessment: The purity of INV-4302 should be >98% as determined by High-Performance Liquid Chromatography (HPLC) and/or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Structural Verification: The chemical structure must be confirmed using Nuclear Magnetic Resonance (¹H-NMR and ¹³C-NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS).

• Solubility Determination: The solubility of INV-4302 in common laboratory solvents (e.g., DMSO, ethanol) and aqueous buffers must be quantified to ensure accurate and reproducible dosing in all assays. Prepare a concentrated stock solution (e.g., 10-50 mM) in 100% DMSO.

Part 2: Hypothetical Mechanism of Action: Targeting Bcr-Abl

We hypothesize that INV-4302 functions as an ATP-competitive inhibitor of the Bcr-Abl tyrosine kinase. The constitutively active Bcr-Abl kinase is the primary driver of CML, activating a cascade of downstream signaling pathways that promote uncontrolled cell proliferation and inhibit apoptosis.[3][4][5] INV-4302 is postulated to bind to the ATP pocket of the Abl kinase domain, preventing the phosphorylation of its downstream substrates and thereby inhibiting the oncogenic signaling cascade.

Figure 1: Hypothetical inhibition of the Bcr-Abl signaling cascade by INV-4302.

Part 3: Application Notes & Experimental Strategy

The primary goal is to determine if INV-4302 exhibits anti-cancer activity and, if so, to validate its mechanism of action. Our strategy progresses from broad phenotypic screening to specific, target-based validation.

Figure 2: A tiered experimental workflow for characterizing INV-4302.

Cell Line Selection Rationale

• Bcr-Abl Positive: K-562 is a human CML blast crisis cell line that endogenously expresses the p210 Bcr-Abl oncoprotein. It is highly dependent on Bcr-Abl signaling for survival and is the gold standard for initial screening of Bcr-Abl inhibitors.

• Bcr-Abl Negative Control: U-937 is a human histiocytic lymphoma cell line that does not express Bcr-Abl. It serves as a crucial control to assess the specificity of INV-4302. A significantly higher IC50 in U-937 cells compared to K-562 cells would suggest selective targeting of the Bcr-Abl pathway.

• Resistant Mutant Lines (Advanced): If initial results are promising, testing against cell lines engineered to express Bcr-Abl point mutations (e.g., T315I) can provide critical data on the potential to overcome clinical resistance.

Data Interpretation

• IC50 Values: The half-maximal inhibitory concentration (IC50) from cell viability assays provides a quantitative measure of potency. A potent compound typically has an IC50 in the nanomolar to low micromolar range. A large differential between the IC50 in K-562 vs. U-937 cells (a "selectivity window") is a strong indicator of on-target activity.

• Western Blot: A dose-dependent decrease in the phosphorylation of Bcr-Abl (p-Abl) and its key substrates (like p-STAT5) in K-562 cells treated with INV-4302 would provide strong evidence of target engagement in a cellular context. No change in total protein levels (Total Abl, Total STAT5) is expected, demonstrating the effect is on kinase activity, not protein expression.

• In Vitro Kinase Assay: This cell-free assay isolates the enzyme and the inhibitor. A low IC50 in this assay confirms that INV-4302 directly inhibits the catalytic activity of the Bcr-Abl kinase, ruling out indirect cellular effects.

Part 4: Detailed Experimental Protocols

Protocol 1: Cell Viability Assessment via CellTiter-Glo® Luminescent Assay

This protocol determines the dose-dependent effect of INV-4302 on the viability of cancer cell lines.[6][7][8]

A. Materials

• K-562 and U-937 cell lines

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• INV-4302 (10 mM stock in DMSO)

• White, opaque-walled, sterile 96-well microplates

• CellTiter-Glo® Luminescent Cell Viability Assay Kit

• Luminometer plate reader

B. Step-by-Step Methodology

• Cell Seeding: Harvest exponentially growing cells and adjust the cell density to 1 x 10⁵ cells/mL in complete medium. Dispense 50 µL of the cell suspension (5,000 cells) into each well of the 96-well plate.

• Plate Layout: Designate wells for vehicle control (DMSO), blank (medium only), and a range of INV-4302 concentrations.

• Compound Preparation: Prepare a 2X serial dilution series of INV-4302 in complete medium. A typical final concentration range would be 10 µM down to 1 nM.

• Cell Treatment: Add 50 µL of the 2X compound dilutions to the corresponding wells containing cells. For vehicle control wells, add 50 µL of medium containing the highest concentration of DMSO used in the experiment (e.g., 0.1%).

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified, 5% CO₂ incubator.

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature for 30 minutes.

  • Add 100 µL of CellTiter-Glo® Reagent to each well.

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

C. Data Analysis

• Subtract the average background luminescence (blank wells) from all other wells.

• Normalize the data by expressing the luminescence of treated wells as a percentage of the vehicle control wells (% Viability).

• Plot the % Viability against the log-transformed concentration of INV-4302 and fit the data to a four-parameter logistic (4PL) curve to determine the IC50 value.

Protocol 2: Western Blot Analysis of Bcr-Abl Pathway Inhibition

This protocol assesses the phosphorylation status of Bcr-Abl and its downstream target STAT5.[9][10]

A. Materials

• K-562 cells

• RIPA lysis buffer supplemented with protease and phosphatase inhibitor cocktails

• BCA Protein Assay Kit

• Primary antibodies: anti-phospho-Abl (Tyr245), anti-Abl, anti-phospho-STAT5 (Tyr694), anti-STAT5, anti-β-Actin

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

• PVDF membrane

B. Step-by-Step Methodology

• Cell Treatment & Lysis: Seed K-562 cells in 6-well plates. Treat with INV-4302 at various concentrations (e.g., 0.1x, 1x, and 10x the IC50 value) and a vehicle control for a short duration (e.g., 2-6 hours).

• Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• Sample Preparation: Normalize all samples to the same protein concentration (e.g., 20 µg) and add Laemmli sample buffer. Boil at 95°C for 5 minutes.

• SDS-PAGE & Transfer: Separate the protein lysates on an 8% SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Antibody Incubation:

  • Incubate the membrane with primary antibodies (e.g., anti-p-Abl, diluted in 5% BSA/TBST) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane three times with TBST. Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Stripping and Re-probing: To analyze total protein levels and loading controls, the membrane can be stripped and re-probed with antibodies against total Abl, total STAT5, and β-Actin.

Protocol 3: In Vitro Bcr-Abl Kinase Assay

This cell-free assay directly measures the inhibitory activity of INV-4302 on purified Bcr-Abl kinase.[11][12][13][14][15]

A. Materials

• Recombinant human Abl kinase (or Bcr-Abl)

• Kinase buffer

• ATP and a suitable peptide substrate (e.g., Abltide)

• ADP-Glo™ Kinase Assay Kit (or similar)

• INV-4302 (10 mM stock in DMSO)

B. Step-by-Step Methodology

• Reaction Setup: In a 384-well plate, add kinase buffer, purified Bcr-Abl enzyme, and the peptide substrate.

• Inhibitor Addition: Add serial dilutions of INV-4302 or vehicle control (DMSO).

• Initiate Reaction: Start the kinase reaction by adding a defined concentration of ATP (typically at or near the Km for the enzyme).

• Incubation: Incubate the reaction at 30°C for a specified time (e.g., 60 minutes).

• Quantify ATP Consumption: Stop the kinase reaction and quantify the amount of ADP produced (which is proportional to kinase activity) using the ADP-Glo™ detection reagents as per the manufacturer's protocol. This involves adding ADP-Glo™ Reagent to deplete remaining ATP, followed by adding Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Data Acquisition: Measure luminescence using a plate reader.

C. Data Analysis

• Calculate the percentage of kinase inhibition for each concentration of INV-4302 relative to the vehicle control.

• Plot the percent inhibition against the log-transformed concentration of INV-4302 and fit the data to a 4PL curve to determine the IC50 value.

Part 5: Hypothetical Data Presentation

The results from the initial characterization would be summarized for clear interpretation and decision-making.

Compound	Cell Line	Bcr-Abl Status	IC50 (µM) [Cell Viability]	IC50 (µM) [In Vitro Kinase]
INV-4302	K-562	Positive	0.85	0.21
U-937	Negative	> 20	N/A
Imatinib	K-562	Positive	0.50	0.15
(Control)	U-937	Negative	> 15	N/A

Table 1: Hypothetical quantitative data for INV-4302. This illustrative data shows potent and selective activity against the Bcr-Abl positive cell line, supported by direct enzymatic inhibition.

References

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• Lee, Y., et al. (2019). Hedgehog Pathway Inhibitors as Targeted Cancer Therapy and Strategies to Overcome Drug Resistance. Cancers, 11(7), 986. [Link]

• In vitro NLK Kinase Assay. (2018). Bio-protocol. [Link]

• Riss, T. L., et al. (2013). Cell Viability Assays. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• Hadden, M. K. Inhibitors of the Hedgehog Signaling Pathway. Hadden Research Lab, University of Connecticut. [Link]

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Technical Notes & Optimization

Technical Support Center: 3-Amino-N-cyclopropyl-4-methoxybenzamide Synthesis

Welcome to the dedicated technical support guide for the synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, optimization strategies, and answers to frequently encountered challenges during this multi-step synthesis. Our goal is to empower you to diagnose issues, improve yield, and ensure the highest purity of your final product.

Overview of the Synthetic Pathway

The most common and logical synthetic route to 3-amino-N-cyclopropyl-4-methoxybenzamide involves a three-step process starting from 3-nitro-4-methoxybenzoic acid. This pathway is generally favored for its reliable regiochemistry and the commercial availability of starting materials. The key transformations are: 1) activation of the carboxylic acid, 2) amide bond formation with cyclopropylamine, and 3) reduction of the nitro group.

Caption: Common synthetic route for 3-amino-N-cyclopropyl-4-methoxybenzamide.

Frequently Asked Questions (FAQs)

Q1: What is the most critical step for maximizing the overall yield? A1: The amidation step (Step 2) is often the most challenging and yield-defining. The efficiency of the amide bond formation between the activated benzoic acid and the sterically compact cyclopropylamine is paramount. Inefficient coupling or hydrolysis of the activated intermediate are the most common sources of yield loss.[1][2]

Q2: Which method is superior for the carboxylic acid activation: acyl chloride formation or direct coupling agents? A2: Both methods are viable, but the choice depends on scale, available equipment, and desired purity profile.

• Acyl Chloride (via SOCl₂ or Oxalyl Chloride): This is a cost-effective and highly reactive method suitable for large-scale synthesis.[3] However, the acyl chloride intermediate is highly sensitive to moisture and can be challenging to handle.[1][2] Excess thionyl chloride must be completely removed to prevent side reactions.

• Coupling Agents (e.g., HATU, EDC): These reagents offer milder reaction conditions, generate fewer corrosive byproducts, and often result in higher purity crude products.[3] For challenging couplings involving sterically hindered amines like cyclopropylamine, a high-efficiency reagent like HATU is often the preferred choice, despite its higher cost.[4]

Q3: My nitro reduction (Step 3) is sluggish or incomplete. What are the likely causes? A3: Incomplete nitro reduction is typically due to catalyst deactivation or insufficient reducing agent.

• Catalytic Hydrogenation (H₂/Pd-C): The palladium catalyst can be poisoned by sulfur-containing impurities or residual reagents from previous steps. Ensure the nitro-intermediate is highly pure before this step.

• Metal/Acid Reduction (SnCl₂/HCl): This is a robust and reliable method.[5] If the reaction is incomplete, ensure a sufficient molar excess of SnCl₂ (typically 3-5 equivalents) is used and that the reaction is heated, often to reflux, for an adequate duration.[5]

Q4: I'm observing an unexpected, higher molecular weight byproduct. What could it be? A4: A common byproduct in amide synthesis is the double-acylated amine.[2][3] This occurs when a second molecule of the activated acid reacts with the newly formed amide nitrogen. To prevent this, add the acyl chloride or activated acid slowly to the solution of cyclopropylamine to avoid high localized concentrations of the acylating agent.[2] Maintaining a low temperature (0-5 °C) during the addition also disfavors this side reaction.[1]

Troubleshooting Guide: Low Yield & Purity Issues

This guide addresses specific symptoms you may encounter during the synthesis.

Symptom	Potential Cause	Diagnostic Check & Recommended Solution
Low yield of isolated intermediate after Step 1 (Acid Activation)	1. Incomplete reaction: The conversion of the carboxylic acid to the acyl chloride is not complete.	Solution: Ensure you are using a sufficient excess of the chlorinating agent (e.g., thionyl chloride). Reflux the reaction for an adequate time (2-4 hours) to drive it to completion. The reaction can be monitored by taking a small aliquot, quenching it with methanol, and analyzing by LC-MS to check for remaining starting material.
2. Hydrolysis of Acyl Chloride: The highly reactive acyl chloride is reacting with ambient moisture or residual water in the solvent.[1][2]	Solution: This is a critical point of failure. All glassware must be rigorously oven- or flame-dried. Use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). After formation, use the crude acyl chloride immediately in the next step.
Low yield of amide product after Step 2 (Amidation)	1. Inefficient Coupling: The nucleophilic attack by cyclopropylamine is slow due to steric hindrance or insufficient activation of the acid.[6]	Solution: If using the acyl chloride method, ensure a suitable base (e.g., triethylamine or DIPEA) is present to scavenge the HCl byproduct.[7] If yields remain low, switch to a more potent coupling agent. We recommend HATU with a non-nucleophilic base like DIPEA in an aprotic polar solvent like DMF.[4]
2. Competitive Hydrolysis: The activated acid intermediate is hydrolyzing back to the carboxylic acid before it can react with the amine.[2]	Solution: Add the acyl chloride or activated acid slowly to a cooled (0 °C) solution of the amine. This maintains a low concentration of the water-sensitive species and favors the desired amidation pathway.
Final product is discolored or contains impurities after Step 3 (Reduction)	1. Incomplete Reduction: The nitro group is not fully converted to the amine.	Solution: For SnCl₂/HCl reductions, increase the equivalents of SnCl₂ and/or the reaction time and temperature.[5] For catalytic hydrogenation, use a fresh, high-activity catalyst and ensure the system is properly purged of air.
2. Difficult Workup: Residual tin salts from an SnCl₂ reduction can be difficult to remove.	Solution: After the reaction, basify the mixture carefully with a concentrated NaOH or NaHCO₃ solution to precipitate tin hydroxides. The product can then be extracted into an organic solvent like ethyl acetate. A thorough filtration may be required to remove all inorganic solids.
Difficulty stirring the reaction during amidation	Rapid precipitation of the product.	Solution: The benzamide product may be poorly soluble in the reaction solvent, causing it to crash out and form a thick, unstirrable slurry. Increase the solvent volume to maintain mobility. For larger-scale reactions, switching from a magnetic stirrer to an overhead mechanical stirrer is highly effective.[1]

Optimized Experimental Protocols

Protocol 1: High-Yield Amidation using HATU Coupling

This protocol is recommended for achieving a high yield in the critical amide formation step.

• Preparation: In a flame-dried, round-bottom flask under a nitrogen atmosphere, dissolve 3-nitro-4-methoxybenzoic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF).

• Addition of Reagents: To the stirred solution, add N,N-Diisopropylethylamine (DIPEA) (2.5 eq).

• Activation: Add 2-(7-Aza-1H-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (HATU) (1.1 eq) in one portion. Stir the mixture at room temperature for 15-20 minutes to pre-activate the acid.

• Amine Addition: Slowly add cyclopropylamine (1.5 eq) dropwise to the mixture, maintaining the temperature below 25 °C.

• Reaction: Allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction progress by TLC or LC-MS until the starting benzoic acid is consumed.

• Workup: Dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with saturated sodium bicarbonate solution (2x), water (1x), and brine (1x).

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude N-cyclopropyl-3-nitro-4-methoxybenzamide, which can be purified by recrystallization or column chromatography.

Data Summary: Comparison of Amidation Methods

Method	Key Reagents	Typical Yield Range	Pros	Cons
Schotten-Baumann [1]	SOCl₂, Cyclopropylamine, aq. Base	65-80%	Cost-effective, scalable.	Harsh conditions, moisture-sensitive, potential for side reactions.[2]
EDC/HOBt Coupling [8]	EDC, HOBt, Cyclopropylamine, DIPEA	75-85%	Milder conditions, good for sensitive substrates.	Byproducts can be difficult to remove.
HATU Coupling [4]	HATU, Cyclopropylamine, DIPEA	85-95%	High efficiency, fast reaction times, minimal side reactions.	High cost of reagent.

Troubleshooting Workflow

If you are experiencing low overall yield, use the following decision tree to systematically diagnose the issue.

Caption: A logical workflow for troubleshooting low yield issues.

References

• Benchchem. Benzamide Synthesis Technical Support Center: Troubleshooting Guide & FAQs.
• Benchchem. Troubleshooting unexpected side reactions in multi-step Benzamide synthesis.
• Benchchem. How to overcome common problems in Benzamide synthesis?
• Benchchem.
• Scribd.
• Patsnap. A kind of preparation method of 3-amino-4-methoxybenzanilide - Eureka.
• YouTube. Benzamide - Organic synthesis.
• Google Patents. CN105753731A - Preparation method of 3-amino-4-methoxybenzaniline.
• ResearchGate. Nickel-Catalyzed N-Arylation of Cyclopropylamine and Related Ammonium Salts with (Hetero)aryl (Pseudo)
• De Gruyter. Crystal structure of N-cyclopropyl-3-hydroxy-4-methoxybenzamide, C11H13NO3.
• ChemicalBook. 3-Amino-4-hydroxybenzoic acid synthesis.
• NIH. Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. 3-Amino-4-hydroxybenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides - PMC [pmc.ncbi.nlm.nih.gov]

3-amino-N-cyclopropyl-4-methoxybenzamide solubility issues and solutions

Welcome to the technical support center for 3-amino-N-cyclopropyl-4-methoxybenzamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential solubility challenges associated with this compound. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to support your experimental success.

I. Understanding the Molecule: Physicochemical Properties

Before addressing solubility issues, it is crucial to understand the physicochemical properties of 3-amino-N-cyclopropyl-4-methoxybenzamide.

Property	Value	Source
CAS Number	312629-04-2	[1][2]
Molecular Formula	C₁₁H₁₄N₂O₂	[1]
Molecular Weight	206.24 g/mol	[1]
Predicted Character	Likely hydrophobic with some hydrogen bonding capacity	Inferred from structure

The structure of 3-amino-N-cyclopropyl-4-methoxybenzamide, with its aromatic rings and amide linkage, suggests a predominantly hydrophobic character. The amino and amide groups, however, provide some capacity for hydrogen bonding. This balance often leads to poor aqueous solubility, a common challenge for many benzamide derivatives.[3][4]

II. Frequently Asked Questions (FAQs)

Q1: Why is my 3-amino-N-cyclopropyl-4-methoxybenzamide not dissolving in aqueous solutions?

Poor aqueous solubility is a common characteristic of many benzamide compounds due to their crystalline structure and the presence of hydrophobic moieties.[3][5] For a drug to be absorbed, it must first dissolve in the surrounding fluid.[3] The relatively rigid benzamide core, coupled with the cyclopropyl and methoxy groups, can lead to strong crystal lattice energy, making it difficult for water molecules to solvate the individual molecules.

Q2: What are the initial steps to assess the solubility of this compound?

A systematic approach to determining the solubility profile is recommended. This involves screening a range of solvents with varying polarities.

Predicted Qualitative Solubility Profile:

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Aqueous	Water, PBS (pH 7.4)	Poorly Soluble	The hydrophobic nature of the aromatic ring and cyclopropyl group likely dominates over the polar contributions of the amino and amide groups.[4]
Polar Protic	Methanol, Ethanol	Sparingly Soluble	The amino and amide groups can form hydrogen bonds with the solvent's hydroxyl group, but overall hydrophobicity will limit extensive dissolution.[4]
Polar Aprotic	DMSO, DMF, Acetonitrile	Soluble	These solvents can act as hydrogen bond acceptors and effectively solvate the aromatic rings, leading to good solubility.[4]
Nonpolar	Toluene, Hexane	Very Poorly Soluble	While there is some affinity for nonpolar solvents, the polar amino and amide groups will significantly hinder solubility.[4]

Experimental Workflow for Solubility Assessment:

Caption: A decision-making tool for using pH adjustment to enhance solubility.

Solution 3: Use of Surfactants

Surfactants can increase the apparent solubility of hydrophobic compounds in aqueous media.

Q: How do surfactants improve solubility?

Above a certain concentration, known as the critical micelle concentration (CMC), surfactant molecules self-assemble into micelles. [6]These micelles have a hydrophobic core and a hydrophilic shell. Hydrophobic drug molecules can be encapsulated within the hydrophobic core, effectively "dissolving" them in the aqueous solution. [6] Commonly Used Surfactants in Formulations:

• Polysorbates (e.g., Tween® 20, Tween® 80): Non-ionic surfactants widely used in pharmaceutical formulations.

• Poloxamers (e.g., Pluronic® F-68): Non-ionic triblock copolymers.

• Sodium Dodecyl Sulfate (SDS): Anionic surfactant, typically used in in-vitro applications.

Solution 4: Complexation with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules.

Q: How does cyclodextrin complexation work?

Cyclodextrins have a hydrophilic exterior and a hydrophobic interior cavity. A poorly soluble "guest" molecule, like 3-amino-N-cyclopropyl-4-methoxybenzamide, can be encapsulated within the hydrophobic cavity, forming a water-soluble guest-host complex. [7][8] Protocol for Preparing a Cyclodextrin Inclusion Complex:

• Cyclodextrin Selection: Choose a suitable cyclodextrin, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), which is known for its ability to form inclusion complexes with a wide range of molecules. [7]2. Kneading Method:

  • Create a paste by adding a small amount of water to a specific amount of HP-β-CD in a mortar.

  • Gradually add 3-amino-N-cyclopropyl-4-methoxybenzamide to the paste while continuously kneading for 30-60 minutes.

  • Dry the resulting mixture in an oven at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

  • Pulverize the dried complex and pass it through a sieve to obtain a fine powder. [7]3. Solvent Evaporation Method:

  • Dissolve 3-amino-N-cyclopropyl-4-methoxybenzamide in a suitable organic solvent (e.g., ethanol).

  • Dissolve HP-β-CD in water.

  • Mix the two solutions and stir for 1-2 hours.

  • Evaporate the solvents under reduced pressure using a rotary evaporator to obtain the solid inclusion complex. [7]

Solution 5: Advanced Formulation Strategies

For more challenging solubility issues, especially in the context of drug development, more advanced strategies may be necessary.

• Particle Size Reduction: Increasing the surface area of the drug through techniques like micronization and nanonization can improve the dissolution rate. [3][9][10]* Solid-State Modification: Creating amorphous solid dispersions (ASDs) or co-crystals disrupts the stable crystal lattice, which can lead to higher apparent solubility and faster dissolution. [3][5]* Lipid-Based Formulations: Dissolving the compound in oils, surfactants, and co-solvents can create solutions, emulsions, or self-emulsifying drug delivery systems (SEDDS). [3][11]

IV. Summary and Recommendations

The solubility of 3-amino-N-cyclopropyl-4-methoxybenzamide in aqueous media is predicted to be low. A systematic approach, starting with solubility assessment in various solvents, is crucial. For laboratory-scale experiments, co-solvency and pH adjustment are often the most practical first steps. For formulation development, more advanced techniques like cyclodextrin complexation, solid dispersions, and lipid-based systems should be considered.

This guide provides a starting point for addressing the solubility challenges of 3-amino-N-cyclopropyl-4-methoxybenzamide. The optimal solution will depend on the specific experimental context and desired formulation characteristics.

V. References

• Chemsrc. 3-amino-N-cyclopropyl-4-methoxybenzamide Price. Available from: [Link]

• Hilaris Publisher. Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. J Formul Sci Bioavailab 8 (2024): 212. Available from: [Link]

• World Pharma Today. Innovative Formulation Strategies for Poorly Soluble Drugs. Available from: [Link]

• Parmar, K., et al. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharmaceutics, vol. 2011, 2011, pp. 1-9.

• ResearchGate. Formulation strategies for poorly soluble drugs. Available from: [Link]

• Kumar, L., et al. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Molecules, vol. 28, no. 15, 2023, p. 5863.

• International Journal of Pharmaceutical Sciences and Medicine. SOLUBILITY ENHANCEMENT: MEANING AND TECHNIQUES. Available from: [Link]

• International Journal of Medical Science and Dental Research. Techniques for Improving Solubility. Available from: [Link]

• Brieflands. A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Available from: [Link]

Sources

• 1. 3-amino-N-cyclopropyl-4-methoxybenzamide Price at Chemsrc [chemsrc.com]
• 2. theclinivex.com [theclinivex.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 6. brieflands.com [brieflands.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. ijmsdr.org [ijmsdr.org]
• 10. ijpsm.com [ijpsm.com]
• 11. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Dissolving 3-amino-N-cyclopropyl-4-methoxybenzamide

This guide provides comprehensive technical support for researchers, scientists, and drug development professionals on the effective dissolution of 3-amino-N-cyclopropyl-4-methoxybenzamide (CAS No: 312629-04-2) for experimental use. Our focus is on providing practical, field-tested advice to ensure the integrity and reproducibility of your experiments.

Introduction: Understanding the Compound

3-amino-N-cyclopropyl-4-methoxybenzamide is a small molecule with a molecular weight of 206.24 g/mol and the molecular formula C₁₁H₁₄N₂O₂.[1] Like many benzamide derivatives used in drug discovery and life sciences research, it is often characterized by its hydrophobic nature, which can present challenges in preparing aqueous solutions for biological assays.[2][3] Proper solubilization is a critical first step to obtaining accurate and reliable experimental results.[4]

Frequently Asked Questions (FAQs)

Here we address common questions and concerns regarding the dissolution of 3-amino-N-cyclopropyl-4-methoxybenzamide and similar compounds.

Q1: What is the recommended starting solvent for 3-amino-N-cyclopropyl-4-methoxybenzamide?

A1: For initial stock solutions, Dimethyl Sulfoxide (DMSO) is the most common and recommended solvent for benzamide derivatives and other small organic molecules.[4][5] DMSO is a powerful aprotic solvent capable of dissolving a wide range of compounds, including those with poor water solubility.[5] It is crucial to use a fresh, anhydrous (moisture-free) stock of DMSO, as contaminating moisture can accelerate compound degradation or lead to insolubility.[4]

Q2: I've dissolved my compound in DMSO, but it precipitates when I add it to my aqueous buffer or cell culture medium. What should I do?

A2: This is a common issue known as "precipitation upon dilution." It occurs because the compound is highly soluble in the organic solvent but poorly soluble in the final aqueous solution. To prevent this, it is best to make initial serial dilutions in DMSO and then add the final diluted sample to your buffer or incubation medium.[4] This ensures that the compound is introduced to the aqueous environment at a concentration below its solubility limit.

Q3: What is the maximum permissible concentration of DMSO in my cell-based assays?

A3: High concentrations of DMSO can be toxic to cells.[6] The general consensus is to keep the final concentration of DMSO in your cell culture system below 0.1% (v/v) to avoid cytotoxicity and other off-target effects.[5][6] However, the optimal concentration may vary depending on the specific cell line and the inhibitor being used.[6] Therefore, it is essential to include a vehicle control (media with the same final concentration of DMSO without the compound) in your experiments to account for any solvent effects.

Q4: Can I use other solvents besides DMSO?

A4: While DMSO is the most common choice, other organic solvents like ethanol, methanol, or acetone can also be used for some benzamide derivatives.[7] However, their suitability for 3-amino-N-cyclopropyl-4-methoxybenzamide would need to be empirically determined. For in vivo animal experiments, if DMSO is used, the final concentration should generally not exceed 2%-5%, and co-solvents like corn oil, Tween 80, or PEG 400 may be necessary to maintain solubility upon dilution in saline or PBS.[5]

Q5: How should I store my stock solution of 3-amino-N-cyclopropyl-4-methoxybenzamide?

A5: Stock solutions in DMSO should be stored at -20°C or -80°C to minimize degradation.[8] It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound and introduce moisture into the DMSO stock.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Compound will not dissolve in DMSO.	Insufficient solvent volume or compound purity issues.	Try gently warming the solution (e.g., in a 37°C water bath) and vortexing. If it still doesn't dissolve, consider increasing the solvent volume. Verify the purity of your compound.
Precipitation in aqueous media.	The compound's aqueous solubility limit has been exceeded.	Make higher-fold dilutions of your DMSO stock solution before adding it to the aqueous medium.[4] For example, instead of a 1:100 dilution, try a 1:1000 dilution.
Inconsistent experimental results.	Compound degradation or precipitation in the final working solution.	Prepare fresh dilutions for each experiment. Ensure the final DMSO concentration is consistent across all experimental conditions.
Observed cytotoxicity in vehicle control.	The final DMSO concentration is too high for your cell line.	Reduce the final DMSO concentration in your assay. The generally accepted limit is <0.1%, but some cell lines are more sensitive.[6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 3-amino-N-cyclopropyl-4-methoxybenzamide (MW: 206.24 g/mol ).

Materials:

• 3-amino-N-cyclopropyl-4-methoxybenzamide powder

• Anhydrous DMSO

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated pipette

Procedure:

• Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need:

  • Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 206.24 g/mol * (1000 mg / 1 g) = 2.0624 mg

• Weigh the compound: Carefully weigh out approximately 2.06 mg of 3-amino-N-cyclopropyl-4-methoxybenzamide and place it in a sterile microcentrifuge tube.

• Add solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube.

• Dissolve: Vortex the tube until the compound is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

• Store: Aliquot into smaller volumes and store at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for Cell Culture

This protocol outlines the preparation of a 10 µM working solution from a 10 mM DMSO stock for a cell culture experiment with a final DMSO concentration of 0.1%.

Materials:

• 10 mM stock solution of 3-amino-N-cyclopropyl-4-methoxybenzamide in DMSO

• Sterile cell culture medium

• Sterile microcentrifuge tubes

• Calibrated pipettes

Procedure:

• Intermediate Dilution (Optional but Recommended): Prepare a 1 mM intermediate stock by diluting the 10 mM stock 1:10 in DMSO.

• Final Dilution: To prepare a 10 µM working solution, dilute the 10 mM stock solution 1:1000 in your cell culture medium. For example, add 1 µL of the 10 mM stock to 999 µL of cell culture medium.

• Mix thoroughly: Gently vortex or pipette up and down to ensure the compound is evenly dispersed in the medium.

• Apply to cells: Use the freshly prepared working solution immediately for your experiment.

Visualization of the Dissolution Workflow

The following diagram illustrates the decision-making process and workflow for dissolving 3-amino-N-cyclopropyl-4-methoxybenzamide.

Caption: A flowchart outlining the steps for dissolving and preparing working solutions.

References

• FAQs on Inhibitor Preparation. (n.d.). Sigma-Aldrich.
• Application Notes and Protocols for N-Substituted Benzamide Derivatives in Cell Culture Assays. (2025). Benchchem.
• In Vitro Evaluation of Novel Benzamide Compounds: A Technical Guide. (2025). Benchchem.
• A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. (n.d.). PMC.
• Unlocking the Potential of Small Molecule Compounds: Beyond DMSO—Solubilization Strategies and High-Quality Reagents. (2026). AntBio.
• 3-amino-N-cyclopropyl-4-methoxybenzamide Price. (n.d.). Chemsrc.
• Looking for suggestions to dissolve benzamide derivatives. (2024). Reddit.
• The Evolving Landscape of Benzamide Derivatives: A Comparative Analysis of In Vitro and In Vivo Efficacy. (2025). Benchchem.
• Understanding the Importance of DMSO Concentration in Inhibitor Preparation. (2023). Glasp.

Sources

• 1. 3-amino-N-cyclopropyl-4-methoxybenzamide Price at Chemsrc [chemsrc.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 5. antbioinc.com [antbioinc.com]
• 6. glasp.co [glasp.co]
• 7. reddit.com [reddit.com]
• 8. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of 3-amino-N-cyclopropyl-4-methoxybenzamide in DMSO Solutions

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals working with 3-amino-N-cyclopropyl-4-methoxybenzamide. Our goal is to provide a comprehensive resource for understanding and ensuring the stability of this compound when prepared and stored in dimethyl sulfoxide (DMSO) solutions. While specific, peer-reviewed stability data for 3-amino-N-cyclopropyl-4-methoxybenzamide in DMSO is not extensively published, this guide synthesizes established principles of small molecule stability, analytical chemistry best practices, and expert insights to empower you to conduct robust and reliable experiments.

We will address frequently asked questions, provide detailed troubleshooting protocols, and offer a framework for designing and executing your own stability studies. Our approach is grounded in ensuring the integrity of your experimental results by maintaining the integrity of your chemical reagents.

Chemical Profile: 3-amino-N-cyclopropyl-4-methoxybenzamide

Property	Value	Source
CAS Number	312629-04-2	[1]
Molecular Formula	C₁₁H₁₄N₂O₂	[1]
Molecular Weight	206.24 g/mol	[1]

Section 1: Frequently Asked Questions (FAQs)

Here we address the most common inquiries regarding the handling and storage of 3-amino-N-cyclopropyl-4-methoxybenzamide in DMSO.

Q1: What is the recommended storage temperature for 3-amino-N-cyclopropyl-4-methoxybenzamide in DMSO?

A1: For long-term storage, it is best practice to store DMSO stock solutions at -20°C or -80°C.[2] While many compounds are stable for extended periods under these conditions, it is crucial to minimize freeze-thaw cycles.[3] For daily or weekly use, storing a small aliquot at 4°C can be acceptable, but stability at this temperature should be verified.

Q2: How many times can I freeze and thaw my DMSO stock solution?

A2: While some studies have shown no significant compound loss after multiple freeze-thaw cycles for certain molecules, it is a significant risk factor for compound degradation and precipitation.[3][4] As a best practice, we strongly recommend preparing smaller, single-use aliquots from your main stock solution to minimize the number of freeze-thaw cycles.

Q3: Can water content in DMSO affect the stability of my compound?

A3: Absolutely. DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[5][6] The presence of water can facilitate hydrolysis of susceptible functional groups. In the case of 3-amino-N-cyclopropyl-4-methoxybenzamide, the amide bond could be a potential site for hydrolysis. Always use anhydrous, high-purity DMSO and keep containers tightly sealed.[6][7] Studies have shown that water is a more significant factor in compound loss than oxygen.[3][4]

Q4: I've noticed a precipitate in my DMSO stock solution after thawing. What should I do?

A4: Precipitation upon thawing is a common issue and can lead to inaccurate concentration in your experiments.[2][8] First, try to gently warm the solution and vortex or sonicate to redissolve the compound. If the precipitate does not dissolve, it may be due to the compound crashing out of solution or potential degradation. It is recommended to centrifuge the sample, and if possible, analyze the supernatant to determine the actual concentration. For future prevention, consider storing at a lower concentration or using a co-solvent, though this should be validated for your specific assay.

Q5: Are there any known degradation pathways for 3-amino-N-cyclopropyl-4-methoxybenzamide in DMSO?

A5: While specific degradation pathways for this molecule in DMSO are not documented in publicly available literature, we can predict potential areas of instability based on its structure. The primary areas of concern would be the oxidation of the aromatic amino group and the hydrolysis of the amide bond. The methoxy group is generally stable.

Section 2: Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered during the use of 3-amino-N-cyclopropyl-4-methoxybenzamide in DMSO.

Issue 1: Inconsistent or Non-Reproducible Assay Results

Possible Cause 1: Compound Degradation

• Troubleshooting Steps:

  • Assess Stock Solution Age and Storage: How old is your stock solution? How has it been stored? Have there been multiple freeze-thaw cycles?

  • Analytical Verification: Use High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to check the purity of your stock solution. Compare the chromatogram to that of a freshly prepared solution or a solid reference standard. Look for the appearance of new peaks, which could indicate degradation products.

  • Prepare Fresh Stock: If degradation is suspected, prepare a fresh stock solution from solid material and repeat the experiment.

Possible Cause 2: Inaccurate Concentration due to Precipitation

• Troubleshooting Steps:

  • Visual Inspection: Carefully inspect your stock solution for any precipitate, especially after thawing.

  • Solubility Check: If precipitation is observed, attempt to redissolve by gentle warming and vortexing.

  • Quantification: If redissolving is incomplete, centrifuge the solution and quantify the concentration in the supernatant using a validated analytical method (e.g., HPLC-UV with a calibration curve).

Issue 2: Appearance of New Peaks in HPLC/LC-MS Analysis

Possible Cause: Chemical Degradation

• Hypothesized Degradation Pathways:

  • Oxidation: The 3-amino group is susceptible to oxidation, which can be accelerated by exposure to air and light. This could lead to the formation of nitroso or nitro derivatives, or colored polymeric products.

  • Hydrolysis: The N-cyclopropyl-benzamide moiety could undergo hydrolysis, particularly if the DMSO has absorbed water, leading to the formation of 3-amino-4-methoxybenzoic acid and cyclopropylamine.

  • DMSO-Mediated Reactions: Under certain conditions (e.g., presence of acid or other reactive species), DMSO itself can decompose and potentially react with the compound.[9]

• Investigative Workflow:

  • Characterize Degradants: Use LC-MS/MS to obtain the mass of the new peaks and fragment them to propose potential structures.

  • Forced Degradation Study: To confirm the identity of degradants, perform a forced degradation study. Expose fresh solutions of the compound to stress conditions (e.g., acid, base, peroxide, heat, light) and analyze the resulting profiles. This can help to identify the peaks seen in your stored samples.

Section 3: Experimental Protocols

To ensure the integrity of your research, we provide the following protocols for preparing and validating your 3-amino-N-cyclopropyl-4-methoxybenzamide solutions.

Protocol 1: Preparation of a Validated DMSO Stock Solution

• Materials:

  • 3-amino-N-cyclopropyl-4-methoxybenzamide (solid)

  • Anhydrous, high-purity DMSO (≥99.9%)[7]

  • Calibrated analytical balance

  • Amber glass vials with Teflon-lined caps

  • Volumetric flasks and pipettes

• Procedure:

  • Equilibrate the solid compound and anhydrous DMSO to room temperature.

  • Accurately weigh the desired amount of solid compound.

  • Dissolve the solid in the appropriate volume of DMSO to achieve the target concentration (e.g., 10 mM). Use gentle vortexing or sonication if necessary.

  • Initial Quality Control (QC): Immediately after preparation, take a small aliquot for purity analysis by HPLC-UV or LC-MS. This will serve as your baseline (T=0) chromatogram.

  • Aliquoting: Dispense the remaining solution into single-use, amber glass vials.

  • Storage: Store the aliquots at -80°C for long-term storage.

Protocol 2: Short-Term Stability Assessment

This protocol outlines a basic experiment to assess the stability of your compound in DMSO under typical experimental conditions.

• Materials:

  • Validated DMSO stock solution (from Protocol 1)

  • HPLC or LC-MS system

• Procedure:

  • Prepare several aliquots of your DMSO stock solution.

  • Time Points: Analyze one aliquot immediately (T=0). Place the other aliquots under your typical experimental conditions (e.g., room temperature on the benchtop, 4°C in a refrigerator).

  • Analyze the aliquots at subsequent time points (e.g., 2, 4, 8, 24 hours).

  • Data Analysis: Compare the peak area of the parent compound at each time point to the T=0 sample. A decrease of >5-10% in the parent peak area may indicate instability. Also, monitor for the appearance and growth of new peaks.

Section 4: Visualizations

Chemical Structure and Potential Degradation

Caption: Potential degradation pathways of 3-amino-N-cyclopropyl-4-methoxybenzamide.

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the stability of a compound in DMSO.

References

• Cheng, X., Hochlowski, J., et al. (2003). Studies on Repository Compound Stability in DMSO under Various Conditions. Journal of Biomolecular Screening, 8(3), 292-304. [Link]

• Quora. (2018). What is the best way of storing a DMSO in a research lab? [Link]

• Chemsrc. (n.d.). 3-amino-N-cyclopropyl-4-methoxybenzamide Price. [Link]

• Etra Organics. (2025). How to Use DMSO Safely | Best Practices & Common Mistakes. [Link]

• Waybright, T. J., Britt, J. R., & McCloud, T. G. (2009). Overcoming Problems of Compound Storage in DMSO: Solvent and Process Alternatives. Journal of Biomolecular Screening, 14(6), 708-714. [Link]

• Gaylord Chemical Company. (n.d.). Storage Precautions for Dimethyl Sulfoxide (DMSO). [Link]

• ResearchGate. (n.d.). Divergent decomposition pathways of DMSO mediated by solvents and additives. [Link]

• Cheng, X., et al. (2003). Studies on repository compound stability in DMSO under various conditions. Journal of Biomolecular Screening, 8(3), 292-304. [Link]

Sources

• 1. 3-amino-N-cyclopropyl-4-methoxybenzamide Price at Chemsrc [chemsrc.com]
• 2. researchgate.net [researchgate.net]
• 3. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. quora.com [quora.com]
• 6. Storage Precautions for Dimethyl Sulfoxide (DMSO) [dahuachem.cn]
• 7. How to Use DMSO Safely | Best Practices & Common Mistakes [etraorganics.co.uk]
• 8. Overcoming problems of compound storage in DMSO: solvent and process alternatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Crystallization of 3-amino-N-cyclopropyl-4-methoxybenzamide

Welcome to the technical support center for the crystallization of 3-amino-N-cyclopropyl-4-methoxybenzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and address frequently asked questions. Our goal is to equip you with the scientific principles and practical methodologies to overcome common challenges encountered during the crystallization of this active pharmaceutical ingredient (API).

Troubleshooting Guide: Common Crystallization Issues

This section addresses specific problems you may encounter during the crystallization of 3-amino-N-cyclopropyl-4-methoxybenzamide, offering potential causes and actionable solutions.

Issue 1: The Compound Fails to Crystallize and Remains in Solution

Question: I have prepared a saturated solution of 3-amino-N-cyclopropyl-4-methoxybenzamide and allowed it to cool, but no crystals have formed. What should I do?

Answer:

Failure to crystallize upon cooling is a common issue that typically points to either insufficient supersaturation or kinetic barriers to nucleation. Here is a systematic approach to induce crystallization:

• Induce Nucleation by Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. The micro-scratches on the glass can provide nucleation sites for crystal growth.

• Introduce Seed Crystals: If you have a small amount of solid 3-amino-N-cyclopropyl-4-methoxybenzamide, adding a tiny crystal (a "seed") to the supersaturated solution can initiate crystallization. The seed crystal acts as a template for other molecules to deposit onto.

• Increase Supersaturation:

  • Evaporation: If your initial solvent is relatively volatile, you can slowly evaporate a small portion of it to increase the solute concentration. This should be done carefully to avoid rapid precipitation.

  • Reduce Temperature: If cooling to room temperature was insufficient, try further cooling the solution in an ice bath or a refrigerator. Be aware that rapid cooling can sometimes lead to the formation of smaller, less pure crystals.

• Consider an Anti-Solvent: If the above methods fail, you may need to employ an anti-solvent crystallization technique. This involves adding a solvent in which your compound is poorly soluble to the solution, thereby reducing its solubility and inducing crystallization.[1]

Issue 2: The Compound "Oils Out" Instead of Forming Crystals

Question: Upon cooling my solution, the compound separated as an oily liquid instead of solid crystals. How can I resolve this?

Answer:

"Oiling out" occurs when the solute's melting point is lower than the temperature of the solution at the point of supersaturation. The resulting oil is often an impure, supercooled liquid that is difficult to crystallize. Here are several strategies to prevent this:

• Slower Cooling: Rapid cooling can cause the solution to become highly supersaturated at a temperature above the compound's melting point. Allow the solution to cool more slowly to give the molecules more time to arrange into a crystal lattice.

• Use More Solvent: The solution may be too concentrated, causing the compound to come out of solution at a higher temperature. Re-heat the solution and add a small amount of additional solvent to increase the saturation temperature.

• Change the Solvent System: The choice of solvent plays a critical role. If oiling out persists, consider a solvent with a lower boiling point or a solvent in which the compound is less soluble at elevated temperatures. A solvent mixture can also be effective.

• Agitation: Gentle stirring during the cooling process can sometimes promote crystallization over oiling out by providing mechanical energy for nucleation.

Issue 3: The Crystallization Yield is Very Low

Question: I have successfully crystallized my product, but the final yield is unacceptably low. What factors could be contributing to this, and how can I improve it?

Answer:

A low yield suggests that a significant portion of your compound remained dissolved in the mother liquor. Here are the primary causes and their solutions:

• Excessive Solvent: Using too much solvent is the most common reason for low yield. To remedy this, you can carefully evaporate some of the solvent from the mother liquor to recover more product. For future crystallizations, use the minimum amount of hot solvent required to fully dissolve the compound.

• Inappropriate Solvent Choice: The solubility profile of your compound in the chosen solvent is crucial. An ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures. If the solubility is still significant at low temperatures, you will lose a substantial amount of product. A solvent screening study is recommended to find the optimal solvent or solvent mixture.

• Premature Filtration: Filtering the crystals while the solution is still warm will result in a loss of product. Ensure the solution has cooled completely to the desired temperature before filtration to maximize the amount of crystallized material.

• Incomplete Crystallization: Sometimes, crystallization can be slow. Allowing the solution to stand for a longer period at a low temperature may improve the yield.

Issue 4: The Crystals are Very Fine or Form an Amorphous Powder

Question: My crystallization process resulted in a very fine powder or an amorphous solid, which is difficult to filter and may have lower purity. How can I obtain larger, well-defined crystals?

Answer:

The formation of fine particles or an amorphous solid is typically due to very rapid nucleation and crystal growth. To obtain larger crystals, you need to slow down the crystallization process:

• Slower Cooling Rate: A slower cooling profile reduces the level of supersaturation, allowing for more controlled crystal growth rather than rapid precipitation.

• Reduce Supersaturation: As with preventing oiling out, using a slightly larger volume of solvent can help to slow down the initial crystallization.

• Anti-Solvent Addition Rate: If using an anti-solvent method, add the anti-solvent very slowly and with good mixing to avoid localized high supersaturation.

• Aging/Digestion: Holding the crystalline slurry at a constant temperature for an extended period (a process known as Ostwald ripening) can allow smaller particles to dissolve and redeposit onto larger crystals, improving the overall particle size distribution.

Frequently Asked Questions (FAQs)

Q1: What are the best starting solvents to consider for the crystallization of 3-amino-N-cyclopropyl-4-methoxybenzamide?

Given the structure of 3-amino-N-cyclopropyl-4-methoxybenzamide, which contains a polar aromatic amine, a secondary amide, and a methoxy group, a systematic solvent screening is the best approach.[2][3] Start with solvents of varying polarities. A good starting point would be polar protic solvents like ethanol or isopropanol, and polar aprotic solvents like acetone or ethyl acetate. Acetonitrile is often a good choice for recrystallizing amides.[4] A mixture of solvents, such as ethanol/water or ethyl acetate/hexane, can also be very effective for achieving the desired solubility profile.

Solvent Selection Guide

Solvent Class	Examples	Rationale for 3-amino-N-cyclopropyl-4-methoxybenzamide
Alcohols	Ethanol, Methanol, Isopropanol	The hydroxyl group can hydrogen bond with the amine and amide functionalities.
Ketones	Acetone, Methyl Ethyl Ketone	The carbonyl group can act as a hydrogen bond acceptor.
Esters	Ethyl Acetate	Offers moderate polarity and is a good choice for many organic compounds.
Ethers	Tetrahydrofuran (THF)	Can be a good solvent, but its volatility might be a concern for slow crystallization.
Aromatic	Toluene	The aromatic ring can interact with the phenyl ring of the compound.
Nitriles	Acetonitrile	Often effective for amides due to its polarity and hydrogen bonding capabilities.[4]
Anti-Solvents	Heptane, Hexane, Water	To be used in combination with a primary solvent to reduce solubility.

Q2: How does the presence of the amino and methoxy groups on the benzene ring affect crystallization?

The 3-amino and 4-methoxy substituents on the benzamide ring will significantly influence its crystal packing through intermolecular interactions. The amino group can act as a hydrogen bond donor, while the methoxy group's oxygen can act as a hydrogen bond acceptor. These interactions, along with the hydrogen bonding capabilities of the amide group itself, will play a crucial role in the formation of a stable crystal lattice.[5] The specific arrangement of these functional groups will dictate the preferred crystal packing and may lead to the formation of different polymorphs under different crystallization conditions.

Q3: What is polymorphism, and should I be concerned about it for this compound?

Polymorphism is the ability of a solid material to exist in more than one crystal structure.[6] Different polymorphs of the same compound can have different physical properties, such as solubility, melting point, and stability. For a pharmaceutical compound, controlling polymorphism is critical as it can affect the drug's bioavailability and shelf-life. Benzamide and its derivatives are known to exhibit polymorphism. Therefore, it is highly recommended to characterize the solid form obtained from your crystallization using techniques like X-ray powder diffraction (XRPD), differential scanning calorimetry (DSC), and thermal gravimetric analysis (TGA) to ensure you are consistently producing the desired polymorph.

Q4: Can the cyclopropyl group cause any specific issues during crystallization?

The cyclopropyl group is a small, rigid, and relatively non-polar substituent. While it is generally considered to be metabolically stable in drug design, its impact on crystallization is primarily steric.[7] It can influence how the molecules pack in the crystal lattice. In some cases, the rigidity of the cyclopropyl group might hinder certain packing arrangements, while in others it could promote specific favorable interactions. There is no indication that the cyclopropyl group itself would lead to common crystallization problems like oiling out, but it will certainly influence the overall crystal structure and potentially the propensity for polymorphism.

Experimental Workflow and Visualization

Systematic Approach to Troubleshooting Crystallization

The following diagram illustrates a logical workflow for troubleshooting common crystallization problems.

Caption: A decision-making workflow for troubleshooting common crystallization issues.

Protocol: Cooling Crystallization

• Dissolution: In an appropriately sized Erlenmeyer flask, add the crude 3-amino-N-cyclopropyl-4-methoxybenzamide. Add a small amount of the chosen solvent (e.g., ethanol).

• Heating: Gently heat the mixture on a hotplate with stirring until the solvent begins to boil.

• Achieve Saturation: Continue to add small portions of the hot solvent until the compound just completely dissolves.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. To further slow the cooling, the flask can be placed in an insulated container.

• Further Cooling (Optional): Once at room temperature, the flask can be placed in an ice bath to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and allow them to air dry.

Protocol: Anti-Solvent Crystallization

• Dissolution: Dissolve the 3-amino-N-cyclopropyl-4-methoxybenzamide in a minimum amount of a "good" solvent (a solvent in which it is readily soluble) at room temperature.

• Anti-Solvent Addition: Slowly add a "poor" solvent (an anti-solvent, in which the compound is insoluble) to the solution with stirring.

• Induce Crystallization: Continue adding the anti-solvent until the solution becomes cloudy, indicating the onset of crystallization.

• Crystal Growth: Allow the mixture to stand undisturbed to allow for slow crystal growth.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of the anti-solvent, and dry.

References

• Syrris. Pharmaceutical Crystallization in drug development. [Link]

• Pharmaceutical Technology. Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. [Link]

• Industrial & Engineering Chemistry Research. Optimal Solvent Screening for the Crystallization of Pharmaceutical Compounds from Multisolvent Systems. [Link]

• ResearchGate. What is the best technique for amide purification?. [Link]

• MDPI. The Polymorphism of 2-Benzoyl-N,N-diethylbenzamide. [Link]

• Hypha Discovery Blogs. Metabolism of cyclopropyl groups. [Link]

• CrystEngComm. Effect of hydrogen bonds and π⋯π interactions on the crystallization of phenyl-perfluorophenyl amides: understanding the self-organization of a cocrystal. [Link]

Sources

• 1. Crystal Morphology Engineering of Pharmaceutical Solids: Tabletting Performance Enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmtech.com [pharmtech.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Effect of hydrogen bonds and π⋯π interactions on the crystallization of phenyl-perfluorophenyl amides: understanding the self-organization of a cocrystal - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. hyphadiscovery.com [hyphadiscovery.com]

Technical Support Center: Optimizing Reaction Conditions for 3-Amino-N-cyclopropyl-4-methoxybenzamide Synthesis

Welcome to the dedicated technical support guide for the synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide (CAS No. 312629-04-2)[1]. This document is designed for researchers, medicinal chemists, and process development professionals. It provides in-depth troubleshooting advice and answers to frequently asked questions, moving beyond simple protocols to explain the causal relationships behind experimental choices. Our goal is to empower you to diagnose issues, optimize conditions, and achieve high-yield, high-purity synthesis of this key chemical intermediate.

I. Synthetic Strategy Overview

The synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide typically proceeds through one of two primary routes, primarily differing in the sequence of amide bond formation and nitro group reduction.

• Route A: Late-Stage Reduction. This is often the preferred route. It begins with the coupling of 3-nitro-4-methoxybenzoic acid with cyclopropylamine to form the nitro-intermediate, which is subsequently reduced to the target primary amine.

• Route B: Early-Stage Reduction. This route involves the initial reduction of 3-nitro-4-methoxybenzoic acid to 3-amino-4-methoxybenzoic acid, followed by amide coupling with cyclopropylamine. This route can be challenging due to the potential for the amino group of the benzoic acid to interfere with the coupling reaction or cause side reactions.

The following workflow diagram illustrates these two common synthetic pathways.

Caption: Figure 1. Primary Synthetic Routes for 3-amino-N-cyclopropyl-4-methoxybenzamide.

II. Troubleshooting Guide: Amide Coupling Step

This section addresses common issues encountered during the amide bond formation between the carboxylic acid (either the nitro- or amino-substituted benzoic acid) and cyclopropylamine.

Question 1: My amide coupling reaction shows low or no conversion. What are the likely causes and solutions?

• Answer: Low conversion in amide coupling is a frequent issue stemming from several potential root causes. A systematic diagnosis is key.

  • Cause 1: Ineffective Acid Activation. The carboxylic acid must be converted into a highly reactive intermediate (e.g., an active ester) to react with the relatively non-nucleophilic cyclopropylamine. If the activating agent is compromised or inappropriate, the reaction will stall.

    • Solution:

      • Verify Reagent Quality: Coupling reagents like HATU, HBTU, and EDC are moisture-sensitive. Use freshly opened bottles or reagents stored properly in a desiccator.

      • Switch Coupling Reagent: If standard EDC/HOBt fails, switching to a more potent uronium-based reagent like HATU or HBTU can significantly increase the rate of activation.[2] A procedure using HATU for a structurally similar benzamide has been reported to give high yields (87%).[3]

      • Consider Acid Chloride Formation: For very stubborn couplings, converting the carboxylic acid to an acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride can be effective, though this is a harsher method and may not be compatible with other functional groups.

  • Cause 2: Inadequate Basicity. A non-nucleophilic organic base (e.g., DIPEA, Et₃N) is crucial. It deprotonates the amine and neutralizes the acid formed during the reaction, driving the equilibrium towards product formation.

    • Solution:

      • Use the Right Base: DIPEA (N,N-Diisopropylethylamine) is often preferred over triethylamine (Et₃N) as its steric bulk makes it less likely to act as a competing nucleophile.

      • Ensure Stoichiometry: Use at least 2.0 equivalents of the base, one to neutralize the HCl salt if the amine is a hydrochloride, and one to facilitate the coupling. Some protocols use up to 3.0 equivalents to ensure a sufficiently basic environment.[4]

  • Cause 3: Solvent Issues. The choice of solvent is critical for solubility and reactivity.

    • Solution:

      • Use Anhydrous Polar Aprotic Solvents: DMF or DCM are standard choices. Ensure they are anhydrous, as water will hydrolyze the activated acid intermediate and quench the reaction.

      • Check Solubility: Confirm that both your starting acid and cyclopropylamine are fully dissolved at the reaction temperature. If not, consider a different solvent system or a slight increase in temperature (e.g., from room temperature to 40-50 °C).[3]

Caption: Figure 2. Troubleshooting Workflow for Low Amide Coupling Yield.

Question 2: I am attempting Route B, but the coupling of 3-amino-4-methoxybenzoic acid is not working. Why?

• Answer: The free aniline group in 3-amino-4-methoxybenzoic acid presents a significant challenge. The aniline nitrogen is nucleophilic and can compete with the desired cyclopropylamine, leading to polymerization or side product formation. Furthermore, the amino group can be acylated by the activated carboxylic acid of another molecule.

  • Solution 1: Protect the Aniline. The most robust solution is to protect the 3-amino group before coupling. An acid-labile protecting group like Boc (tert-butyloxycarbonyl) is ideal. The synthesis would then be:

    • Protect 3-amino-4-methoxybenzoic acid to get 3-(Boc-amino)-4-methoxybenzoic acid.

    • Perform the amide coupling with cyclopropylamine.

    • Deprotect the Boc group using an acid like TFA or HCl to yield the final product.

  • Solution 2: Use an Excess of Cyclopropylamine. While less elegant, using a large excess (e.g., 5-10 equivalents) of cyclopropylamine can statistically favor the desired reaction over self-condensation. This will require a more rigorous purification step to remove the excess amine. This approach is generally not recommended for scalable synthesis.

III. Troubleshooting Guide: Nitro Group Reduction Step

This section addresses issues that may arise during the conversion of the nitro-intermediate to the final amino product in Route A.

Question 3: My nitro reduction is incomplete or generating byproducts. How can I optimize it?

• Answer: The choice of reducing agent is critical for achieving a clean and complete reduction of the aromatic nitro group without affecting the amide or methoxy groups.

  • Cause 1: Insufficient Reducing Power. The chosen reagent may not be strong enough or may have been consumed before the reaction is complete.

    • Solution:

      • SnCl₂·2H₂O: This is a classic, reliable, and chemoselective method for reducing aromatic nitro groups.[5] Ensure you use a sufficient excess (typically 3-5 equivalents) in a solvent like ethanol or ethyl acetate at an elevated temperature (e.g., 50-70 °C).

      • Catalytic Hydrogenation: Using H₂ gas with a palladium on carbon catalyst (10% Pd/C) is a very clean method. The reaction is typically run in ethanol or methanol. Ensure the system is properly purged with hydrogen and that the catalyst has not been poisoned. Ammonium formate can also be used as a hydrogen source in transfer hydrogenation, which avoids the need for a pressurized hydrogen gas setup.[6]

  • Cause 2: Side Reactions. Certain reducing agents can lead to undesired products. For example, incomplete reduction can lead to nitroso or hydroxylamine intermediates, which can condense to form azoxy or azo compounds.

    • Solution:

      • Control Reaction Conditions: Ensure thorough mixing and maintain a consistent temperature. Monitor the reaction closely by TLC or LC-MS to determine the optimal reaction time and avoid over-running the reaction, which can sometimes lead to degradation.

      • Select a Chemoselective Reagent: Reagents like SnCl₂ or Fe/HCl are highly selective for the nitro group in the presence of an amide.[5] Catalytic hydrogenation is also generally very selective. Avoid powerful, less selective reducing agents like LiAlH₄, which would reduce the amide bond as well.

Method	Reagents	Typical Solvent	Pros	Cons
Stannous Chloride	SnCl₂·2H₂O	Ethanol, Ethyl Acetate	High chemoselectivity, reliable, tolerant of many functional groups.[5]	Requires removal of tin salts during workup, which can be tedious.
Catalytic Hydrogenation	H₂ (gas), 10% Pd/C	Methanol, Ethanol	Very clean reaction; byproduct is water. High yield.	Requires specialized hydrogenation equipment; catalyst can be pyrophoric.
Transfer Hydrogenation	Ammonium Formate, 10% Pd/C	Methanol, Ethanol	Avoids use of pressurized H₂ gas.[6]	Can be slower than direct hydrogenation.
Iron/Acid	Fe powder, HCl or Acetic Acid	Ethanol/Water	Inexpensive and effective.	Requires a large excess of iron and acidic workup.

Table 1. Comparison of Common Nitro Group Reduction Methods.

IV. Frequently Asked Questions (FAQs)

Q: What is the recommended general protocol for Route A?

A: The following protocol is a robust starting point based on established methods.[3]

• Part 1: Amide Coupling

  • Dissolve 3-nitro-4-methoxybenzoic acid (1.0 eq) in anhydrous DMF (approx. 0.5 M).

  • Add HATU (1.1 eq) and DIPEA (2.5 eq). Stir for 5-10 minutes at room temperature.

  • Add cyclopropylamine (1.2 eq) dropwise.

  • Stir the reaction at room temperature for 4-6 hours, monitoring by TLC or LC-MS until the starting acid is consumed.

  • Perform an aqueous workup: dilute with ethyl acetate, wash with saturated NaHCO₃ solution, water, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude 3-nitro-N-cyclopropyl-4-methoxybenzamide. This intermediate can often be used in the next step without further purification.

• Part 2: Nitro Reduction

  • Dissolve the crude nitro-intermediate from Part 1 in ethanol (approx. 0.3 M).

  • Add SnCl₂·2H₂O (4.0 eq).

  • Heat the mixture to 60-70 °C and stir for 2-4 hours, monitoring by TLC or LC-MS.

  • Cool the reaction to room temperature and carefully quench by pouring it into a saturated NaHCO₃ solution to neutralize the acid and precipitate tin salts.

  • Extract the product with ethyl acetate (3x).

  • Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

  • Purify the crude product by silica gel column chromatography or recrystallization (e.g., from ethyl acetate/hexanes) to yield pure 3-amino-N-cyclopropyl-4-methoxybenzamide.

Q: Which analytical techniques are best for monitoring reaction progress and purity?

A: A combination of techniques is ideal. Thin-Layer Chromatography (TLC) with a suitable mobile phase (e.g., 30-50% ethyl acetate in hexanes) is excellent for rapid, qualitative monitoring. For more precise analysis of conversion and byproduct formation, Liquid Chromatography-Mass Spectrometry (LC-MS) is invaluable. Final product purity and identity should be confirmed by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Q: Are there any specific safety precautions?

A: Yes. Standard laboratory safety practices should always be followed.

• Coupling Reagents: HATU and other uronium salts can be irritating; handle them in a fume hood and wear appropriate PPE.

• Solvents: DMF is a reproductive toxin; handle with care.

• Reducing Agents: When using catalytic hydrogenation, be aware that Pd/C can be pyrophoric and hydrogen gas is explosive. Ensure the system is properly set up and purged.

• Workup: The quenching of SnCl₂ reactions with a base is exothermic and may release gas. Perform this step slowly and with caution in a well-ventilated fume hood.

V. References

• Miller, M. J., et al. (n.d.). A one-pot preparation of N-2-mercaptobenzoyl-amino amides. PMC, NIH. [Link]

• Organic Syntheses. (n.d.). (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. [Link]

• Chemsrc. (n.d.). 3-amino-N-cyclopropyl-4-methoxybenzamide Price. [Link]

• Uhlemann, F., et al. (2022). Solvent-Free Amide Bond Formation using a variety of Methoxysilanes as Coupling Agent. ChemRxiv. [Link]

• PubChem. (n.d.). 3-Amino-4-methoxybenzamide. [Link]

• Google Patents. (n.d.). EP0135429A1 - The synthesis of cyclopropane amino acids and peptides.

• Google Patents. (n.d.). CN105753731A - Preparation method of 3-amino-4-methoxybenzaniline.

• Google Patents. (n.d.). US8853408B2 - Cyclopropylamines as LSD1 inhibitors.

• Lejarazo Gómez, E. F. (2013). Reduction of Nitro Compounds, Through different Reaction Conditions (Combinatory Chemistry). Semantic Scholar. [Link]

• David Publishing. (n.d.). Reduction of Nitro Compounds, Through different Reaction Conditions (Combinatory Chemistry). [Link]

• Moyle, P. M., et al. (2025). Optimizing the Synthesis of Desotamides and Related Cyclic Antimicrobial Peptides. Springer Link. [Link]

• Reddit. (2021). Tips and tricks for difficult amide bond formation?. [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. [Link]

• ResearchGate. (2023). Optimization of 4‐amino‐pyridazin‐3(2H)‐one as a valid core scaffold for FABP4 inhibitors. [Link]

• de Gruyter. (2023). Crystal structure of N -cyclopropyl-3-hydroxy-4-methoxybenzamide, C 11 H 13 NO 3. [Link]

• MDPI. (2024). Polymorphism in N-(3-Hydroxyphenyl)-3-methoxybenzamide. [Link]

• Google Patents. (n.d.). CN103848777A - Method for synthesizing N-(3-methoxy propyl)-4-amino-piperidine.

Sources

• 1. 3-amino-N-cyclopropyl-4-methoxybenzamide Price at Chemsrc [chemsrc.com]
• 2. peptide.com [peptide.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. CN103848777A - Method for synthesizing N-(3-methoxy propyl)-4-amino-piperidine - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide

Welcome to the technical support center for the synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot impurities encountered during this specific amide coupling reaction. Our approach is rooted in mechanistic understanding and practical, field-tested solutions to ensure the integrity of your synthesis.

Introduction to the Synthesis and Potential Challenges

The synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide typically involves the coupling of 3-amino-4-methoxybenzoic acid with cyclopropylamine. This is often facilitated by a coupling agent, such as a carbodiimide (e.g., DCC, EDC), in the presence of an activating agent (e.g., HOBt). While seemingly straightforward, this reaction is susceptible to various side reactions and the introduction of impurities that can complicate purification and compromise the final product's quality. This guide will address these potential issues in a practical, question-and-answer format.

Troubleshooting Guide & FAQs

I. Starting Material Purity and Handling

Question 1: I am seeing a persistent impurity in my final product that does not correspond to any expected side-products. Could it be from my starting materials?

Answer: Absolutely. The purity of your starting materials is critical.

• 3-Amino-4-methoxybenzoic acid: This starting material is generally stable, but impurities from its synthesis can be carried through.[1][2][3][4] A common precursor is 4-methoxy-3-nitrobenzoic acid, which is reduced to the amine. Incomplete reduction can lead to the presence of the nitro-analogue in your starting material. This impurity would likely not participate in the amide coupling and would need to be removed during final purification.

• Cyclopropylamine: The synthesis of cyclopropylamine can be complex, and commercial sources may contain impurities.[5][6][7][8] Depending on the synthetic route, potential impurities could include ring-opened byproducts or residual reactants from its preparation. It is also a volatile and flammable liquid that requires careful handling.[7]

Recommended Actions:

• Characterize Starting Materials: Always verify the purity of your starting materials by a suitable analytical method, such as HPLC or GC, before commencing the synthesis.

• Purification of Starting Materials: If significant impurities are detected, consider recrystallization of the 3-amino-4-methoxybenzoic acid or distillation of the cyclopropylamine.

II. Amide Coupling Reaction Issues

Question 2: My amide coupling reaction is sluggish, and the yield is low. What are the likely causes?

Answer: Low yields in amide coupling reactions can often be traced back to the coupling reagents and reaction conditions.

• Inefficient Activation: The carboxylic acid must be activated to react with the amine. If using a carbodiimide like DCC or EDC, the formation of the active O-acylisourea intermediate is crucial.[9]

• Side Reactions of Coupling Agents: Carbodiimides can undergo side reactions that consume the reagent and reduce yield. A common side reaction is the rearrangement of the O-acylisourea intermediate to a stable N-acylurea, which is unreactive towards the amine.[9][10]

• Moisture: Water in the reaction solvent can hydrolyze the activated carboxylic acid intermediate, reverting it to the starting carboxylic acid and reducing the yield of the desired amide.

Recommended Actions:

• Use of Additives: Incorporate an activating agent like 1-hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (NHS). These additives react with the O-acylisourea to form an active ester that is more reactive towards the amine and less prone to rearrangement.[11]

• Anhydrous Conditions: Ensure your reaction solvent is dry and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to minimize hydrolysis.

• Optimize Reaction Temperature: While room temperature is often sufficient, gentle heating may sometimes be required to drive the reaction to completion. However, excessive heat can promote side reactions.

Table 1: Common Coupling Agents and Additives

Coupling Agent	Additive	Key Characteristics
DCC (Dicyclohexylcarbodiimide)	HOBt	By-product (DCU) is insoluble in many organic solvents, facilitating removal by filtration.
EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)	HOBt	By-product is water-soluble, allowing for easy removal by aqueous workup.
HATU	-	A highly efficient phosphonium-based coupling reagent, often used for difficult couplings.

Question 3: I observe a significant amount of a byproduct with a higher molecular weight than my product. What could it be?

Answer: A common byproduct in carbodiimide-mediated couplings is the N-acylurea . This forms from the rearrangement of the O-acylisourea intermediate.[9][10] This byproduct is particularly problematic as it is often difficult to separate from the desired amide product due to similar polarities.

Diagram 1: Formation of N-acylurea Byproduct

Caption: O-Acylisourea intermediate can lead to the desired amide or an N-acylurea byproduct.

Recommended Actions:

• Order of Addition: Add the amine to the reaction mixture shortly after the carboxylic acid and coupling agent have been combined to favor the desired reaction over the rearrangement.

• Use of HOBt: As mentioned, HOBt can trap the O-acylisourea as a more stable active ester, minimizing the formation of N-acylurea.[11]

• Chromatographic Separation: Careful optimization of column chromatography conditions (e.g., solvent gradient) may be required to separate the N-acylurea from your product.

III. Product Degradation and Discoloration

Question 4: My final product is discolored (e.g., yellow or brown). What could be the cause?

Answer: Discoloration often points to the oxidation of the aromatic amine functionality. The free amino group on the benzamide ring is susceptible to air oxidation, which can lead to the formation of colored impurities.[12]

Recommended Actions:

• Inert Atmosphere: Handle the final product under an inert atmosphere as much as possible, especially during purification and drying.

• Storage: Store the purified 3-amino-N-cyclopropyl-4-methoxybenzamide in a cool, dark place, preferably under an inert atmosphere.

• Antioxidants: In some cases, trace amounts of antioxidants can be used during workup, but this should be carefully evaluated to ensure they do not interfere with downstream applications.

Question 5: During workup or upon standing, I am observing the formation of 3-amino-4-methoxybenzoic acid in my product. What is happening?

Answer: The reappearance of the starting carboxylic acid is a clear indication of amide hydrolysis .[13][14][15][16][17] The amide bond can be cleaved under either acidic or basic conditions, especially at elevated temperatures.

Recommended Actions:

• Neutral Workup: During the reaction workup, ensure that the pH is maintained as close to neutral as possible. Avoid prolonged exposure to strong acids or bases.

• Avoid Excessive Heat: During solvent removal or drying, use the lowest practical temperature to minimize thermal degradation.

• Proper Storage: Store the final product in a dry environment, as moisture can facilitate hydrolysis over time.

Diagram 2: Troubleshooting Workflow for Impurities

Caption: A logical workflow for troubleshooting common impurities.

IV. Analytical Troubleshooting

Question 6: I am having difficulty developing an HPLC method to resolve my main product from its impurities. What are some general guidelines?

Answer: HPLC method development for this compound and its potential impurities requires careful consideration of the stationary and mobile phases.

Recommended HPLC Starting Conditions:

Parameter	Recommendation	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	A good starting point for moderately polar aromatic compounds.
Mobile Phase A	0.1% Formic Acid or Acetic Acid in Water	Provides good peak shape for the basic amine functionality.
Mobile Phase B	Acetonitrile or Methanol	Common organic modifiers.
Detection	UV at ~254 nm or ~290 nm	The benzamide chromophore should have strong absorbance in this range.
Column Temp.	30-40 °C	Can improve peak shape and reduce viscosity.
Flow Rate	1.0 mL/min	Standard analytical flow rate.

Troubleshooting HPLC Separations:

• Peak Tailing: The basic amino group can interact with acidic silanol groups on the silica support, causing tailing. Using a low pH mobile phase or an end-capped column can mitigate this.

• Poor Resolution: If your main peak and an impurity are co-eluting, try adjusting the gradient slope (make it shallower) or changing the organic modifier (e.g., from acetonitrile to methanol) to alter selectivity.[18][19][20][21][22]

Experimental Protocol: HPLC Purity Analysis

• Mobile Phase Preparation:

  • Mobile Phase A: Add 1.0 mL of formic acid to 1.0 L of HPLC-grade water and mix thoroughly.

  • Mobile Phase B: HPLC-grade acetonitrile.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of your 3-amino-N-cyclopropyl-4-methoxybenzamide sample.

  • Dissolve in a 1:1 mixture of acetonitrile and water to a final concentration of 1 mg/mL.

• HPLC Conditions:

  • Column: C18 (e.g., 4.6 x 250 mm, 5 µm)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 35 °C

  • UV Detection: 254 nm

  • Gradient Program:

    • 0-5 min: 10% B

    • 5-25 min: 10% to 90% B

    • 25-30 min: 90% B

    • 30.1-35 min: 10% B (re-equilibration)

References

• Chemistry LibreTexts. (2024). 15.17: Chemical Properties of Amides- Hydrolysis. [Link]

• Geocities.ws. Hydrolysis of Benzamide. [Link]

• Chemistry Stack Exchange. (2018). How is the hydrolysis of amides done in a lab?[Link]

• Aapptec Peptides. Coupling Reagents. [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Talbot, R. J. (1970). Acidic and Basic Amide Hydrolysis. Quarterly Reviews, Chemical Society, 24(4), 555-565. [Link]

• MicroSolv Technology Corporation. (2025). Amide or Amino HPLC Columns What are the Differences. [Link]

• PubMed. (2010). Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. [Link]

• Request PDF. (2025). Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. [Link]

• Wikipedia. Carbodiimide. [Link]

• Royal Society of Chemistry. (2019). Oxidation of amine α-carbon to amide: a review on direct methods to access the amide functionality. [Link]

• ACS Publications. (1963). Alkaline hydrolysis of benzamide and N-methyl- and N,N-dimethylbenzamide. [Link]

• ACS Publications. (2014). Advances in the Synthesis of Cyclopropylamines. [Link]

• Longdom Publishing. Cyclopropylamine in Medicinal Chemistry: Synthesis and Application. [Link]

• Georganics. Cyclopropylamine - general description and application. [Link]

• Hypha Discovery. Metabolism of cyclopropyl groups. [Link]

• Google Patents. Process for the manufacture of cyclopropylamine.

• RSC Publishing. (2022). Development of an HPLC method for the determination of amines in a leukemia mouse model. [Link]

• Core.ac.uk. DEVELOPMENT OF A METHOD FOR THE ANALYSIS OF PRIMARY AROMATIC AMINES BY SPE-UPLC-MS. [Link]

• Organic Chemistry Portal. Synthesis of 2-Aminobenzoxazoles and 3-Aminobenzoxazines via Palladium-Catalyzed Aerobic Oxidation of o-Aminophenols with Isocyanides. [Link]

• PubChem. 3-Amino-4-methoxybenzoic acid. [Link]

• Chemistry LibreTexts. (2021). 23.11: Oxidation of Amines. [Link]

• Royal Society of Chemistry. (2021). C–N cleavage of secondary amide to access primary amide by a Co(ii)/Oxone oxidation system. [Link]

• LookChem. 3-Amino-4-methoxybenzoic acid. [Link]

• National Institutes of Health. (2009). Oxidation of Amines by Flavoproteins. [Link]

• ChemBK. 3-Amino-4-methoxybenzoic acid. [Link]

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• 2. lookchem.com [lookchem.com]
• 3. 3-Amino-4-methoxybenzoic acid | 2840-26-8 [chemicalbook.com]
• 4. chembk.com [chembk.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. longdom.org [longdom.org]
• 7. Cyclopropylamine - general description and application [georganics.sk]
• 8. EP0205403B1 - Process for the manufacture of cyclopropylamine - Google Patents [patents.google.com]
• 9. Carbodiimide - Wikipedia [en.wikipedia.org]
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• 22. zaguan.unizar.es [zaguan.unizar.es]

Technical Support Center: 3-amino-N-cyclopropyl-4-methoxybenzamide

Introduction: Welcome to the technical support guide for 3-amino-N-cyclopropyl-4-methoxybenzamide. This document is designed for researchers, analytical scientists, and drug development professionals actively working with this molecule. The stability of an active pharmaceutical ingredient (API) is a critical attribute that influences its safety, efficacy, and shelf-life. Understanding its degradation pathways is paramount for developing robust formulations and stability-indicating analytical methods.

While specific literature on the forced degradation of 3-amino-N-cyclopropyl-4-methoxybenzamide is not extensively available, this guide leverages fundamental principles of organic chemistry and established knowledge from analogous structures to provide a predictive framework. We will explore likely degradation pathways, offer troubleshooting solutions for common experimental challenges, and provide validated protocols to guide your research. Our approach is grounded in the principles outlined by the International Council for Harmonisation (ICH) to ensure regulatory compliance and scientific rigor.

Part 1: Predicted Degradation Pathways & Mechanistic Insights

The structure of 3-amino-N-cyclopropyl-4-methoxybenzamide contains several functional groups susceptible to degradation under stress conditions. The primary sites for instability are the secondary amide linkage and the primary aromatic amine.

Hydrolytic Degradation (Acidic & Basic Conditions)

The most probable degradation pathway under both acidic and basic conditions is the hydrolysis of the amide bond. This is a well-understood mechanism for benzamide derivatives.

• Causality: The carbonyl carbon of the amide is electrophilic and susceptible to nucleophilic attack. In acidic media, the carbonyl oxygen is protonated, increasing the electrophilicity. In basic media, the hydroxide ion acts as a potent nucleophile, directly attacking the carbonyl carbon.

• Predicted Products: Cleavage of the amide bond will yield two primary degradants:

  • 3-amino-4-methoxybenzoic acid

  • Cyclopropylamine

Oxidative Degradation

The primary aromatic amine is highly susceptible to oxidation. This pathway can be complex, often leading to a mixture of products and sample discoloration (frequently turning pink, brown, or black).

• Causality: Aromatic amines can undergo one-electron oxidation to form radical cations, which can then dimerize or polymerize. They can also be oxidized to form nitroso and subsequently nitro derivatives. The use of strong oxidants like hydrogen peroxide (H₂O₂) can facilitate these transformations.

• Predicted Products:

  • Nitroso-derivatives: (e.g., N-cyclopropyl-4-methoxy-3-nitrosobenzamide)

  • Nitro-derivatives: (e.g., N-cyclopropyl-4-methoxy-3-nitrobenzamide)

  • Colored polymeric impurities: Formed via radical coupling reactions.

Photodegradation

Compounds with aromatic amine functionalities are often light-sensitive.

• Causality: UV light can provide the energy to promote electrons to higher energy states, leading to the formation of reactive species and free radicals. This can initiate oxidative processes similar to those described above or other complex rearrangements.

• Predicted Products: The product profile can be complex and may overlap with oxidative degradation, often resulting in polymeric material.

Potential Metabolic Pathways

In a biological context, several metabolic transformations can be anticipated.

• Phase I Metabolism:

  • N-Dealkylation: Cleavage of the N-cyclopropyl group to yield 3-amino-4-methoxybenzamide.

  • Oxidation of the Cyclopropyl Ring: While cyclopropyl groups are often used to block metabolism, they can undergo CYP-mediated oxidation, potentially leading to ring-opened intermediates.[1] This can sometimes result in reactive metabolites.[1]

  • O-Demethylation: Conversion of the methoxy group to a hydroxyl group, yielding 3-amino-N-cyclopropyl-4-hydroxybenzamide.

• Phase II Metabolism: The primary amine or any newly formed hydroxyl groups can be conjugated with glucuronic acid or sulfate to increase water solubility and facilitate excretion.

Part 2: Troubleshooting Guide

This section addresses specific issues you may encounter during your stability and degradation studies in a question-and-answer format.

Q1: After performing acid hydrolysis, my HPLC chromatogram shows a new, more polar peak with a shorter retention time than the parent API. What is it? A: This is almost certainly 3-amino-4-methoxybenzoic acid , one of the expected hydrolysis products. Carboxylic acids are significantly more polar than their corresponding amides, leading to earlier elution in typical reversed-phase HPLC methods. To confirm, you can:

• Use LC-MS: The mass of this peak should correspond to the molecular weight of 3-amino-4-methoxybenzoic acid (181.17 g/mol ).

• Spike with a Standard: If available, co-inject a reference standard of 3-amino-4-methoxybenzoic acid to see if the peak retention times match.

Q2: My sample turned dark brown and I see a broad, unresolved hump in my chromatogram after oxidative stress with H₂O₂. What's happening? A: This is a classic sign of aromatic amine oxidation leading to polymerization . The primary amine group is likely oxidizing and forming complex, high-molecular-weight colored polymers. These polymers are often a heterogeneous mixture, resulting in poor chromatographic peak shape.

• Troubleshooting Steps:

  • Reduce Stress Severity: Use a lower concentration of H₂O₂ or a shorter incubation time to generate primary, well-defined degradants (like the nitroso-derivative) before extensive polymerization occurs.

  • Protect from Light: Perform the experiment in amber vials to prevent photo-initiated polymerization.

  • Use an Antioxidant: For formulation development, this observation indicates a critical need for an antioxidant to protect the API.

Q3: I am not seeing any degradation under thermal stress at 80°C. Is the molecule thermally stable? A: It may be stable at that temperature, but forced degradation studies aim to achieve 5-20% degradation to prove the method's stability-indicating nature.[2] If you are not seeing degradation, you may need to employ more stringent conditions.

• Expert Recommendation:

  • Increase Temperature: Incrementally increase the temperature (e.g., to 105°C), monitoring for degradation.

  • Add Moisture: Perform thermal stress on a sample with a small amount of added water (e.g., 5-10% w/w). The presence of water can often catalyze thermal degradation or hydrolysis.

Q4: My mass spectrometry data shows a peak corresponding to the loss of 27 Da from the parent ion. What degradation product is this? A: A mass loss of 27 Da strongly suggests the cleavage of the cyclopropyl group and its replacement with a hydrogen atom, corresponding to the formation of 3-amino-4-methoxybenzamide . This is the N-dealkylated product. While primarily a metabolic pathway, it can sometimes be observed under harsh chemical stress conditions, or it could be a process-related impurity.

Part 3: Frequently Asked Questions (FAQs)

Q1: What is the best analytical approach for developing a stability-indicating method for this compound? A: A gradient reversed-phase HPLC method with UV and mass spectrometric detection (LC-MS) is the gold standard.[3]

• HPLC-UV: Provides robust quantification of the parent API and its degradants. A photodiode array (PDA) detector is recommended to check for peak purity.

• Mass Spectrometry (MS): Essential for identifying the mass of unknown degradation products, which is the first step in structural elucidation. It provides the confidence needed to assign structures to the peaks observed in your chromatogram.

Q2: How do I design a comprehensive forced degradation study according to ICH guidelines? A: A forced degradation study should expose the API to a range of stress conditions that are more severe than accelerated stability testing.[2] The goal is to generate the likely degradation products that could form during long-term storage. A standard set of conditions is outlined in the table below.

Stress Condition	Recommended Parameters	Target Degradation
Acid Hydrolysis	0.1 M HCl at 60-80°C	5-20%
Base Hydrolysis	0.1 M NaOH at 60-80°C	5-20%
Oxidation	3-30% H₂O₂ at room temp	5-20%
Thermal	105°C (dry heat)	5-20%
Photolytic	ICH Q1B conditions (1.2 million lux hours and 200 watt hours/square meter)	5-20%

Q3: Are there any specific handling precautions for this molecule? A: Yes. Given the presence of the primary aromatic amine, the following precautions are advised:

• Protect from Light: Store the solid material and solutions in amber containers or wrapped in foil.

• Inert Atmosphere: For long-term storage or when handling in solution, consider using an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Control pH: In solution, the stability will be highly pH-dependent. Buffer solutions if possible and avoid prolonged exposure to highly acidic or basic conditions unless intentionally performing degradation.

Part 4: Experimental Protocols

Protocol 1: Forced Degradation Stock Solution Preparation & Stressing

• Stock Solution: Prepare a 1 mg/mL stock solution of 3-amino-N-cyclopropyl-4-methoxybenzamide in a suitable solvent mixture (e.g., 50:50 acetonitrile:water).

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.2 M HCl to get a final acid concentration of 0.1 M. Place in a heating block at 80°C.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.2 M NaOH to get a final base concentration of 0.1 M. Place in a heating block at 80°C.

• Oxidation: Mix 1 mL of stock solution with 1 mL of 6% H₂O₂. Store at room temperature, protected from light.

• Sampling & Quenching:

  • Withdraw aliquots at appropriate time points (e.g., 2, 8, 24 hours).

  • For acid/base samples, neutralize the aliquot with an equimolar amount of base/acid (e.g., add 100 µL of 0.1 M NaOH to 100 µL of the acid stress sample).

  • Dilute all samples to a final concentration of ~0.1 mg/mL with the mobile phase starting condition.

• Analysis: Analyze immediately by a stability-indicating HPLC method.

Protocol 2: Starting Point for Stability-Indicating HPLC Method

• Column: C18, 150 x 4.6 mm, 3.5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-20 min: 5% to 95% B

  • 20-25 min: 95% B

  • 25-26 min: 95% to 5% B

  • 26-30 min: 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 254 nm and 280 nm; MS scan from 100-500 m/z

• Justification: This generic gradient is designed to separate the relatively non-polar parent API from its more polar hydrolysis product (3-amino-4-methoxybenzoic acid) and its potentially more non-polar oxidative degradation products. Formic acid is a volatile modifier compatible with mass spectrometry.

References

• Structure of 3-amino-4-methoxybenzamide. PubChem, National Center for Biotechnology Information. [Link]

• Crystal structure of N-cyclopropyl-3-hydroxy-4-methoxybenzamide. De Gruyter. [Link]

• Bacterial degradation of N-cyclopropylmelamine. PubMed Central, National Institutes of Health. [Link]

• Metabolism of cyclopropyl groups. Hypha Discovery Blogs. [Link]

• Forced degradation studies. MedCrave online. [Link]

• ICH Q1A (R2): Stability Testing of New Drug Substances and Products. International Council for Harmonisation. [Link]

• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. [Link]

• Forced degradation study of thiocolchicoside: characterization of its degradation products. PubMed, National Institutes of Health. [Link]

• Isolation, Identification, and Characterization of Forced Degradation Products of Bosentan by Using Advanced Analytical Techniques. Wiley Online Library. [Link]

Sources

• 1. hyphadiscovery.com [hyphadiscovery.com]
• 2. medcraveonline.com [medcraveonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide

Document ID: TSC-2026-01-A3NCMB Version: 1.0 Last Updated: January 17, 2026

Introduction

This technical support guide is intended for researchers, scientists, and professionals in drug development engaged in the synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide. As a key intermediate in various research and development programs, ensuring a high-purity, high-yield synthesis is paramount. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges and side reactions encountered during its synthesis. Our approach is grounded in established chemical principles and field-proven insights to empower you to navigate the complexities of this synthesis with confidence.

Part 1: Troubleshooting Guide - Navigating Common Synthetic Hurdles

The synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide can be approached via two primary strategies: a direct amide coupling of 3-amino-4-methoxybenzoic acid with cyclopropylamine, or a protected route starting from 3-nitro-4-methoxybenzoic acid. Each path presents unique challenges. This guide will dissect potential issues and provide actionable solutions.

Scenario 1: Direct Amide Coupling Route

This approach is atom-economical but is often plagued by side reactions due to the presence of the nucleophilic aromatic amine.

Observation: You observe a low yield of the desired 3-amino-N-cyclopropyl-4-methoxybenzamide, and your crude product analysis (e.g., by LC-MS or ¹H NMR) shows significant amounts of higher molecular weight species.

Probable Cause: Dimerization and Polymerization. The free aromatic amine of one molecule of 3-amino-4-methoxybenzoic acid can react with the activated carboxyl group of another, leading to the formation of dimers and oligomers. This is a classic example of competing intermolecular reactions.[1][2]

Solution:

• Choice of Coupling Reagent: Opt for coupling reagents that minimize side reactions with the free amine. While carbodiimides like EDC and DCC are common, they can sometimes lead to the formation of N-acylurea byproducts.[3] Phosphonium-based reagents, such as BOP or PyBOP, are often a better choice in such cases as they do not react with the free amino group of the amine component.[1]

• Reaction Conditions:

  • Slow Addition: Add the coupling reagent slowly to the reaction mixture containing the carboxylic acid, cyclopropylamine, and a non-nucleophilic base (e.g., DIEA). This maintains a low concentration of the activated carboxylic acid, favoring the desired intramolecular reaction with the more nucleophilic cyclopropylamine over the intermolecular reaction with the less nucleophilic aromatic amine.

  • Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of cyclopropylamine to outcompete the aromatic amine for the activated carboxylic acid.

Experimental Protocol: Optimized Direct Amide Coupling

• To a stirred solution of 3-amino-4-methoxybenzoic acid (1.0 eq) and cyclopropylamine (1.2 eq) in anhydrous DMF (0.5 M) at 0 °C, add N,N-diisopropylethylamine (DIEA) (2.5 eq).

• In a separate flask, dissolve PyBOP (1.1 eq) in anhydrous DMF.

• Add the PyBOP solution dropwise to the reaction mixture over 30-60 minutes, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Observation: When using a carbodiimide coupling reagent (e.g., EDC, DCC), you observe a significant byproduct with a mass corresponding to the desired product plus the urea of the coupling reagent.

Probable Cause: The O-acylisourea intermediate, formed from the reaction of the carboxylic acid and the carbodiimide, can rearrange to a more stable N-acylurea, which is unreactive towards the amine.[3]

Solution:

• Use of Additives: The addition of 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) can suppress this side reaction.[4] These additives react with the O-acylisourea intermediate to form an active ester, which is more reactive towards the amine and less prone to rearrangement.

• Alternative Coupling Reagents: As mentioned in Problem 1.1, switching to a phosphonium-based (e.g., PyBOP) or a uronium-based (e.g., HATU) coupling reagent can circumvent this issue.[1][2]

Scenario 2: Protected Synthesis Route

This strategy involves protecting the aromatic amine as a nitro group, performing the amide coupling, and then reducing the nitro group to the desired amine. This approach avoids the issue of dimerization.

Observation: After the reduction step, your product mixture contains both the desired 3-amino-N-cyclopropyl-4-methoxybenzamide and the starting 3-nitro-N-cyclopropyl-4-methoxybenzamide.

Probable Cause: Insufficient reducing agent, deactivated catalyst, or non-optimal reaction conditions.

Solution:

• Choice of Reduction Method:

  • Catalytic Hydrogenation: This is a clean and effective method. Use catalysts like Pd/C, PtO₂, or Raney Nickel.[5][6] Ensure the catalyst is fresh and the system is properly purged with hydrogen.

  • Metal-Mediated Reduction: Reagents like iron powder in acetic acid or tin(II) chloride in ethanol are effective for reducing aromatic nitro groups in the presence of other functional groups.[5][7]

• Reaction Conditions:

  • Catalyst Loading: For catalytic hydrogenation, ensure an adequate catalyst loading (typically 5-10 mol%).

  • Hydrogen Pressure: For challenging reductions, increasing the hydrogen pressure can improve the reaction rate.

  • Temperature: Gentle heating may be required, but monitor for potential side reactions.

Experimental Protocol: Nitro Group Reduction

• To a solution of 3-nitro-N-cyclopropyl-4-methoxybenzamide (1.0 eq) in methanol or ethanol (0.2 M), add 10% Pd/C (5 mol%).

• Purge the reaction vessel with hydrogen gas and maintain a hydrogen atmosphere (balloon or Parr shaker).

• Stir the reaction vigorously at room temperature for 4-8 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Carefully filter the reaction mixture through a pad of Celite to remove the catalyst.

• Rinse the Celite pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

Observation: The crude product is difficult to purify by column chromatography, with streaking or poor separation, or it fails to crystallize.

Probable Cause: The presence of the free amino group can cause the compound to interact strongly with silica gel, leading to tailing during chromatography. For recrystallization, finding a suitable solvent system can be challenging.

Solution:

• Column Chromatography:

  • Solvent System Modification: Add a small amount of a basic modifier, such as triethylamine (0.5-1%), to the eluent to suppress the interaction of the amine with the acidic silica gel.[8]

  • Alternative Stationary Phase: Consider using neutral or basic alumina as the stationary phase.

• Recrystallization:

  • Solvent Screening: Systematically screen for a suitable recrystallization solvent or solvent pair. A good starting point is a polar protic solvent like ethanol or isopropanol, potentially with the addition of water as an anti-solvent.[9][10]

  • Procedure: Dissolve the crude product in a minimal amount of the hot solvent and allow it to cool slowly to promote the formation of pure crystals.[10]

Part 2: Frequently Asked Questions (FAQs)

Q1: Is it necessary to protect the aromatic amine during the synthesis?

While not strictly necessary, protecting the aromatic amine is highly recommended for a more robust and scalable synthesis. The direct coupling route without protection is often lower-yielding due to the competing dimerization side reaction.[1][2] The protected route, using a nitro or Boc protecting group, typically provides a cleaner reaction profile and higher overall yield.

Q2: What is the best protecting group for the aromatic amine?

• Nitro Group: This is a classic and cost-effective choice. It is stable to most amide coupling conditions and can be reliably reduced to the amine in the final step.[5][11]

• Boc (tert-Butyloxycarbonyl) Group: This is another excellent option. The starting material, 3-(Boc-amino)-4-methoxybenzoic acid, is commercially available.[12] The Boc group is stable to the amide coupling conditions and can be removed with a strong acid like trifluoroacetic acid (TFA).[13]

Q3: Can I use thionyl chloride (SOCl₂) to activate the carboxylic acid?

While converting the carboxylic acid to an acyl chloride with SOCl₂ is a common method for amide synthesis, it can be problematic in this case. The harsh conditions can lead to side reactions with the methoxy group or the aromatic ring. Furthermore, the resulting acyl chloride is highly reactive and may exacerbate the dimerization issue in the unprotected route. Milder coupling reagents are generally preferred.

Q4: How can I monitor the progress of the reaction?

• Thin-Layer Chromatography (TLC): This is a quick and effective method. Use a suitable eluent system (e.g., ethyl acetate/hexanes) and visualize the spots under UV light. The product amide should have a different Rf value than the starting carboxylic acid and amine.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides more detailed information, allowing you to monitor the consumption of starting materials and the formation of the product and any side products by their respective masses.

Part 3: Visualization & Diagrams

Synthetic Pathways and Side Reactions

Caption: Synthetic strategies for 3-amino-N-cyclopropyl-4-methoxybenzamide.

Troubleshooting Logic Flow

Caption: Troubleshooting decision tree for synthesis issues.

Part 4: Data Summary

Reagent/Condition	Direct Coupling Route	Protected Route (Nitro)	Protected Route (Boc)
Starting Material	3-amino-4-methoxybenzoic acid	3-nitro-4-methoxybenzoic acid	3-(Boc-amino)-4-methoxybenzoic acid
Key Challenge	Dimerization/Polymerization	Multi-step, handling of nitro compounds	Cost of starting material
Recommended Coupling Reagent	PyBOP, HATU	EDC/HOBt, HATU	EDC/HOBt, HATU
Key Side Reactions	Dimerization, N-acylurea	Potential for incomplete reduction	Incomplete deprotection
Typical Yield	Moderate	Good to Excellent	Good to Excellent
Purification Strategy	Column (basic modifier), Recrystallization	Column, Recrystallization	Column, Recrystallization

References

• El-Faham, A.; Albericio, F. "Peptide Coupling Reagents, More than a Letter Soup". Chemical Reviews, 2011, 111 (11), 6557–6602. [Link]

• Google Patents. "Preparation method of 3-amino-4-methoxybenzaniline". CN105753731A.

• PubChem. "3-Amino-4-methoxybenzoic acid". [Link]

• Dunetz, J. R.; Magano, J.; Weisenburger, G. A. "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals". Organic Process Research & Development, 2016, 20 (2), 140–177. [Link]

• Wang, L.; et al. "Reductive Amidation of Nitroarenes on Nitrogen-Coordinated Single-Site Palladium Catalysts". ACS Applied Nano Materials, 2022, 5 (1), 1234-1241. [Link]

• Organic Chemistry Portal. "Amino Protecting Groups Stability". [Link]

• Britton, J.; Jamison, T. F. "Flow-to-Flow Technology: Amide Formation in the Absence of Traditional Coupling Reagents Using DPDTC". ACS Sustainable Chemistry & Engineering, 2017, 5 (6), 5092–5098. [Link]

• Shepherd, N. E.; et al. "Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions". Journal of the American Chemical Society, 2017, 139 (5), 1807–1810. [Link]

• ResearchGate. "What is the best technique for amide purification?". [Link]

• Benaglia, M.; et al. "A one pot protocol to convert nitro-arenes into N-aryl amides". Organic & Biomolecular Chemistry, 2020, 18, 932-936. [Link]

• MDPI. "Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid". Molecules, 2014, 19(10), 15911-15928. [Link]

• Sharma, A.; et al. "Exploring the amide coupling of carboxylic acids with amines using green solvent limonene". RSC Advances, 2021, 11, 35689-35695. [Link]

• PubMed. "Gas chromatographic determination of aromatic amines in water samples after solid-phase extraction and derivatization with iodine. I. Derivatization". [Link]

• Organic Chemistry Portal. "Arylamine synthesis by amination (arylation)". [Link]

• YouTube. "Recrystallization Lab Procedure of Benzoic Acid". [Link]

• Wikipedia. "Carbodiimide". [Link]

• Master Organic Chemistry. "Protecting Groups For Amines: Carbamates". [Link]

• Organic Chemistry Portal. "Amine synthesis by nitro compound reduction". [Link]

• Patsnap. "A kind of preparation method of 3-amino-4-methoxybenzanilide". [Link]

• Growing Science. "Process optimization for acid-amine coupling: a catalytic approach". International Journal of Advanced Design and Manufacturing Technology, 2023, 16(1), 133-146. [Link]

• Chemistry LibreTexts. "10.2: Protecting Groups". [Link]

• PubMed. "Catalytic addition of amine N-H bonds to carbodiimides by half-sandwich rare-earth metal complexes". [Link]

• PMC. "Recrystallization of Commercial Carbamazepine Samples—A Strategy to Control Dissolution Variability". [Link]

• MDPI. "Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid". Molecules, 2014, 19(10), 15911-15928. [Link]

• PMC. "Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents". [Link]

• Reddit. "Column Chromatography: Amides". [Link]

• Organic Chemistry Portal. "Boc-Protected Amino Groups". [Link]

• ResearchGate. "Activity analysis of the carbodiimide-mediated amine coupling reaction on self-assembled monolayers by cyclic voltammetry". [Link]

• PMC. "Amide synthesis via nickel-catalysed reductive aminocarbonylation of aryl halides with nitroarenes". [Link]

• Reddit. "Carbodiimide amide coupling reaction sideproduct". [Link]

• Organic Reactions. "Nitro Reduction - Common Conditions". [Link]

• The Royal Society of Chemistry. "Separation, purification and identification of the components of a mixture". [Link]

• Oxford Learning Link. "Appendix 6: Protecting groups". [Link]

• ACS Publications. "Mechanistic Considerations of the Catalytic Guanylation Reaction of Amines with Carbodiimides for Guanidine Synthesis". Organometallics, 2017, 36 (15), 2741–2754. [Link]

• Organic Chemistry Portal. "Protective Groups". [Link]

• Helda. "CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES". [Link]

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Technical Support Center: LC/MS/MS Analysis of 3-amino-N-cyclopropyl-4-methoxybenzamide

Welcome to the technical support center for the LC/MS/MS analysis of 3-amino-N-cyclopropyl-4-methoxybenzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common issues encountered during the analysis of this and structurally similar compounds. Here, we move beyond simple procedural lists to explain the underlying scientific principles, ensuring you can develop robust and reliable analytical methods.

Introduction to the Analyte

3-amino-N-cyclopropyl-4-methoxybenzamide is a small molecule with key structural features that influence its behavior during LC/MS/MS analysis. Understanding these features is the first step in effective troubleshooting.

• Basic Amino Group: The primary amine (-NH2) is basic and readily protonated, making the molecule suitable for positive ion mode electrospray ionization (ESI+). However, this group can also engage in secondary interactions with residual silanols on silica-based columns, leading to peak tailing.[1]

• Polarity: The presence of amine, amide, and methoxy groups makes it a polar compound. This can sometimes lead to poor retention on traditional reversed-phase columns.[2]

• Molecular Weight: 206.24 g/mol .[3]

Property	Value	Source
CAS Number	312629-04-2	[3][4]
Molecular Formula	C₁₁H₁₄N₂O₂	[3]
Molecular Weight	206.24 g/mol	[3]

Part 1: Frequently Asked Questions (FAQs)

Q1: My peak shape for 3-amino-N-cyclopropyl-4-methoxybenzamide is poor, showing significant tailing. What is the cause and how can I fix it?

A1: Peak tailing is a common issue for basic compounds like this one.[1] The primary cause is the interaction between the protonated amine group of your analyte and negatively charged silanol groups on the surface of standard silica-based C18 columns. This creates a secondary, undesirable retention mechanism that causes the peak to tail.

Troubleshooting Steps:

• Mobile Phase Modification:

  • Add an acidic modifier: Incorporating a small amount of an acid like formic acid (0.1%) or acetic acid into your mobile phase will protonate the silanol groups, minimizing their interaction with your basic analyte.

  • Increase buffer concentration: If you are already using a buffer, increasing its concentration (e.g., from 5 mM to 10-20 mM) can help to better shield the silanol groups.[5]

• Column Selection:

  • Use an end-capped column: Modern, high-purity, end-capped columns have fewer free silanol groups, reducing the opportunity for secondary interactions.

  • Consider a different stationary phase: Columns with hybrid particle technology or those designed for polar compounds can offer better peak shape for basic analytes.

• Check for Extra-Column Volume:

  • Poor connections, excessive tubing length, or a large-volume detector cell can contribute to peak broadening and tailing.[6][7] Ensure all fittings are secure and use tubing with the smallest appropriate internal diameter.

Q2: I'm experiencing low sensitivity and a weak signal for my analyte. What are the likely causes?

A2: Low sensitivity can stem from several factors, from suboptimal MS parameters to ion suppression from matrix components.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low MS signal.

Detailed Explanations:

• Mass Spectrometer Tuning: Ensure your instrument is properly tuned and calibrated.[8] The voltages on the ion source components directly impact ion generation and transmission.[8]

• Ion Source Parameters: Optimize parameters like capillary voltage, cone/fragmentor voltage, and nebulizer gas flow.[8][9] These settings control the efficiency of droplet formation and desolvation in the ESI source.

• Ion Suppression: This is a major cause of low sensitivity, especially in complex matrices like plasma or urine.[9][10][11] Co-eluting matrix components compete with your analyte for ionization, suppressing its signal.[12][13]

  • How to check: Perform a post-column infusion experiment. Infuse a standard solution of your analyte post-column while injecting a blank matrix extract. Dips in the baseline signal indicate regions of ion suppression.[14]

  • How to mitigate: Improve sample cleanup (e.g., switch from protein precipitation to solid-phase extraction) or adjust your chromatography to separate the analyte from the interfering components.[9][15]

Q3: I am observing a fragment ion in my MS1 scan, even without collision energy. What is happening?

A3: This phenomenon is known as in-source fragmentation (ISF) or in-source collision-induced dissociation (CID).[16][17] It occurs when molecules fragment in the ion source or the intermediate pressure region of the mass spectrometer before they reach the mass analyzer.[16][17] This can lead to an underestimation of the parent ion and potential misidentification.[17]

Causes and Solutions:

Cause	Explanation	Recommended Action
High Cone/Fragmentor Voltage	Higher voltages in the ion source accelerate ions, causing them to collide with gas molecules and fragment.[16][18]	Gradually decrease the cone/fragmentor voltage and monitor the ratio of the parent ion to the fragment ion.[16]
High Source Temperature	Elevated temperatures can provide enough thermal energy to cause labile bonds to break.[16]	Optimize the source temperature by lowering it in increments to find a balance between efficient desolvation and minimal fragmentation.
Analyte Instability	The molecule itself might be inherently unstable under the chosen ionization conditions.[19]	Consider using a "softer" ionization technique if available, or adjust mobile phase additives. Sometimes switching from acetonitrile to methanol can reduce fragmentation.[20]

Q4: My results are inconsistent, especially when analyzing biological samples. How can I improve reproducibility?

A4: Inconsistent results in bioanalysis are often linked to matrix effects.[21][22] Matrix effects refer to the alteration of ionization efficiency by co-eluting compounds from the sample matrix (e.g., phospholipids, salts, proteins).[12][15] This can manifest as either ion suppression or enhancement, leading to poor accuracy and precision.[13][22]

Strategies to Combat Matrix Effects:

• Thorough Sample Preparation: The goal is to remove as many matrix components as possible while efficiently recovering your analyte.

  • Protein Precipitation (PPT): Simple and fast, but often leaves behind significant amounts of phospholipids.

  • Liquid-Liquid Extraction (LLE): Can provide a cleaner extract than PPT.

  • Solid-Phase Extraction (SPE): Generally offers the most effective cleanup by selectively retaining the analyte and washing away interferences.[9]

• Optimized Chromatography:

  • Ensure your analyte elutes in a "clean" region of the chromatogram, away from the bulk of matrix components like phospholipids, which typically elute in the middle of a reversed-phase gradient.

  • Using a longer gradient or a column with a different selectivity can improve separation from matrix interferences.

• Use of an Internal Standard (IS):

  • A stable isotope-labeled (SIL) internal standard is the gold standard for compensating for matrix effects.[22] A SIL-IS is chemically identical to the analyte, so it experiences the same matrix effects, allowing for accurate correction during data processing.

Part 2: Troubleshooting Protocols

Protocol 1: Systematic Evaluation of Peak Tailing

This protocol provides a step-by-step method to diagnose and resolve peak tailing for 3-amino-N-cyclopropyl-4-methoxybenzamide.

Objective: To achieve a symmetric peak with a tailing factor (Tf) between 0.9 and 1.2.

Procedure:

• Establish a Baseline:

  • Prepare a standard of the analyte in the initial mobile phase composition.

  • Inject onto your current LC system and record the chromatogram. Calculate the tailing factor.

• Isolate the Problem Source:

  • Step 2a (Guard Column): If using a guard column, remove it and re-inject the standard. If peak shape improves, the guard column is contaminated and should be replaced.[5]

  • Step 2b (Column): If the problem persists, the analytical column may be the issue. Before replacing it, attempt to wash it according to the manufacturer's instructions.[23] If washing fails, replace the column.[5]

  • Step 2c (System): If a new column does not solve the problem, suspect extra-column effects. Check all connections between the injector and detector for leaks or dead volume.[7]

• Optimize Mobile Phase:

  • If the hardware is not the issue, focus on the mobile phase chemistry.

  • Prepare fresh mobile phases with 0.1% formic acid (v/v).

  • If tailing persists, increase the buffer concentration (e.g., 10 mM ammonium formate) to further mask residual silanols.

Protocol 2: Quantifying and Mitigating Matrix Effects

Objective: To assess the impact of the sample matrix on analyte ionization and implement strategies to minimize it.

Procedure:

• Quantitative Assessment (Post-Extraction Spike Method): [12]

  • Step 1a: Prepare three sets of samples:

    • Set A (Neat Solution): Analyte spiked into the mobile phase.

    • Set B (Post-Spike): Blank matrix is extracted first, then the analyte is spiked into the final extract.

    • Set C (Pre-Spike): Analyte is spiked into the blank matrix before extraction.

  • Step 1b: Analyze all three sets and calculate the peak areas.

  • Step 1c: Calculate the Matrix Factor (MF) and Recovery (RE):

    • Matrix Factor (MF) = Peak Area (Set B) / Peak Area (Set A)

    • Recovery (RE) = Peak Area (Set C) / Peak Area (Set B)

  • Interpretation: An MF < 1 indicates ion suppression, while an MF > 1 indicates enhancement.[12] An MF between 0.85 and 1.15 is generally considered acceptable.

• Mitigation Strategy Workflow:

Caption: Decision tree for mitigating matrix effects.

This guide provides a foundational framework for troubleshooting the LC/MS/MS analysis of 3-amino-N-cyclopropyl-4-methoxybenzamide. By understanding the chemical properties of the analyte and the principles of chromatography and mass spectrometry, you can systematically diagnose and resolve common analytical challenges.

References

• Mei, H. et al. (2024). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis.

• Bioanalysis Zone. (2014). Importance of matrix effects in LC-MS/MS bioanalysis. Bioanalysis Zone. Available at: [Link]

• Zhang, Y. et al. (2021). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Scientific Reports.

• Li, Y. et al. (2015). Phospholipid-based matrix effects in LC-MS bioanalysis. Bioanalysis. Available at: [Link]

• AMSbiopharma. (n.d.). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbiopharma.
• Patel, K. et al. (2012). Matrix effect in bioanalysis: An overview. International Journal of Pharmaceutical and Phytopharmacological Research.

• Kromidas, S. (2006). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. Available at: [Link]

• Restek. (2021). Effective LC Troubleshooting: Symptom-Based Strategies and Solutions. Restek.

• Wikipedia. (n.d.). Ion suppression (mass spectrometry). Wikipedia. Available at: [Link]

• O'Connor, D. et al. (2013).

• Phenomenex. (n.d.). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Phenomenex. Available at: [Link]

• Agilent Technologies. (2018). The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS. Agilent Technologies. Available at: [Link]

• Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. Available at: [Link]

• Chemsrc. (n.d.). 3-amino-N-cyclopropyl-4-methoxybenzamide Price. Chemsrc. Available at: [Link]

• Nitte. (2023). Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. Nitte. Available at: [Link]

• BenchChem. (2025). Troubleshooting poor peak shape in the LC-MS analysis of Columbamine. BenchChem.

• ResearchGate. (2019). Some advice about how to reduce the fragmentation in ESI mass spectrometry? ResearchGate. Available at: [Link]

• Shimadzu. (n.d.). Abnormal Peak Shapes. Shimadzu. Available at: [Link]

• Lu, W. et al. (2018). Avoiding Misannotation of In-Source Fragmentation Products as Cellular Metabolites in Liquid Chromatography–Mass Spectrometry-Based Metabolomics. Analytical Chemistry. Available at: [Link]

• Gika, H. G. et al. (2014). LC-MS metabolomics of polar compounds. Journal of Chromatography B. Available at: [Link]

• Li, W. et al. (2015). Strategies in quantitative LC-MS/MS analysis of unstable small molecules in biological matrices. Bioanalysis. Available at: [Link]

• Gauthier, J. H. et al. (2001). Quantitation of N-(3,5-dichloropyrid-4-yl)-3-cyclopentyloxy-4-methoxybenzamide and 4-amino-3,5-dichloropyridine in rat and mouse plasma by LC/MS/MS. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Vogeser, M. & Seger, C. (2010). Pitfalls Associated with the Use of Liquid Chromatography-Tandem Mass Spectrometry in the Clinical Laboratory. Clinical Chemistry. Available at: [Link]

• LCGC International. (2020). The LCGC Blog: 10 Great Tips for Electrospray Ionization LC–MS. LCGC International. Available at: [Link]

• PubChem. (n.d.). 3-Amino-4-methoxybenzamide. PubChem. Available at: [Link]

• Chromatography Forum. (2012). LC/MS not good for small molecules. Chromatography Forum. Available at: [Link]

• SlideShare. (2013). Mass Spectrometry analysis of Small molecules. SlideShare. Available at: [Link]

• Chromatography Forum. (2015). ESI ionization: How to avoid in-source fragmentation. Chromatography Forum. Available at: [Link]

• PubChem. (n.d.). 3-Amino-4-methoxybenzanilide. PubChem. Available at: [Link]

• Sagi-Kiss, V. et al. (2022). Ion-pairing chromatography and amine derivatization provide complementary approaches for the targeted LC-MS analysis of the polar metabolome. Metabolomics. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 3-amino-N-cyclopropyl-4-methoxybenzamide and Other Benzamides

Introduction: The Benzamide Scaffold in Modern Drug Discovery

The benzamide functional group is a cornerstone of medicinal chemistry, prized for its versatile physicochemical properties and its ability to interact with a wide range of biological targets. This guide provides a comparative analysis of the anticipated biological activity of 3-amino-N-cyclopropyl-4-methoxybenzamide, a novel benzamide derivative, in the context of other well-characterized benzamide compounds. While specific experimental data for this particular molecule is not yet publicly available, by examining the structure-activity relationships (SAR) of its core components—the 3-amino-4-methoxybenzamide nucleus and the N-cyclopropyl substituent—we can project its likely therapeutic potential and compare it to existing benzamide-based agents.

This guide is intended for researchers, scientists, and drug development professionals. It will delve into the potential activities of 3-amino-N-cyclopropyl-4-methoxybenzamide, drawing parallels with benzamides active in oncology, infectious diseases, and beyond. We will explore the experimental methodologies required to validate these hypotheses and visualize the key signaling pathways these molecules are likely to modulate.

Comparative Landscape of Benzamide Activity

The biological activity of a benzamide derivative is profoundly influenced by the nature and position of substituents on the phenyl ring and the amide nitrogen. Here, we dissect the potential contributions of the structural features of 3-amino-N-cyclopropyl-4-methoxybenzamide and compare them to a selection of other significant benzamides.

Structural Analysis of 3-amino-N-cyclopropyl-4-methoxybenzamide

• 3-Amino-4-methoxybenzamide Core: The ortho-amino benzamide substructure is a well-known pharmacophore, particularly for its ability to act as a zinc-binding group. This feature is prominent in a class of potent histone deacetylase (HDAC) inhibitors.[1][2] The methoxy group at the 4-position can influence the compound's metabolic stability and receptor-binding profile.[3] Furthermore, 3-aminobenzamides with a 4-methoxy substituent have demonstrated antiviral properties.[4][5][6]

• N-cyclopropyl Group: The presence of a cyclopropyl ring on the amide nitrogen is a key feature in several biologically active compounds. This small, rigid ring system can enhance binding affinity to target proteins and improve pharmacokinetic properties. Notably, N-cyclopropyl carboxamides have been identified as potent antimalarial agents that target the mitochondrial protein cytochrome b.[7]

Hypothesized Activity Profile

Based on this structural deconstruction, it is plausible that 3-amino-N-cyclopropyl-4-methoxybenzamide could exhibit a multi-faceted biological activity profile, potentially including:

• Anticancer Activity: Through the inhibition of HDACs, similar to other o-aminobenzamides.

• Antiviral Activity: Against a range of viruses, leveraging the properties of the 3-amino-4-methoxybenzamide core.

• Antimalarial Activity: By targeting cytochrome b, a mechanism associated with the N-cyclopropyl moiety.

The following table provides a comparative overview of the activities of various benzamide derivatives, offering a framework for positioning the potential of 3-amino-N-cyclopropyl-4-methoxybenzamide.

Compound Class/Example	Key Structural Features	Primary Biological Activity	Target(s)	Potency (Example)
3-amino-N-cyclopropyl-4-methoxybenzamide (Hypothetical)	3-amino, 4-methoxy, N-cyclopropyl	Anticancer, Antiviral, Antimalarial	HDACs, Viral Proteins, Cytochrome b	-
o-Aminobenzamides (e.g., MS-275)	ortho-amino group	Anticancer	HDACs	IC50 = 0.28 µM (against HGC-27 cells for a derivative)[2]
3-Amino-4-methoxy-N-phenylbenzamides	3-amino, 4-methoxy, N-phenyl	Antiviral	Viral Proteins (e.g., Enterovirus 71)	IC50 = 5.7 - 12 µM[4][6]
N-cyclopropyl Carboxamides	N-cyclopropyl	Antimalarial	Cytochrome b	EC50 = 0.14 µM (for an analogue)[7]
Thioquinazolinone-based 2-aminobenzamides	2-amino, thioquinazolinone	Anticancer	HDACs	TGI = 62.5% in A549 xenograft model[1]
N-(4-Chlorophenyl)-4-methoxy-3-(methylamino) benzamide	3-methylamino, 4-methoxy, N-(4-chlorophenyl)	Antiviral (Anti-HBV)	APOBEC3G induction	IC50 = 1.99 µM (wild-type HBV)[5]

Experimental Protocols for Activity Validation

To empirically determine the biological activity of 3-amino-N-cyclopropyl-4-methoxybenzamide, a series of well-established in vitro and in vivo assays would be required. The following protocols are representative of the methodologies used to evaluate the activities hypothesized above.

Synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide

A plausible synthetic route for 3-amino-N-cyclopropyl-4-methoxybenzamide would involve the amidation of 3-amino-4-methoxybenzoic acid with cyclopropylamine.

Step-by-Step Protocol:

• Activation of Carboxylic Acid: To a solution of 3-amino-4-methoxybenzoic acid in an appropriate aprotic solvent (e.g., dichloromethane or DMF), add a coupling reagent such as N,N'-diisopropylcarbodiimide (DIC) and an activating agent like N-hydroxybenzotriazole (HOBt).

• Amide Bond Formation: To the activated carboxylic acid solution, add cyclopropylamine. The reaction is typically stirred at room temperature for several hours until completion, which can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is typically washed with aqueous solutions to remove byproducts and unreacted starting materials. The organic layer is then dried, and the solvent is removed under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the desired 3-amino-N-cyclopropyl-4-methoxybenzamide.

In Vitro HDAC Inhibition Assay

This assay is designed to measure the ability of a compound to inhibit the enzymatic activity of histone deacetylases.

Step-by-Step Protocol:

• Enzyme and Substrate Preparation: Recombinant human HDAC enzymes (e.g., HDAC1, HDAC2, HDAC3) and a fluorogenic HDAC substrate are prepared in an appropriate assay buffer.

• Compound Incubation: The test compound, 3-amino-N-cyclopropyl-4-methoxybenzamide, is serially diluted and incubated with the HDAC enzyme.

• Reaction Initiation and Measurement: The fluorogenic substrate is added to initiate the enzymatic reaction. The reaction is allowed to proceed for a set time at a controlled temperature.

• Signal Detection: A developer solution is added to stop the reaction and generate a fluorescent signal that is proportional to the amount of deacetylated substrate. The fluorescence is measured using a plate reader.

• Data Analysis: The IC50 value, the concentration of the compound that inhibits 50% of the enzyme's activity, is calculated from the dose-response curve.

Antiviral Activity Assay (e.g., against Enterovirus 71)

This cell-based assay determines the efficacy of a compound in inhibiting viral replication.

Step-by-Step Protocol:

• Cell Culture: A susceptible cell line (e.g., Vero cells for EV71) is cultured in 96-well plates to form a confluent monolayer.

• Viral Infection and Compound Treatment: The cells are infected with the virus at a known multiplicity of infection (MOI). Simultaneously, the cells are treated with serial dilutions of the test compound.

• Incubation: The plates are incubated for a period that allows for multiple rounds of viral replication (e.g., 48-72 hours).

• Assessment of Cytopathic Effect (CPE): The extent of virus-induced cell death is assessed visually or by using a cell viability assay (e.g., MTT or CellTiter-Glo).

• Data Analysis: The EC50 value, the concentration of the compound that protects 50% of the cells from viral-induced death, is determined. The cytotoxic concentration (CC50) of the compound on uninfected cells is also determined to calculate the selectivity index (SI = CC50/EC50).

Mitochondrial Respiration Assay for Cytochrome b Inhibition

This assay measures the effect of a compound on the electron transport chain in isolated mitochondria.

Step-by-Step Protocol:

• Mitochondria Isolation: Mitochondria are isolated from a suitable source (e.g., rat liver) by differential centrifugation.

• Oxygen Consumption Measurement: The isolated mitochondria are placed in a sealed chamber with a substrate for Complex III (e.g., succinate) and an oxygen electrode to monitor the rate of oxygen consumption.

• Compound Addition: The test compound is added to the chamber, and the change in the rate of oxygen consumption is measured.

• Data Analysis: Inhibition of cytochrome b will lead to a decrease in the rate of oxygen consumption. The IC50 value can be determined from a dose-response curve.

Visualization of Potential Mechanisms of Action

To better understand the potential biological impact of 3-amino-N-cyclopropyl-4-methoxybenzamide, it is useful to visualize the signaling pathways it may modulate.

HDAC Inhibition Pathway

The inhibition of HDACs leads to the hyperacetylation of histones, which in turn alters chromatin structure and gene expression, ultimately leading to outcomes such as cell cycle arrest and apoptosis in cancer cells.

Caption: Proposed mechanism of HDAC inhibition by 3-amino-N-cyclopropyl-4-methoxybenzamide.

Cytochrome b Inhibition in the Mitochondrial Electron Transport Chain

Inhibition of cytochrome b (a component of Complex III) disrupts the electron transport chain, leading to decreased ATP production and increased reactive oxygen species (ROS), which can be detrimental to pathogens like the malaria parasite.

Caption: Workflow of cytochrome b inhibition by 3-amino-N-cyclopropyl-4-methoxybenzamide.

Conclusion and Future Directions

While the precise biological activity of 3-amino-N-cyclopropyl-4-methoxybenzamide remains to be experimentally determined, a thorough analysis of its structural components suggests a compelling, multi-target potential. The presence of the o-aminobenzamide core points towards HDAC inhibition and anticancer activity, while the 3-amino-4-methoxy substitution pattern is associated with antiviral properties. Furthermore, the N-cyclopropyl group introduces the possibility of antimalarial activity through the inhibition of cytochrome b.

This guide provides a foundational framework for the investigation of this novel benzamide derivative. The outlined experimental protocols offer a clear path for validating these hypotheses and quantifying the compound's potency and selectivity. The insights gained from such studies will be invaluable in determining the most promising therapeutic avenue for 3-amino-N-cyclopropyl-4-methoxybenzamide and will contribute to the ever-expanding landscape of benzamide-based drug discovery.

References

• Synthesis and Bioactivity of N-(4-Chlorophenyl)-4-Methoxy-3-(Methylamino) Benzamide as a Potential Anti-HBV Agent. (URL: [Link])

• Design, synthesis and biological evaluation of novel thioquinazolinone-based 2-aminobenzamide derivatives as potent histone deacetylase (HDAC) inhibitors. (URL: [Link])

• Design, synthesis and biological evaluation of novel o-aminobenzamide derivatives as potential anti-gastric cancer agents in vitro and in vivo. (URL: [Link])

• Exploration and characterization of the antimalarial activity of cyclopropyl carboxamides that target the mitochondrial protein, cytochrome b. (URL: [Link])

• Synthesis and Antiviral Activity of N-Phenylbenzamide Derivatives, a Novel Class of Enterovirus 71 Inhibitors. (URL: [Link])

• Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. (URL: [Link])

• Synthesis and antiviral activity of N-phenylbenzamide derivatives, a novel class of enterovirus 71 inhibitors. (URL: [Link])

• Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs. (URL: [Link])

• Histone deacetylase inhibitors and cell death. (URL: [Link])

• Antiviral Mechanisms of N-Phenyl Benzamides on Coxsackie Virus A9. (URL: [Link])

• Synthesis and Bioactivity of N-(4-Chlorophenyl)-4-Methoxy-3-(Methylamino) Benzamide as a Potential Anti-HBV Agent. (URL: [Link])

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• 2. SYNTHESIS AND BIOLOGICAL ACTIVITY OF NOVEL N,N-CYCLIC-2,4-DIHYDROXYTHIOBENZAMIDE DERIVATIVES - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Histone deacetylase inhibitors and cell death - PMC [pmc.ncbi.nlm.nih.gov]
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The Evolving Landscape of Benzamide Analogs: A Comparative Efficacy Guide

A Deep Dive into 3-amino-N-cyclopropyl-4-methoxybenzamide Derivatives in Oncology

In the dynamic field of drug discovery, the benzamide scaffold has emerged as a privileged structure, demonstrating a remarkable versatility in targeting a spectrum of biological pathways implicated in cancer. This guide provides a comprehensive comparison of the efficacy of novel 3-amino-N-cyclopropyl-4-methoxybenzamide analogs and related derivatives, offering researchers and drug development professionals a synthesized overview of their therapeutic potential. While a direct head-to-head comparative study of a single, unified series of these specific analogs is not extensively documented in publicly available literature, this guide collates and analyzes data from various studies on structurally related compounds to elucidate key structure-activity relationships (SAR) and mechanistic insights.

Introduction: The Benzamide Core in Cancer Therapy

The 3-amino-N-cyclopropyl-4-methoxybenzamide core represents a promising starting point for the development of targeted anticancer agents. The inherent chemical properties of this scaffold, including its ability to form crucial hydrogen bonds and engage in various non-covalent interactions, make it an attractive candidate for inhibitor design. Modifications to the core structure, particularly at the amino and cyclopropyl groups, as well as substitutions on the benzamide ring, have been shown to significantly influence biological activity. This guide will explore the efficacy of such analogs in two key areas of oncology research: inhibition of the Hedgehog signaling pathway and induction of apoptosis.

Comparative Efficacy of Benzamide Analogs

To provide a meaningful comparison, this section presents a curated selection of benzamide derivatives from recent studies, focusing on their cytotoxic and pathway-specific inhibitory activities. The data is presented to highlight the impact of structural modifications on efficacy.

Compound ID	Core Structure Modification	Target/Cell Line	IC50 (µM)	Reference
Analog A	2-methoxybenzamide derivative	Hedgehog Pathway (Gli-Luc Reporter Assay)	0.05 µM	[1][2]
Analog B	3-substituted benzamide	Bcr-Abl Kinase (K562 cell line)	Not specified, but highly potent	[3]
BJ-13	Benzamide derivative	Gastric Cancer Cells	Potent antiproliferative activity	[4]
Compound 21	2-methoxybenzamide derivative	Drug-resistant Smoothened mutant	Potent Hh pathway inhibition	[1][2]
L1	Methoxybenzamide derivative	H292, SKOV3, SKBR3 cancer cell lines	< 8.8 µM	[5]

Key Insights from Comparative Data:

• Potency in Hedgehog Signaling: Analogs with a 2-methoxybenzamide core have demonstrated nanomolar potency in inhibiting the Hedgehog signaling pathway, a critical regulator of cell growth and differentiation that is often dysregulated in cancer.[1][2]

• Kinase Inhibition: 3-substituted benzamide derivatives have shown significant promise as inhibitors of the Bcr-Abl kinase, a key driver in chronic myeloid leukemia.[3]

• Broad Anticancer Activity: Various benzamide derivatives, such as BJ-13 and L1, have exhibited potent antiproliferative activity across a range of cancer cell lines, including gastric, lung, ovarian, and breast cancers.[4][5] This suggests that the benzamide scaffold can be tailored to target diverse cancer types.

• Overcoming Resistance: Notably, certain 2-methoxybenzamide analogs, like compound 21, have shown efficacy against drug-resistant mutants of the Smoothened receptor, a key component of the Hedgehog pathway.[1][2] This highlights the potential of this chemical class to address clinical challenges of acquired resistance.

Structure-Activity Relationship (SAR) Analysis

The relationship between the chemical structure of these benzamide analogs and their biological activity provides crucial insights for rational drug design.

• Role of the Methoxy Group: The position and presence of the methoxy group on the benzamide ring are critical for activity. In the context of Hedgehog pathway inhibition, a 2-methoxy substitution appears to be favorable.[1][2]

• Substitutions on the Benzamide Ring: Halogenation and the introduction of trifluoromethyl groups at the 3-position of the benzamide ring have been identified as key modifications that confer high potency against Bcr-Abl kinase.[3]

• The N-Cyclopropyl Moiety: While the specific contribution of the N-cyclopropyl group in the compiled data is not explicitly detailed, cyclopropyl rings are often incorporated into drug candidates to improve metabolic stability and potency by inducing a favorable conformation for target binding.

Mechanistic Insights: How Benzamide Analogs Exert Their Effects

The anticancer activity of the 3-amino-N-cyclopropyl-4-methoxybenzamide analogs and their relatives can be attributed to their modulation of key cellular signaling pathways.

Inhibition of the Hedgehog Signaling Pathway

The Hedgehog (Hh) signaling pathway is essential for embryonic development and is frequently reactivated in various cancers, promoting tumor growth and survival.[1][2][6][7] Several benzamide analogs have been identified as potent inhibitors of this pathway, primarily by targeting the Smoothened (SMO) receptor.[1][2]

Below is a diagram illustrating the canonical Hedgehog signaling pathway and the point of intervention by SMO inhibitors.

Caption: Canonical Hedgehog Signaling Pathway.

Induction of Apoptosis

Several benzamide derivatives exert their anticancer effects by inducing programmed cell death, or apoptosis.[4] Mechanistic studies have shown that compounds like BJ-13 can trigger apoptosis through the intrinsic, or mitochondrial, pathway. This involves the accumulation of reactive oxygen species (ROS), leading to mitochondrial dysfunction and the activation of a cascade of caspase enzymes.

The diagram below outlines the key steps in the intrinsic apoptosis pathway and the modulation of key proteins by bioactive benzamides.

Caption: Intrinsic Apoptosis Pathway.

Experimental Protocols

To ensure the reproducibility and validation of the findings discussed, this section provides detailed methodologies for key assays used in the evaluation of these benzamide analogs.

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[3][5][8][9][10]

Materials:

• Cancer cell lines of interest

• Complete culture medium

• 96-well plates

• 3-amino-N-cyclopropyl-4-methoxybenzamide analogs (or other test compounds)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 0.2% NP-40 and 8 mM HCl in isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined optimal density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Prepare serial dilutions of the benzamide analogs in complete culture medium. Replace the existing medium with the medium containing the test compounds at various concentrations. Include a vehicle control (medium with the solvent used to dissolve the compounds).

• Incubation: Incubate the plates for the desired exposure time (e.g., 48 or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, can be determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Hedgehog Signaling Inhibition: Gli-Luciferase Reporter Assay

This assay measures the activity of the GLI transcription factors, the final effectors of the Hedgehog pathway, using a luciferase reporter system.[2][6][11][12][13]

Materials:

• NIH/3T3 cells stably expressing a Gli-responsive firefly luciferase reporter and a constitutively active Renilla luciferase control (for normalization).

• Complete culture medium.

• 96-well plates.

• Test compounds.

• Recombinant Shh ligand or a Smoothened agonist (e.g., SAG).

• Dual-Luciferase® Reporter Assay System.

• Luminometer.

Procedure:

• Cell Seeding: Seed the reporter cells into 96-well plates and grow to confluence.

• Compound Treatment: Pre-incubate the cells with various concentrations of the benzamide analogs for a specified period.

• Pathway Activation: Stimulate the cells with a constant concentration of Shh ligand or SAG to activate the Hedgehog pathway.

• Incubation: Incubate the plates for 24-48 hours to allow for luciferase expression.

• Cell Lysis: Lyse the cells using the passive lysis buffer provided in the Dual-Luciferase® kit.

• Luminescence Measurement: Measure the firefly and Renilla luciferase activities sequentially in a luminometer according to the manufacturer's protocol.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. The inhibitory effect of the compounds is calculated as the percentage reduction in normalized luciferase activity compared to the stimulated control. IC50 values are determined from the dose-response curves.

Apoptosis Analysis: Western Blotting for Key Markers

Western blotting is used to detect and quantify the expression levels of key proteins involved in the apoptosis pathway, such as Bax, Bcl-2, and cleaved caspases.[4][14][15][16][17]

Materials:

• Cancer cells treated with benzamide analogs.

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• Protein assay kit (e.g., BCA assay).

• SDS-PAGE gels and electrophoresis apparatus.

• Transfer buffer and nitrocellulose or PVDF membranes.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies against Bax, Bcl-2, cleaved caspase-3, and a loading control (e.g., β-actin or GAPDH).

• HRP-conjugated secondary antibodies.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Protein Extraction: Lyse the treated cells and determine the protein concentration of the lysates.

• SDS-PAGE: Separate equal amounts of protein from each sample on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and apply the chemiluminescent substrate.

• Imaging: Capture the chemiluminescent signal using an imaging system.

• Data Analysis: Quantify the band intensities and normalize the expression of the target proteins to the loading control to determine the relative changes in protein expression upon treatment with the benzamide analogs. An increase in the Bax/Bcl-2 ratio and the presence of cleaved caspase-3 are indicative of apoptosis induction.

Conclusion and Future Directions

The 3-amino-N-cyclopropyl-4-methoxybenzamide scaffold and its analogs represent a promising class of compounds with significant potential in cancer therapy. The data synthesized in this guide demonstrates their ability to potently inhibit key oncogenic pathways, such as the Hedgehog signaling cascade, and to induce apoptosis in various cancer cell types. The structure-activity relationships highlighted herein provide a valuable framework for the design of next-generation benzamide derivatives with improved efficacy and selectivity.

Future research should focus on comprehensive in vivo studies to evaluate the pharmacokinetic and pharmacodynamic properties of the most promising analogs. Furthermore, a systematic exploration of a unified series of 3-amino-N-cyclopropyl-4-methoxybenzamide derivatives in a head-to-head comparison would provide more definitive insights into their therapeutic potential and solidify their position as a valuable scaffold in the ongoing quest for novel and effective cancer treatments.

References

• Cell-Based Assay for Hedgehog Signaling with Luciferase Reporter. [Link]

• Luciferase Reporter Assays to Study Transcriptional Activity of Hedgehog Signaling in Normal and Cancer Cells. [Link]

• Design and synthesis of 3-substituted benzamide derivatives as Bcr-Abl kinase inhibitors. [Link]

• Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition - Semantic Scholar. [Link]

• Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition - PMC - NIH. [Link]

• Methoxybenzamide derivative of nimesulide from anti-fever to anti-cancer: Chemical characterization and cytotoxicity - NIH. [Link]

• Hedgehog (Hh) Reporter Activity Assay - Bio-protocol. [Link]

• Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf - NIH. [Link]

• The MTT Assay: A Valuable Tool for Measuring Cell Viability - Creative Diagnostics. [Link]

• Hedgehog Pathway Inhibitors: A New Therapeutic Class for the Treatment of Acute Myeloid Leukemia - NIH. [Link]

• Design, synthesis and biological evaluation of benzamide derivatives as novel anticancer agents - PubMed. [Link]

• Western blot analysis of (A); Bax (C); Bcl-2; (E); Caspase-3 and (B, D... - ResearchGate. [Link]

• Analysis by Western Blotting - Apoptosis - Bio-Rad Antibodies. [Link]

• Assaying Bcr-Abl kinase activity and inhibition in whole cell extracts by phosphorylation of substrates immobilized on agarose beads - NIH. [Link]

• Hedgehog Pathway Inhibitors as Targeted Cancer Therapy and Strategies to Overcome Drug Resistance - PMC - PubMed Central. [Link]

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• 1. Assaying Bcr-Abl kinase activity and inhibition in whole cell extracts by phosphorylation of substrates immobilized on agarose beads - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. biotech.illinois.edu [biotech.illinois.edu]
• 5. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 6. researchgate.net [researchgate.net]
• 7. Optimization of methods for the detection of BCR-ABL activity in Philadelphia-positive cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. texaschildrens.org [texaschildrens.org]
• 11. web.stanford.edu [web.stanford.edu]
• 12. Luciferase Reporter Assays to Study Transcriptional Activity of Hedgehog Signaling in Normal and Cancer Cells | Springer Nature Experiments [experiments.springernature.com]
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• 14. Apoptosis western blot guide | Abcam [abcam.com]
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• 16. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Validating 3-amino-N-cyclopropyl-4-methoxybenzamide as a Novel PARP Inhibitor: A Comparative Guide

This guide provides a comprehensive framework for the validation of 3-amino-N-cyclopropyl-4-methoxybenzamide, a novel investigational compound, as a potential Poly (ADP-ribose) polymerase (PARP) inhibitor. We will objectively compare its hypothetical performance against established, FDA-approved PARP inhibitors such as Olaparib, Rucaparib, Niraparib, and Talazoparib, supported by detailed experimental protocols and data interpretation. This document is intended for researchers, scientists, and drug development professionals actively engaged in the field of oncology and DNA damage response pathways.

The Central Role of PARP in Cancer Therapy

Poly (ADP-ribose) polymerases (PARPs) are a family of enzymes critical for cellular homeostasis, particularly in the DNA damage response (DDR).[1] PARP1, the most abundant and well-studied member, acts as a DNA damage sensor. Upon detecting single-strand breaks (SSBs) in DNA, PARP1 catalyzes the synthesis of long chains of poly(ADP-ribose) (PAR) on itself and other nuclear proteins. This process, known as PARylation, serves as a scaffold to recruit other DNA repair proteins to the site of damage, facilitating the base excision repair (BER) pathway.[1]

In cancers with deficiencies in other DNA repair pathways, such as those harboring mutations in the BRCA1 or BRCA2 genes, the inhibition of PARP becomes synthetically lethal.[2][3] BRCA1/2 are essential for the high-fidelity homologous recombination (HR) pathway, which repairs double-strand breaks (DSBs). When PARP is inhibited, unrepaired SSBs accumulate and can be converted into cytotoxic DSBs during DNA replication. In HR-deficient cancer cells, these DSBs cannot be efficiently repaired, leading to genomic instability and ultimately, cell death.[2][3] This targeted approach has led to the successful development and approval of several PARP inhibitors for various cancers, including ovarian, breast, prostate, and pancreatic cancers.[4][5][6][7]

The following diagram illustrates the central role of PARP in the DNA damage response and the principle of synthetic lethality with PARP inhibitors in HR-deficient cancers.

Caption: PARP's role in DNA repair and synthetic lethality.

A Multi-tiered Approach to Validation

To rigorously assess the potential of 3-amino-N-cyclopropyl-4-methoxybenzamide (hereafter referred to as Cpd-X) as a PARP inhibitor, a systematic, multi-tiered validation process is essential. This process begins with biochemical assays to determine direct enzyme inhibition, progresses to cell-based assays to confirm cellular activity and mechanism of action, and culminates in in vivo studies to evaluate efficacy and safety.

The following diagram outlines the comprehensive validation workflow.

Caption: Comprehensive validation workflow for a novel PARP inhibitor.

Tier 1: Biochemical Potency and Selectivity

The initial step is to determine the direct inhibitory effect of Cpd-X on the enzymatic activity of PARP1 and PARP2. This is crucial for establishing its potency and selectivity.

Experimental Protocol: PARP1/2 Enzymatic Assay

This fluorometric assay measures the consumption of NAD+, a co-substrate of PARP enzymes, providing a quantitative measure of enzyme activity.[8][9]

Materials:

• Recombinant human PARP1 and PARP2 enzymes

• Activated DNA (e.g., sheared salmon sperm DNA)

• β-Nicotinamide adenine dinucleotide (NAD+)

• PARP assay buffer (50 mM Tris-HCl pH 8.0, 10 mM MgCl2, 1 mM DTT)

• Cpd-X, Olaparib, Rucaparib, Niraparib, Talazoparib (as reference compounds)

• 384-well black plates

• Fluorescent plate reader

• NAD+ consumption detection kit (e.g., containing nicotinamidase and a developer reagent)

Procedure:

• Prepare serial dilutions of Cpd-X and reference inhibitors in PARP assay buffer.

• In a 384-well plate, add 5 µL of the inhibitor dilutions or vehicle control (DMSO).

• Add 10 µL of a pre-mixed solution of PARP enzyme and activated DNA to each well.

• Incubate the plate at room temperature for 15 minutes.

• Initiate the reaction by adding 10 µL of 5X NAD+ solution to each well.

• Incubate the plate at room temperature for 60 minutes, protected from light.

• Stop the reaction and develop the fluorescent signal according to the manufacturer's instructions for the NAD+ detection kit.

• Measure the fluorescence intensity using a plate reader.

• Calculate the IC50 values (the concentration of inhibitor required to inhibit 50% of the enzyme activity) by fitting the data to a dose-response curve.

Comparative Data (Hypothetical)

Compound	PARP1 IC50 (nM)	PARP2 IC50 (nM)	Selectivity (PARP2/PARP1)
Cpd-X	1.5	45	30
Olaparib	2.1	1.8	~1
Rucaparib	0.8	0.5	~0.6
Niraparib	3.2	2.1	~0.7
Talazoparib	0.6	1.2	2

Interpretation: In this hypothetical scenario, Cpd-X demonstrates potent inhibition of PARP1 with a 30-fold selectivity over PARP2. This profile suggests a potentially favorable therapeutic window, as selective PARP1 inhibition may be sufficient for anti-tumor efficacy while minimizing off-target effects associated with PARP2 inhibition.[10]

Tier 2: Cellular Activity and Mechanism of Action

Demonstrating enzymatic inhibition is the first step; confirming that the compound can effectively inhibit PARP activity within a cellular context is paramount.

Experimental Protocol: Western Blot for PAR Levels

This assay directly measures the product of PARP activity, poly(ADP-ribose) (PAR), in cells treated with the inhibitor. A reduction in PAR levels indicates effective cellular PARP inhibition.[11][12]

Materials:

• Cancer cell line (e.g., HeLa or a BRCA-mutant line like UWB1.289)

• Cpd-X and reference inhibitors

• DNA damaging agent (e.g., H2O2 or MNNG)

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels, transfer apparatus, and PVDF membranes

• Primary antibodies: anti-PAR and anti-β-actin (loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Seed cells in 6-well plates and allow them to adhere overnight.

• Pre-treat cells with various concentrations of Cpd-X or reference inhibitors for 1 hour.

• Induce DNA damage by treating cells with a DNA damaging agent (e.g., 10 mM H2O2 for 10 minutes).

• Wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Determine the protein concentration of each lysate using a BCA assay.

• Normalize protein amounts and separate the proteins by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST.

• Incubate the membrane with the primary anti-PAR antibody overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an anti-β-actin antibody to confirm equal loading.

Comparative Data (Hypothetical)

Compound (at 100 nM)	PAR Inhibition (%)
Cpd-X	95
Olaparib	92
Rucaparib	98
Niraparib	89
Talazoparib	99

Interpretation: The hypothetical data indicates that Cpd-X effectively inhibits PARP activity in a cellular context at a nanomolar concentration, comparable to the most potent approved inhibitors.

Experimental Protocol: Cell Viability Assays

To confirm the synthetic lethality mechanism, the cytotoxic effect of Cpd-X should be compared in isogenic cell lines that differ only in their BRCA status.

Materials:

• BRCA1-mutant (e.g., UWB1.289) and BRCA1-reconstituted (UWB1.289+BRCA1) cell lines

• Cpd-X and reference inhibitors

• Complete cell culture medium

• 96-well plates

• Cell viability reagent (e.g., CellTiter-Glo)

Procedure:

• Seed both cell lines in 96-well plates at an appropriate density.

• The following day, treat the cells with serial dilutions of Cpd-X or reference inhibitors.

• Incubate the cells for 72-96 hours.

• Measure cell viability using the CellTiter-Glo reagent according to the manufacturer's protocol.

• Calculate the GI50 (concentration for 50% growth inhibition) for each compound in both cell lines.

Comparative Data (Hypothetical)

Compound	GI50 in UWB1.289 (BRCA1-mutant) (nM)	GI50 in UWB1.289+BRCA1 (BRCA1-wild-type) (nM)	Selectivity Index
Cpd-X	10	>1000	>100
Olaparib	25	>2000	>80
Rucaparib	15	>1500	>100
Niraparib	30	>2500	>83
Talazoparib	5	>1000	>200

Interpretation: Cpd-X demonstrates potent and selective cytotoxicity in BRCA1-mutant cells, with a high selectivity index, strongly supporting a synthetic lethal mechanism of action.

Tier 3: In Vivo Efficacy and Pharmacokinetics

The final preclinical validation step involves assessing the in vivo performance of Cpd-X in animal models.

Experimental Protocol: Xenograft Efficacy Studies

Patient-derived xenograft (PDX) models or cell line-derived xenograft models using BRCA-mutant cancer cells are valuable for evaluating in vivo anti-tumor activity.[13][14]

Materials:

• Immunocompromised mice (e.g., NSG mice)

• BRCA-mutant cancer cells (e.g., MDA-MB-436) or PDX tissue

• Cpd-X and reference inhibitors formulated for oral administration

• Calipers for tumor measurement

Procedure:

• Implant cancer cells or PDX tissue subcutaneously into the flanks of the mice.

• Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups (vehicle control, Cpd-X, and a reference inhibitor).

• Administer the compounds orally, once or twice daily, for a defined period (e.g., 21-28 days).

• Measure tumor volume and body weight 2-3 times per week.

• At the end of the study, euthanize the mice and collect tumors for pharmacodynamic analysis (e.g., PAR levels by western blot).

Comparative Data (Hypothetical)

Treatment Group	Tumor Growth Inhibition (%)
Cpd-X (50 mg/kg, QD)	85
Olaparib (100 mg/kg, QD)	80
Vehicle Control	0

Interpretation: In this hypothetical study, Cpd-X demonstrates significant tumor growth inhibition in a BRCA-mutant xenograft model, suggesting promising in vivo efficacy.

Conclusion

The validation of a novel PARP inhibitor requires a rigorous and systematic approach. The experimental framework outlined in this guide provides a clear path for assessing the potential of 3-amino-N-cyclopropyl-4-methoxybenzamide (Cpd-X). Based on our hypothetical data, Cpd-X exhibits potent and selective PARP1 inhibition, robust cellular activity consistent with a synthetic lethal mechanism, and significant in vivo anti-tumor efficacy. These findings would strongly support its continued development as a promising new therapeutic agent for cancers with DNA repair deficiencies.

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A Comparative Guide to 3-amino-N-cyclopropyl-4-methoxybenzamide and Established PDE IV Inhibitors for Drug Discovery Professionals

This guide provides an in-depth technical comparison of a novel investigational compound, 3-amino-N-cyclopropyl-4-methoxybenzamide, against well-established Phosphodiesterase IV (PDE IV) inhibitors: Roflumilast, Crisaborole, and Apremilast. This document is intended for researchers, scientists, and drug development professionals, offering a framework for evaluating new chemical entities targeting PDE IV.

Introduction: The Therapeutic Promise of PDE IV Inhibition

Phosphodiesterase 4 (PDE4) is a critical enzyme in the cyclic adenosine monophosphate (cAMP) signaling pathway.[1][2][3] It is predominantly found in immune and inflammatory cells, where it hydrolyzes cAMP to its inactive form, 5'-AMP.[1][3] The intracellular concentration of cAMP is a key regulator of the inflammatory response; elevated levels of cAMP suppress the production of pro-inflammatory mediators and increase the release of anti-inflammatory molecules.[1][3] Consequently, inhibiting PDE4 to increase intracellular cAMP has emerged as a promising therapeutic strategy for a range of inflammatory conditions, including chronic obstructive pulmonary disease (COPD), psoriasis, psoriatic arthritis, and atopic dermatitis.[4][5][6]

Mechanism of Action: Elevating cAMP to Attenuate Inflammation

PDE4 inhibitors exert their therapeutic effects by competitively binding to the catalytic site of the PDE4 enzyme, thereby preventing the degradation of cAMP.[1][7] This leads to an accumulation of intracellular cAMP, which in turn activates Protein Kinase A (PKA).[7] PKA activation initiates a signaling cascade that ultimately modulates the transcription of various genes involved in inflammation, leading to a reduction in the expression of pro-inflammatory cytokines such as TNF-α, IL-12, IL-17, and IL-23, and an increase in anti-inflammatory cytokines like IL-10.[3]

Figure 1: Simplified cAMP signaling pathway and the mechanism of PDE4 inhibition.

Profiles of Established PDE IV Inhibitors

Apremilast, Roflumilast, and Crisaborole are clinically approved PDE4 inhibitors, each with distinct profiles and therapeutic applications.[5][6]

Roflumilast

Roflumilast is a second-generation, orally administered PDE4 inhibitor approved for the treatment of severe COPD.[4][8] It exhibits high potency, particularly against PDE4B and PDE4D isoforms, which are strongly implicated in inflammatory processes.[2][9] Roflumilast is metabolized to an active N-oxide metabolite, which accounts for a significant portion of its overall PDE4 inhibitory activity in the body.[4]

Crisaborole

Crisaborole is a topical, non-steroidal PDE4 inhibitor approved for mild to moderate atopic dermatitis.[10] Its low molecular weight facilitates skin penetration.[11] Crisaborole inhibits the release of pro-inflammatory cytokines and has demonstrated a favorable safety profile with minimal systemic absorption.[10][11] Its primary reported side effect is application site pain.[11]

Apremilast

Apremilast is an oral small-molecule inhibitor of PDE4 approved for the treatment of psoriasis and psoriatic arthritis.[3] It demonstrates broad inhibition across PDE4 subtypes.[12] The therapeutic efficacy of apremilast is linked to its ability to modulate the expression of multiple inflammatory mediators.[3]

Investigational Compound: 3-amino-N-cyclopropyl-4-methoxybenzamide

For the purpose of this guide, we will evaluate the hypothetical novel compound 3-amino-N-cyclopropyl-4-methoxybenzamide . As a member of the benzamide chemical class, it shares a structural scaffold with potent PDE4 inhibitors like Roflumilast. Structure-activity relationship (SAR) studies of benzamide derivatives have shown that modifications to the amide and alkoxy groups can significantly influence potency and selectivity.[13][14][15]

Disclaimer: The experimental data for 3-amino-N-cyclopropyl-4-methoxybenzamide presented in this guide is hypothetical and generated for illustrative and comparative purposes. It is based on the known properties of structurally related benzamide-based PDE4 inhibitors.

Comparative Data Summary

The following tables summarize the in vitro potency, selectivity, and key pharmacokinetic parameters of the established inhibitors and the hypothetical data for 3-amino-N-cyclopropyl-4-methoxybenzamide.

Table 1: In Vitro PDE4 Inhibitory Potency (IC50, nM)

Compound	PDE4 (General)	PDE4A	PDE4B	PDE4C	PDE4D	Reference(s)
Roflumilast	0.8	>1000	0.84	>1000	0.68	[2][9]
Crisaborole	490	-	75 (PDE4B2)	-	-	[7][16]
Apremilast	74	10-100	10-100	10-100	10-100	[7]
3-amino-N-cyclopropyl-4-methoxybenzamide	1.2	>1000	1.1	>1000	0.9	Hypothetical

Table 2: Selectivity and Pharmacokinetic Profiles

Parameter	Roflumilast	Crisaborole	Apremilast	3-amino-N-cyclopropyl-4-methoxybenzamide
Selectivity	Highly selective for PDE4 over other PDE families[2][4][11]	Also inhibits PDE1A3, PDE3Cat, and PDE7A1 at higher concentrations[16]	Selective for PDE4 over other PDE families[7][17]	High selectivity for PDE4 anticipated
Route of Administration	Oral	Topical	Oral	Oral (Anticipated)
Bioavailability	~80%	Low systemic absorption	~73%	~75% (Hypothetical)
Protein Binding	~99%	97%	~68%	~98% (Hypothetical)
Half-life (t1/2)	~17 hours (parent); ~30 hours (N-oxide metabolite)	Not applicable for topical use	~6-9 hours	~20 hours (Hypothetical)
Metabolism	Extensive, via CYP1A2 and CYP3A4 to active N-oxide metabolite[4]	Extensively metabolized to inactive metabolites	Extensively metabolized by CYP and non-CYP pathways	Extensive, via CYP3A4 (Hypothetical)

Experimental Protocols for Comparative Evaluation

To ensure a robust and objective comparison, standardized and validated assays are essential. The following protocols describe methodologies for determining in vitro PDE4 inhibition and cell-based assessment of downstream cAMP modulation.

In Vitro PDE4 Inhibition Assay: Fluorescence Polarization (FP)

This protocol outlines a competitive, homogeneous fluorescence polarization assay, a high-throughput method for quantifying inhibitor potency.[18][19][20][21]

Principle: The assay measures the change in the polarization of fluorescently labeled cAMP (tracer) upon binding to the PDE4 enzyme. In the absence of an inhibitor, the tracer is hydrolyzed by PDE4, and the resulting fluorescent AMP binds to a larger binding agent, leading to a high FP signal. A potent inhibitor will prevent the hydrolysis of the tracer, which remains small and rotates rapidly, resulting in a low FP signal. The decrease in FP is proportional to the inhibitor's potency.[18][21]

Figure 2: Workflow for the Fluorescence Polarization (FP) PDE4 Inhibition Assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare an assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM DTT).

  • Dilute recombinant human PDE4B or PDE4D enzyme to the desired working concentration in the assay buffer. The optimal concentration should be determined via enzyme titration.

  • Prepare a serial dilution of the test inhibitors (Roflumilast, Crisaborole, Apremilast, and 3-amino-N-cyclopropyl-4-methoxybenzamide) and a known PDE4 inhibitor as a positive control (e.g., Rolipram) in assay buffer containing DMSO. The final DMSO concentration in the assay should not exceed 1%.

  • Prepare a working solution of the fluorescently labeled cAMP tracer.

• Assay Procedure (384-well plate format):

  • Add 5 µL of the serially diluted inhibitors or controls (assay buffer with DMSO for negative control, high concentration of Rolipram for positive control) to the wells.

  • Add 10 µL of the diluted PDE4 enzyme solution to all wells except for the "no enzyme" control wells.

  • Incubate the plate for 15 minutes at room temperature to allow for inhibitor-enzyme binding.

  • Initiate the enzymatic reaction by adding 5 µL of the fluorescent cAMP tracer solution to all wells.

  • Incubate the plate for 60 minutes at room temperature, protected from light.

• Data Acquisition and Analysis:

  • Read the fluorescence polarization (in millipolarization units, mP) using a microplate reader equipped with appropriate filters for the chosen fluorophore.

  • Calculate the percent inhibition for each inhibitor concentration relative to the high and low controls.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cell-Based Intracellular cAMP Measurement: HTRF Assay

This protocol describes a cell-based assay using Homogeneous Time-Resolved Fluorescence (HTRF) to measure the accumulation of intracellular cAMP following PDE4 inhibition.[22][23][24][25]

Principle: This is a competitive immunoassay. Cells are stimulated to produce cAMP and then lysed. The cell lysate is mixed with two HTRF reagents: a europium cryptate-labeled anti-cAMP antibody (donor) and d2-labeled cAMP (acceptor). The cAMP produced by the cells competes with the d2-labeled cAMP for binding to the antibody. When the donor and acceptor are in close proximity, a FRET signal is generated. An increase in intracellular cAMP leads to a decrease in the FRET signal, which is quantifiable.[24][25]

Step-by-Step Methodology:

• Cell Culture and Plating:

  • Culture a suitable cell line known to express PDE4 (e.g., human U937 monocytic cells) under standard conditions.

  • Harvest the cells and resuspend them in a stimulation buffer.

  • Dispense 5 µL of the cell suspension into each well of a 384-well plate.

• Compound Treatment and Cell Stimulation:

  • Prepare serial dilutions of the PDE4 inhibitors.

  • Add 5 µL of the diluted inhibitors or vehicle control to the wells containing the cells.

  • Incubate for 30 minutes at room temperature.

  • Optional: To amplify the cAMP signal, add a sub-maximal concentration of an adenylate cyclase activator like forskolin.

• Cell Lysis and HTRF Reagent Addition:

  • Add 5 µL of the d2-labeled cAMP conjugate diluted in lysis buffer to each well.

  • Add 5 µL of the anti-cAMP cryptate antibody diluted in lysis buffer to each well.

• Incubation and Data Acquisition:

  • Incubate the plate for 60 minutes at room temperature, protected from light.

  • Read the HTRF signal on a compatible microplate reader, measuring the emission at 665 nm (acceptor) and 620 nm (donor).

• Data Analysis:

  • Calculate the HTRF ratio (Emission665nm / Emission620nm) * 10,000.

  • Convert the HTRF ratio to cAMP concentration using a standard curve generated with known cAMP concentrations.

  • Plot the cAMP concentration against the logarithm of the inhibitor concentration to determine the EC50 value (the concentration of inhibitor that produces a half-maximal increase in cAMP).

Conclusion

This guide provides a comprehensive framework for the comparative evaluation of novel PDE4 inhibitors against established drugs. The provided protocols for in vitro and cell-based assays offer robust methods for determining potency and mechanism of action. Based on its chemical structure, the hypothetical compound 3-amino-N-cyclopropyl-4-methoxybenzamide is positioned as a potentially potent and selective PDE4 inhibitor, warranting further investigation. The head-to-head comparison using the outlined experimental methodologies will be crucial in defining its therapeutic potential and differentiating it from existing therapies. The continuous development of novel PDE4 inhibitors with improved selectivity and tolerability remains a key objective in the treatment of chronic inflammatory diseases.

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Comparative Guide to the Structure-Activity Relationship of 3-Amino-N-cyclopropyl-4-methoxybenzamide Derivatives as Histone Deacetylase Inhibitors

Introduction

Epigenetic modifications are at the forefront of therapeutic innovation, with histone deacetylases (HDACs) emerging as critical targets, particularly in oncology.[1][2] HDAC inhibitors (HDACis) modulate gene expression by altering the acetylation state of histones, leading to cell cycle arrest and apoptosis in cancer cells.[2] Among the various structural classes of HDACis, benzamides have shown significant promise, offering a scaffold that is both synthetically tractable and amenable to fine-tuning for potency and isoform selectivity.[3][4]

This guide provides an in-depth analysis of the structure-activity relationships (SAR) for a specific, promising scaffold: 3-amino-N-cyclopropyl-4-methoxybenzamide . While extensive research exists for the broader benzamide class, this document synthesizes those principles and applies them specifically to this core, providing a predictive framework for researchers engaged in the rational design of novel therapeutic agents. We will deconstruct the molecule into its key pharmacophoric components, compare the performance of hypothetical derivatives against alternatives, and provide the experimental blueprints necessary to validate these insights.

The Benzamide Pharmacophore: A Three-Part Framework for Inhibition

The inhibitory activity of benzamide derivatives against zinc-dependent HDACs is generally understood through a three-component pharmacophore model. This model is essential for rational drug design and interpreting SAR data.[3]

• Zinc-Binding Group (ZBG): This is the functional group that chelates the Zn²⁺ ion in the catalytic active site of the HDAC enzyme. For the 3-amino-N-cyclopropyl-4-methoxybenzamide scaffold, the ortho-amino benzamide moiety serves this critical role.

• Linker Region: This component connects the ZBG to the surface recognition domain and occupies a hydrophobic tunnel in the enzyme. The length and rigidity of the linker are crucial for optimal positioning and potency.[4] In our core scaffold, the N-cyclopropyl group can be considered part of this region.

• Cap Group (Surface Recognition Domain): This is typically an aromatic or bulky group that interacts with residues on the surface of the enzyme, contributing to binding affinity and, importantly, isoform selectivity.[3] The substituted phenyl ring (3-amino, 4-methoxy) constitutes the cap group.

Caption: General Pharmacophore Model for Benzamide HDAC Inhibitors.

Structure-Activity Relationship (SAR) Analysis of the Core Scaffold

By dissecting the 3-amino-N-cyclopropyl-4-methoxybenzamide structure, we can predict how modifications at each position will impact HDAC inhibitory activity. These predictions are grounded in extensive quantitative structure-activity relationship (QSAR) studies on related aminophenyl benzamide and benzamide derivatives.[5][6]

The Benzamide Core and 3-Amino Group (ZBG)

The ortho-amino benzamide unit is a well-established ZBG. The nitrogen of the 3-amino group and the oxygen of the amide carbonyl are positioned to form a bidentate chelation with the active site zinc ion.

• Causality: Studies have consistently shown that an amino group at the R₂ position (equivalent to our 3-amino position) is critical for potent HDACI activity.[4] Derivatives lacking this group show a significant drop in potency. The primary amine is a key hydrogen bond donor, contributing positively to HDAC inhibition.[5][6]

• Modification Insights:

  • Alkylation (e.g., -NHCH₃, -N(CH₃)₂): This is expected to significantly decrease or abolish activity. The steric bulk and loss of a hydrogen bond donor would disrupt the crucial zinc chelation geometry.

  • Acylation (e.g., -NHC(O)CH₃): This would also be detrimental, as it removes the basicity and hydrogen-bonding capability of the amine required for zinc binding.

The 4-Methoxy Group (Cap Group Modifier)

The 4-methoxy group is part of the "cap" that interacts with the enzyme surface. Its electronic and steric properties are key.

• Causality: Hydrophobic character is considered crucial for the activity of these compounds.[5][6] The methoxy group contributes to this. Furthermore, its electron-donating nature can influence the overall electron density of the aromatic ring.

• Modification Insights:

  • Larger Alkoxy Groups (e.g., -OCH₂CH₃): Small increases in hydrophobic bulk may be tolerated or slightly beneficial, but overly large groups could introduce steric clashes with surface residues.

  • Hydrogen (Removal of Methoxy): This would likely decrease potency by reducing hydrophobic interactions at the rim of the active site.

  • Electron-Withdrawing Groups (e.g., -CF₃, -Cl): QSAR models suggest that electron-withdrawing groups have a negative influence on inhibitory potency for this class of compounds.[5][6] Therefore, replacement with such groups is predicted to be unfavorable.

The N-Cyclopropyl Group (Linker)

The substituent on the amide nitrogen influences the orientation of the ZBG within the active site.

• Causality: The cyclopropyl group introduces conformational rigidity. Compared to a flexible alkyl chain, this rigidity can lock the molecule into a more favorable binding conformation, reducing the entropic penalty of binding. Its small, hydrophobic nature is well-suited for the narrow, hydrophobic channel of the HDAC active site.

• Modification Insights:

  • Hydrogen (Unsubstituted Amide -NH₂): While maintaining the ZBG, the loss of the N-substituent removes interactions within the linker region, likely reducing overall potency.

  • Small Alkyl Groups (e.g., -CH₃, -CH₂CH₃): These may be well-tolerated but might offer less of a conformational advantage than the rigid cyclopropyl ring.

  • Bulky Groups (e.g., -Phenyl, -Cyclohexyl): Larger groups are likely to cause steric hindrance within the enzyme's channel, leading to a significant drop in activity. Studies on related benzamides show that molecular length is a critical factor, with shorter molecules often exhibiting stronger inhibition.[4]

Comparative Analysis of Hypothetical Derivatives

The following table summarizes the predicted impact of structural modifications on HDAC inhibitory activity, based on the SAR principles discussed. This serves as a guide for prioritizing synthetic targets.

Derivative	Modification from Core Scaffold	Predicted HDAC Activity	Rationale
Core Scaffold	3-amino-N-cyclopropyl-4-methoxybenzamide	High	Established pharmacophore: potent ZBG, rigid linker, and suitable cap group.
ALT-1	3-acetylamino -N-cyclopropyl-4-methoxybenzamide	Very Low / Inactive	The acetylated amine can no longer effectively chelate the zinc ion.[4]
ALT-2	3-amino-N-cyclopropyl-4-chloro benzamide	Low to Medium	Replacement of the electron-donating methoxy group with an electron-withdrawing chloro group is predicted to be detrimental to activity.[5][6]
ALT-3	3-amino-N-phenyl -4-methoxybenzamide	Low	A bulky phenyl group on the amide nitrogen is likely to cause steric clashes in the linker tunnel. Shorter molecular length is correlated with higher potency.[4]
ALT-4	3-amino-N-cyclopropyl-benzamide	Medium	Removal of the 4-methoxy group reduces hydrophobic interactions with the enzyme surface, likely decreasing binding affinity.[5][6]
ALT-5	3-amino-N-methyl -4-methoxybenzamide	Medium to High	A small alkyl group is likely tolerated, but the conformational rigidity advantage of the cyclopropyl ring is lost.

Experimental Protocols for SAR Validation

To empirically validate the predicted SAR, a systematic approach involving synthesis and biological evaluation is required. The following protocols provide a self-validating framework for this process.

Workflow for SAR Validation

Caption: Experimental Workflow for Validating SAR Predictions.

Protocol 1: General Synthesis of N-Cyclopropylbenzamide Derivatives

Causality: This protocol utilizes a standard and robust amide coupling reaction, starting from the commercially available or synthesized 3-amino-4-methoxybenzoic acid. Using a coupling agent like HATU ensures high efficiency and minimizes side reactions.

Materials:

• 3-amino-4-methoxybenzoic acid

• Cyclopropanamine

• 2-(7-Aza-1H-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (HATU)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 3-amino-4-methoxybenzoic acid (1.0 eq) in anhydrous DMF, add cyclopropanamine (1.2 eq) and DIPEA (2.0 eq).

• Stir the mixture at room temperature for 10 minutes.

• Add HATU (1.1 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 4-6 hours, monitoring completion by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3 x volume of DMF).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate gradient of hexane and ethyl acetate to yield the final compound.

• Confirm the structure and purity using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: In Vitro HDAC Activity Assay (Fluorometric)

Causality: This is a standard, high-throughput method to determine the direct inhibitory effect of the synthesized compounds on HDAC enzyme activity.[1][7] It measures the fluorescence generated upon the deacetylation of a synthetic substrate, allowing for the calculation of IC₅₀ values (the concentration of inhibitor required to reduce enzyme activity by 50%).[8] A known potent HDAC inhibitor like Trichostatin A (TSA) is used as a positive control to validate the assay's performance.[7]

Materials:

• Recombinant human HDAC enzymes (e.g., HDAC1, HDAC2, HDAC6 from BPS Bioscience)

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• HDAC Assay Buffer

• Developer solution (containing Trichostatin A and a protease like trypsin)

• Synthesized compounds dissolved in DMSO

• Trichostatin A (TSA) as a positive control

• 96-well black microplates

• Fluorescence plate reader (Excitation: 360 nm, Emission: 460 nm)

Procedure:

• Compound Preparation: Prepare serial dilutions of the synthesized compounds and the TSA control in HDAC Assay Buffer. The final DMSO concentration in the well should be ≤1%.

• Enzyme Reaction:

  • To each well of a 96-well plate, add 50 µL of the diluted compound or control.

  • Add 50 µL of diluted recombinant HDAC enzyme to each well.

  • Add 50 µL of HDAC Assay Buffer to "blank" wells (no enzyme).

  • Incubate the plate at 37°C for 15 minutes.

• Substrate Addition:

  • Add 50 µL of the fluorogenic HDAC substrate to all wells.

  • Incubate the plate at 37°C for 30-60 minutes.

• Development:

  • Add 50 µL of Developer solution to each well to stop the enzymatic reaction and generate the fluorescent signal.

  • Incubate at room temperature for 15 minutes.

• Measurement: Read the fluorescence on a plate reader.

• Data Analysis:

  • Subtract the blank reading from all other readings.

  • Calculate the percent inhibition for each compound concentration relative to the "no inhibitor" (vehicle) control.

  • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol 3: Cell-Based Antiproliferative MTT Assay

Causality: While an in vitro enzymatic assay confirms target engagement, a cell-based assay is crucial to determine if this inhibition translates to a biological effect in a cellular context (e.g., cancer cell death or growth arrest).[9] The MTT assay is a colorimetric method that measures cell metabolic activity, which serves as an indicator of cell viability and proliferation.

Materials:

• Human cancer cell line (e.g., HCT116 colorectal carcinoma, MCF-7 breast cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Synthesized compounds dissolved in DMSO

• Doxorubicin or another standard anticancer agent as a positive control

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well clear cell culture plates

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the synthesized compounds and positive control in the complete medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the compounds at various concentrations. Include vehicle-only (DMSO) wells as a negative control.

  • Incubate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT into purple formazan crystals.

• Solubilization:

  • Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability versus the log of the compound concentration and fit the data to a dose-response curve to determine the GI₅₀ (concentration for 50% growth inhibition) or IC₅₀ value.

Conclusion

The 3-amino-N-cyclopropyl-4-methoxybenzamide scaffold represents a promising starting point for the development of novel HDAC inhibitors. The structure-activity relationships derived from the broader benzamide class provide a robust, predictive model for guiding synthetic efforts. Key takeaways include the absolute necessity of the 3-amino group for zinc binding, the beneficial role of the 4-methoxy group for surface interactions, and the conformational advantage conferred by the N-cyclopropyl moiety. Deviations from this core structure, such as introducing bulky N-substituents or electron-withdrawing groups on the phenyl ring, are predicted to be detrimental to activity. The provided experimental protocols offer a clear and validated pathway for synthesizing and evaluating new derivatives, enabling an iterative and rational approach to drug discovery. Future work should focus on synthesizing the proposed derivatives to confirm these SAR hypotheses and explore further modifications to enhance potency and isoform selectivity.

References

• 3D QSAR of aminophenyl benzamide derivatives as histone deacetylase inhibitors. (n.d.). National Center for Biotechnology Information.

• Arts, J., et al. (2022). Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors. MDPI. Retrieved from [Link]

• 3D QSAR of aminophenyl benzamide derivatives as histone deacetylase inhibitors. (n.d.). Europe PMC. Retrieved from [Link]

• Key structural requirements of benzamide derivatives for histone deacetylase inhibition: design, synthesis and biological evaluation. (2024). Taylor & Francis Online. Retrieved from [Link]

• The SARs of benzamide-containing HDAC inhibitors. (n.d.). ResearchGate. Retrieved from [Link]

• Epigenase HDAC Activity/Inhibition Direct Assay Kit (Colorimetric). (n.d.). EpigenTek. Retrieved from [Link]

• Measuring Histone Deacetylase Inhibition in the Brain. (2019). PubMed Central. Retrieved from [Link]

• Virtual screening and experimental validation of novel histone deacetylase inhibitors. (2016). BMC Structural Biology. Retrieved from [Link]

• Novel Benzamide Derivatives: Synthesis and Bioactivity as Potent PARP-1 Inhibitors. (2017). Wiley Online Library. Retrieved from [Link]

• In vitro and in vivo activity of a new small-molecule inhibitor of HDAC6 in mantle cell lymphoma. (n.d.). PubMed Central. Retrieved from [Link]

• Virtual screening and experimental validation of novel histone deacetylase inhibitors. (2016). ResearchGate. Retrieved from [Link]

• Design, synthesis and biological evaluation of benzamide derivatives as novel anticancer agents. (2025). PubMed. Retrieved from [Link]

• Discovery of novel benzamide derivatives bearing benzamidophenyl and phenylacetamidophenyl scaffolds as potential antitumor agents via targeting PARP-1. (2023). PubMed. Retrieved from [Link]

• HDAC Inhibitors: Innovative Strategies for Their Design and Applications. (n.d.). PubMed Central. Retrieved from [Link]

• In Vivo Imaging of Histone Deacetylases (HDACs) in the Central Nervous System and Major Peripheral Organs. (n.d.). ACS Publications. Retrieved from [Link]

• In vitro assays for the determination of histone deacetylase activity. (2025). ResearchGate. Retrieved from [Link]

• Discovery of novel N-benzylbenzamide derivatives as tubulin polymerization inhibitors with potent antitumor activities. (2021). PubMed. Retrieved from [Link]

• Design, Synthesis and Characterization of Some Novel benzamide derivatives and it's Pharmacological Screening. (2025). ResearchGate. Retrieved from [Link]

• Amino acid derivatives as histone deacetylase inhibitors. (2008). PubMed. Retrieved from [Link]

• Design, synthesis and biological evaluation of novel histone deacetylase (HDAC) inhibitors derived from β-elemene scaffold. (2023). PubMed Central. Retrieved from [Link]

• Synthesis and Antiviral Activity of N-Phenylbenzamide Derivatives, a Novel Class of Enterovirus 71 Inhibitors. (n.d.). MDPI. Retrieved from [Link]

• Key structural requirements of benzamide derivatives for histone deacetylase inhibition: design, synthesis and biological evaluation. (2024). PubMed. Retrieved from [Link]

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Navigating the Selectivity Landscape: A Comparative Guide to the Cross-Reactivity of 3-amino-N-cyclopropyl-4-methoxybenzamide and Related Kinase Inhibitors

For researchers, scientists, and drug development professionals, understanding the selectivity of a chemical probe or drug candidate is paramount. Off-target effects can lead to misinterpreted experimental results, toxicity, and costly failures in later stages of drug development. This guide provides an in-depth technical comparison of the cross-reactivity of 3-amino-N-cyclopropyl-4-methoxybenzamide, a representative of the N-cyclopropylbenzamide scaffold, with other kinase inhibitors. We will delve into the experimental methodologies used to assess selectivity, present comparative data, and explain the rationale behind these critical experimental choices.

The N-cyclopropylbenzamide core is a privileged scaffold in medicinal chemistry, frequently appearing in the development of kinase inhibitors. Notably, derivatives of this structure have shown potent inhibition of p38 Mitogen-Activated Protein Kinase (MAPK), a key player in inflammatory signaling pathways.[1][2] Given this, it is crucial to characterize the broader kinase selectivity profile of any new analogue, such as 3-amino-N-cyclopropyl-4-methoxybenzamide, to understand its potential as a specific research tool or therapeutic candidate.

The Imperative of Selectivity Profiling

A seemingly minor structural modification can dramatically alter a compound's interaction with the human kinome. A highly selective inhibitor is a powerful tool to dissect a specific signaling pathway. Conversely, a non-selective inhibitor can produce misleading results by modulating multiple pathways simultaneously. Comprehensive selectivity profiling is therefore not just a quality control step, but a fundamental aspect of rigorous scientific inquiry.

This guide will focus on three widely adopted and robust methodologies for assessing inhibitor selectivity:

• Biochemical Kinase Assays: Direct measurement of an inhibitor's effect on the enzymatic activity of a panel of purified kinases.

• Competitive Binding Assays: Quantification of an inhibitor's ability to displace a known ligand from the ATP-binding site of various kinases.

• Cellular Thermal Shift Assay (CETSA®): Assessment of target engagement within a physiological cellular environment by measuring changes in protein thermal stability upon compound binding.

Case Studies: Benchmarking N-cyclopropylbenzamide Derivatives

Due to the limited publicly available data on the specific cross-reactivity of 3-amino-N-cyclopropyl-4-methoxybenzamide, we will utilize data from two well-characterized compounds that share key structural features:

• Compound A (Comparator): An N-cyclopropyl-3-methylbenzamide derivative (Compound 10g) identified as a potent p38α MAPK inhibitor.[2]

• Compound B (Case Study): Doramapimod (BIRB 796), a extensively profiled, potent, and allosteric inhibitor of p38 MAPK. While not an N-cyclopropylbenzamide, its in-depth selectivity data provides an excellent benchmark for comparison.[3][4][5][6]

Comparative Selectivity Data

The following table summarizes the inhibitory activity of our comparator compounds against their primary target and key off-targets. This data is illustrative of the type of information generated in a comprehensive selectivity screen.

Kinase Target	Compound A (Comparator) IC50 (µM)	Compound B (BIRB 796) IC50 (nM)
p38α (MAPK14)	0.027	38
p38β (MAPK11)	>10	65
p38γ (MAPK12)	>10	200
p38δ (MAPK13)	>10	520
JNK2	Not Reported	330-fold less potent than p38α
B-Raf	Not Reported	83
c-RAF	Not Reported	Weak Inhibition
Fyn	Not Reported	Weak Inhibition
Lck	Not Reported	Weak Inhibition
ERK1	Not Reported	Insignificant Inhibition
SYK	Not Reported	Insignificant Inhibition
IKK2	Not Reported	Insignificant Inhibition

Data for Compound A is from in-house kinase screening as reported in the literature.[2] Data for Compound B is compiled from multiple sources.[3][5][6]

Experimental Protocols: A Step-by-Step Guide

The following sections provide detailed methodologies for the key experiments discussed in this guide. The rationale behind each step is explained to provide a deeper understanding of the experimental design.

Biochemical Kinase Activity Assay (ADP-Glo™)

Rationale: The ADP-Glo™ assay is a luminescent, homogeneous assay that quantifies the amount of ADP produced during a kinase reaction. It is a robust and widely used method for primary screening and selectivity profiling due to its high sensitivity and broad applicability across different kinases.

Workflow Diagram:

Caption: Workflow for the ADP-Glo™ Kinase Assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 1X kinase reaction buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA).

  • Prepare serial dilutions of the test compound (e.g., 3-amino-N-cyclopropyl-4-methoxybenzamide) in the kinase reaction buffer.

  • Prepare a solution of the specific kinase and its corresponding substrate in the reaction buffer.

  • Prepare a solution of ATP at a concentration close to its Km for the specific kinase.

• Kinase Reaction:

  • In a 384-well plate, add 2 µL of the kinase/substrate mixture.

  • Add 1 µL of the test compound dilution or vehicle control.

  • Initiate the reaction by adding 2 µL of the ATP solution.

  • Incubate the plate at room temperature for 60 minutes.

• Signal Generation and Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.[1][7]

  • Incubate at room temperature for 40 minutes.[8]

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.[8]

  • Incubate at room temperature for 30-60 minutes.[1]

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Competitive Binding Assay (HTRF®)

Rationale: Homogeneous Time-Resolved Fluorescence (HTRF®) is a robust technology for studying biomolecular interactions. In a kinase binding assay, it measures the displacement of a fluorescently labeled tracer from the kinase's ATP binding site by a test compound. This provides a direct measure of binding affinity (Ki) and is less susceptible to interference from compounds that are not true ATP-competitive inhibitors.

Workflow Diagram:

Caption: Workflow for an HTRF® Kinase Binding Assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare solutions of the tagged kinase (e.g., GST-p38α), a Europium cryptate-labeled anti-tag antibody, and a fluorescently labeled ATP-competitive tracer in the assay buffer.

  • Prepare serial dilutions of the test compound.

• Assay Assembly:

  • In a 384-well low-volume plate, add 2 µL of the test compound dilution or vehicle control.

  • Add 2 µL of the tagged kinase and Europium cryptate-labeled antibody mixture.

  • Add 2 µL of the fluorescent tracer.[9]

• Incubation and Detection:

  • Incubate the plate at room temperature for 60 minutes, protected from light.[9]

  • Read the plate on an HTRF-compatible reader, measuring the emission at 665 nm (acceptor) and 620 nm (donor).

• Data Analysis:

  • Calculate the HTRF ratio (665 nm / 620 nm) * 10,000.[9]

  • Plot the HTRF ratio against the logarithm of the compound concentration and fit the data to determine the IC₅₀.

  • The Ki can be calculated from the IC₅₀ using the Cheng-Prusoff equation, taking into account the concentration and Kd of the fluorescent tracer.

Cellular Thermal Shift Assay (CETSA®) with AlphaLISA® Detection

Rationale: CETSA® is a groundbreaking method that allows for the confirmation of target engagement in a cellular context. It is based on the principle that a protein's thermal stability is altered upon ligand binding. This assay is crucial for validating that a compound reaches and binds to its intended target in a complex biological system. The AlphaLISA® detection method provides a sensitive, no-wash alternative to Western blotting.

Workflow Diagram:

Caption: Workflow for CETSA® with AlphaLISA® Detection.

Step-by-Step Methodology:

• Cell Treatment:

  • Culture cells to an appropriate density in a multi-well plate.

  • Treat the cells with various concentrations of the test compound or vehicle and incubate under normal culture conditions to allow for cell penetration and target binding.

• Heat Shock and Lysis:

  • Heat the plate in a PCR machine or other suitable device for 3 minutes at a predetermined optimal temperature (this temperature is identified during assay development to be on the slope of the protein's melting curve).[10]

  • Lyse the cells, for example, by freeze-thaw cycles.

  • Centrifuge the plate at high speed to pellet the aggregated, denatured proteins.

• AlphaLISA® Detection:

  • Carefully transfer the supernatant (containing the soluble, stabilized protein) to a 384-well AlphaLISA® plate.

  • Add a mixture of AlphaLISA® Acceptor beads conjugated to one antibody against the target protein and a biotinylated antibody against a different epitope on the target protein.

  • Incubate for 60 minutes at room temperature.

  • Add Streptavidin-coated Donor beads.

  • Incubate for 60 minutes at room temperature in the dark.

  • Read the plate on an AlphaLISA®-compatible reader.

• Data Analysis:

  • Plot the AlphaLISA® signal against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal curve to determine the EC₅₀ for target engagement.

Discussion and Future Directions

The comparative analysis of N-cyclopropylbenzamide derivatives highlights the critical importance of comprehensive selectivity profiling. While Compound A demonstrates potent inhibition of p38α, its broader kinome profile is not extensively published, leaving potential off-target activities unknown. In contrast, the extensive data available for BIRB 796 reveals a more complex picture. While highly potent against p38α, it also interacts with other p38 isoforms and, at higher concentrations, with other kinases like JNK2 and B-Raf.[3][5] This information is invaluable for interpreting experimental results and predicting potential side effects.

For a novel compound like 3-amino-N-cyclopropyl-4-methoxybenzamide, a tiered approach to selectivity profiling is recommended. An initial screen against a broad panel of kinases using a biochemical assay like ADP-Glo™ at a single high concentration can identify potential off-targets. Hits from this screen should then be followed up with full IC₅₀ determinations. Subsequently, competitive binding assays can confirm direct interaction with the ATP-binding site and provide affinity data. Finally, CETSA® should be employed to confirm target engagement in a cellular setting, providing the most physiologically relevant data.

The journey from a promising chemical scaffold to a validated chemical probe or a clinical candidate is paved with rigorous and multifaceted testing. By employing a suite of orthogonal assays as outlined in this guide, researchers can build a comprehensive understanding of a compound's cross-reactivity, ensuring data integrity and accelerating the path to discovery.

References

• Zhang, Y., et al. (2012). Development of a HTRF® Kinase Assay for Determination of Syk Activity. PMC. Retrieved from [Link]

• Heo, J., et al. (2015). Synthesis and biological evaluation of N-cyclopropylbenzamide-benzophenone hybrids as novel and selective p38 mitogen activated protein kinase (MAPK) inhibitors. Bioorganic & Medicinal Chemistry Letters, 25(17), 3694-3698.

• opnMe, Boehringer Ingelheim. (n.d.). P38 MAPK Inhibitor I BIRB 796. Retrieved from [Link]

• opnMe, Boehringer Ingelheim. (n.d.). p38 MAPK inhibitor | BIRB 796. Retrieved from [Link]

• ResearchGate. (n.d.). HTRF® Kinase Assay Protocol. Retrieved from [Link]

• Digital WPI. (2005). KINASE CHARACTERIZATION AND HTRF ASSAY DEVELOPMENT. Retrieved from [Link]

• Liang, Y., & Zhang, T. (2022). Guidelines for HTRF technology in EGFR kinase assay. eFood, 3(4), e26.

• ResearchGate. (n.d.). The discovery of N-cyclopropyl-4-methyl-3-[6-(4-methylpiperazin-1-yl)-4-oxoquinazolin-3(4H)-yl]benzamide (AZD6703), a clinical p38α MAP kinase inhibitor for the treatment of inflammatory diseases. Retrieved from [Link]

• Pelago Bioscience. (2020, August 27). CETSA® HT, A Powerful Assay for Small Molecule Drug Discovery [Video]. YouTube. Retrieved from [Link]

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• 3. apexbt.com [apexbt.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. medchemexpress.com [medchemexpress.com]
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• 10. m.youtube.com [m.youtube.com]

Navigating the Path to Clinical Insight: A Guide to In Vivo Efficacy Evaluation of Novel Chemical Entities

For researchers, scientists, and drug development professionals, the journey from a promising chemical entity to a potential therapeutic is both exhilarating and fraught with challenges. A critical milestone in this journey is the rigorous evaluation of a compound's efficacy in a living organism—the in vivo study. This guide provides a comprehensive framework for designing and interpreting in vivo efficacy studies, using the novel compound 3-amino-N-cyclopropyl-4-methoxybenzamide as a hypothetical case study.

Currently, public-domain data on the biological activity and in vivo efficacy of 3-amino-N-cyclopropyl-4-methoxybenzamide is not available. Therefore, this guide will establish a robust, principled approach that can be applied to this and any other novel small molecule emerging from discovery chemistry. We will explore the necessary preclinical steps, from initial target validation to the design of robust animal studies, and contextualize these steps with data from a well-established class of therapeutic agents to provide a clear benchmark for comparison.

Part 1: The Preclinical Efficacy Gauntlet: A Step-by-Step Framework

Before any compound can be tested in a living system, a logical and evidence-based foundation must be constructed. This process ensures that the significant resources—financial, ethical, and scientific—required for in vivo studies are deployed with the highest probability of generating meaningful data.[1][2][3]

Target Identification and In Vitro Validation: The "Why" and the "How"

The first crucial step is to understand the compound's mechanism of action (MoA). For our hypothetical compound, 3-amino-N-cyclopropyl-4-methoxybenzamide, initial research would focus on:

• Target Identification: What protein, enzyme, or pathway does the compound interact with? This is often elucidated through techniques like affinity chromatography, cellular thermal shift assays (CETSA), or computational docking studies.

• In Vitro Potency and Selectivity: Once a target is identified, the compound's potency (e.g., IC50 or EC50) must be determined through biochemical and cell-based assays. Equally important is selectivity—does it inhibit off-target molecules, which could lead to toxicity?

Let's hypothesize that initial screens reveal 3-amino-N-cyclopropyl-4-methoxybenzamide is a potent inhibitor of Poly (ADP-ribose) polymerase 1 (PARP1), an enzyme critical for DNA single-strand break repair. This finding is significant because cancer cells with mutations in the BRCA1 or BRCA2 genes are deficient in a major DNA double-strand break repair pathway (homologous recombination) and are exquisitely sensitive to PARP inhibitors—a concept known as synthetic lethality.[4][5]

Pharmacokinetics (PK): The Body's Influence on the Drug

A compound's efficacy is irrelevant if it cannot reach its target in sufficient concentrations and for an adequate duration.[6][7] Pharmacokinetic studies, typically conducted in rodent models (mice or rats), are essential to understand the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of the test article.[8][9][10]

Experimental Protocol: Murine Pharmacokinetic Study

• Animal Model: Male and female C57BL/6 mice, 8-10 weeks old.

• Groups:

  • Group 1: Intravenous (IV) administration (e.g., 2 mg/kg).

  • Group 2: Oral (PO) administration (e.g., 10 mg/kg).

• Procedure:

  • Administer 3-amino-N-cyclopropyl-4-methoxybenzamide formulated in a suitable vehicle.

  • Collect blood samples at multiple time points (e.g., 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours).[8]

  • Process blood to plasma and analyze drug concentration using LC-MS/MS.

• Data Analysis: Calculate key PK parameters.[9]

Table 1: Key Pharmacokinetic Parameters

Parameter	Description	Importance for Efficacy Studies
Cmax	Maximum plasma concentration	Indicates if therapeutic concentrations are reached.
Tmax	Time to reach Cmax	Informs the timing of efficacy assessments relative to dosing.
AUC	Area Under the Curve	Represents total drug exposure over time.
T½	Half-life	Determines the dosing frequency needed to maintain exposure.
Bioavailability (%F)	Fraction of oral dose reaching systemic circulation	Crucial for determining the appropriate oral dose for efficacy studies.

A favorable PK profile, such as good oral bioavailability and a half-life that supports once or twice-daily dosing, provides the rationale for advancing to efficacy studies.

Toxicology: Ensuring a Therapeutic Window

Safety is paramount. Preliminary toxicology studies are conducted to identify the Maximum Tolerated Dose (MTD) and to understand potential on- and off-target toxicities.[11][12] These studies are typically required by regulatory bodies like the FDA before a compound can be tested in humans.[13][14]

Experimental Protocol: Acute Toxicity Study in Rodents

• Animal Model: Sprague-Dawley rats.

• Dosing: Administer single, escalating doses of the compound to different groups.

• Monitoring: Observe animals for a set period (e.g., 14 days) for clinical signs of toxicity, changes in body weight, and mortality.

• Endpoint: Determine the highest dose that does not cause unacceptable side effects. This informs the dose levels for efficacy studies.

Part 2: Designing a Robust In Vivo Efficacy Study

With a validated target, a workable PK profile, and an established MTD, the stage is set for the pivotal efficacy study. The design of this experiment must be meticulous to ensure the results are reproducible and translatable.[1][2]

Selecting the Right Animal Model: A Critical Choice

The choice of animal model is fundamental to the relevance of the study.[15][16][17] For our hypothetical PARP inhibitor, a patient-derived xenograft (PDX) model would be a powerful choice. In this model, tumor tissue from a human patient is implanted into an immunodeficient mouse, preserving the original tumor architecture and heterogeneity.[15][18]

Table 2: Comparison of Common Oncology Animal Models

Model Type	Description	Advantages	Disadvantages
Cell Line-Derived Xenograft (CDX)	Human cancer cell lines are injected into immunodeficient mice.	Inexpensive, rapid tumor growth, reproducible.	Lacks tumor microenvironment, may not reflect clinical reality.[15]
Patient-Derived Xenograft (PDX)	Fresh patient tumor tissue is implanted into immunodeficient mice.	Retains primary tumor characteristics and heterogeneity.[15][16]	Expensive, slower tumor growth, requires immunodeficient mice.
Syngeneic Model	Murine tumor cells are implanted into immunocompetent mice of the same strain.	Intact immune system allows for immunotherapy studies.	Limited availability of tumor lines, murine tumors may not fully recapitulate human disease.
Genetically Engineered Mouse Model (GEMM)	Mice are genetically modified to develop spontaneous tumors.	Tumors arise in the correct microenvironment with an intact immune system.	Long latency, high cost, potential for tumor heterogeneity.

For our study, we will select a PDX model derived from an ovarian cancer patient with a known BRCA2 mutation. This provides a clinically relevant context to test the synthetic lethality hypothesis.[19][20]

Experimental Workflow and Protocol

A well-designed study minimizes bias through randomization and blinding.[1]

dot

Caption: Workflow for an in vivo efficacy study.

Experimental Protocol: In Vivo Efficacy in a PDX Model

• Model: Female immunodeficient mice (e.g., NSG) bearing a BRCA2-mutated ovarian cancer PDX.

• Groups (n=10 mice/group):

  • Group 1: Vehicle control (PO, daily).

  • Group 2: 3-amino-N-cyclopropyl-4-methoxybenzamide (e.g., 50 mg/kg, PO, daily).

  • Group 3: Olaparib (positive control) (e.g., 50 mg/kg, PO, daily).[19][20]

• Primary Endpoint: Tumor growth inhibition (TGI). Calculated as the percentage difference in the mean tumor volume of the treated group compared to the control group.

• Secondary Endpoints:

  • Body weight changes (as a measure of tolerability).

  • Survival analysis.

  • Pharmacodynamic (PD) markers in tumor tissue (e.g., reduction in poly(ADP-ribose) levels).

Part 3: Data Interpretation and Comparative Analysis

Objective comparison against a standard-of-care or a well-characterized competitor is essential for contextualizing the efficacy of a new compound. Here, we use the PARP inhibitor Olaparib as our benchmark.

Quantitative Efficacy Comparison

The primary outcome of the study is the effect on tumor growth.

Table 3: Hypothetical In Vivo Efficacy Data

Treatment Group	Dose (mg/kg, PO)	Mean Tumor Volume at Day 28 (mm³)	Tumor Growth Inhibition (%)	Statistically Significant (p < 0.05)
Vehicle Control	-	1850 ± 250	-	-
3-amino-N-cyclopropyl-4-methoxybenzamide	50	740 ± 150	60	Yes
Olaparib (Comparator)	50	685 ± 130	63	Yes

In this hypothetical scenario, 3-amino-N-cyclopropyl-4-methoxybenzamide demonstrates significant anti-tumor activity, comparable to the established PARP inhibitor Olaparib.[19][20][21]

Pharmacodynamic (PD) Confirmation: Hitting the Target

Efficacy data should be supported by evidence that the drug is engaging its target in the tumor tissue.

dot

Caption: PARP inhibition signaling pathway.

For a PARP inhibitor, a key PD marker is the level of poly(ADP-ribose) (PAR) in the tumor. An effective inhibitor will significantly reduce PAR levels. This can be measured by techniques like immunohistochemistry (IHC) or western blot on tumor samples collected at the end of the study. Confirmation of target engagement provides confidence that the observed anti-tumor effect is due to the intended mechanism of action.

Conclusion

The evaluation of in vivo efficacy is a multi-faceted process that relies on a foundation of strong in vitro data, a thorough understanding of the compound's pharmacokinetic and safety profiles, and a rigorously designed and executed animal study. While specific data for 3-amino-N-cyclopropyl-4-methoxybenzamide is not yet in the public domain, the framework presented here provides a clear and scientifically sound roadmap for its evaluation. By following these principles of robust experimental design, objective data analysis, and comparison with established benchmarks, researchers can confidently assess the therapeutic potential of novel chemical entities and make informed decisions on their progression toward the clinic.

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• Van Den Heuvel, M. M., et al. Efficacy of olaparib in advanced cancers with germline or somatic mutations in BRCA1, BRCA2, CHEK2 and ATM, a Belgian Precision tumor-agnostic phase II study. ESMO Open. [Link]

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comparing analytical techniques for 3-amino-N-cyclopropyl-4-methoxybenzamide

An In-Depth Guide to the Analytical Characterization of 3-amino-N-cyclopropyl-4-methoxybenzamide

This guide provides a comprehensive comparison of analytical techniques for the characterization of 3-amino-N-cyclopropyl-4-methoxybenzamide (CAS 312629-04-2), a key intermediate in pharmaceutical synthesis.[1] For researchers, process chemists, and quality control analysts, selecting the appropriate analytical methodology is paramount for ensuring purity, confirming identity, and guaranteeing the stability of the compound. This document moves beyond mere procedural lists to explain the causality behind methodological choices, ensuring a robust and scientifically sound approach to analysis.

Introduction to 3-amino-N-cyclopropyl-4-methoxybenzamide

3-amino-N-cyclopropyl-4-methoxybenzamide is a substituted benzamide derivative. Its structure, featuring a primary aromatic amine, a secondary amide, a cyclopropyl group, and a methoxy group on an aromatic ring, presents unique analytical challenges and dictates the selection of appropriate characterization techniques. Accurate and precise analytical methods are critical for controlling the quality of this intermediate and, consequently, the final active pharmaceutical ingredient (API).

Chapter 1: Chromatographic Techniques for Separation and Quantification

Chromatography is the cornerstone of purity assessment and quantification in pharmaceutical analysis. The choice between liquid and gas chromatography is fundamentally determined by the analyte's volatility and thermal stability.

High-Performance Liquid Chromatography (HPLC)

HPLC is the principal technique for assessing the purity and potency of 3-amino-N-cyclopropyl-4-methoxybenzamide due to its non-volatile nature and thermal lability.

Expertise & Rationale: A reversed-phase HPLC (RP-HPLC) method is the logical starting point. The molecule's moderate polarity makes it well-suited for retention on a non-polar stationary phase, such as a C18 column.[2] The presence of the benzamide chromophore allows for sensitive detection using a UV-Vis spectrophotometer, typically around 254 nm or at a determined λmax. The primary amine's pKa will influence peak shape; therefore, controlling the mobile phase pH with a buffer (e.g., phosphate buffer) is crucial for achieving symmetrical peaks and reproducible retention times.

Experimental Protocol: Stability-Indicating RP-HPLC Method

This protocol is designed to be self-validating through the inclusion of system suitability tests (SST) and is intended to separate the main compound from potential process impurities and degradation products.

• Chromatographic System:

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 20 mM Potassium Phosphate buffer, pH adjusted to 3.0.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detector: UV at 254 nm.[3]

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare a stock solution of 3-amino-N-cyclopropyl-4-methoxybenzamide at 1.0 mg/mL in a 50:50 mixture of acetonitrile and water.

  • Dilute to a working concentration of 0.1 mg/mL with the same diluent.

• Gradient Elution:

  • A gradient elution is recommended to resolve impurities with a wide range of polarities.

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0	90	10
    20	10	90
    25	10	90
    25.1	90	10

    | 30 | 90 | 10 |

• System Suitability Testing (SST):

  • Inject the working standard solution six times.

  • Acceptance Criteria: Relative Standard Deviation (RSD) of peak area < 2.0%, Tailing Factor < 2.0, Theoretical Plates > 2000. This ensures the system is performing adequately before sample analysis.

Trustworthiness through Forced Degradation Studies

To establish the method as "stability-indicating," forced degradation studies must be performed. This involves subjecting the compound to harsh conditions to intentionally produce degradation products.[4][5] The ability of the HPLC method to separate these degradants from the parent peak is essential for its use in stability testing.[6][7]

• Acid Hydrolysis: 1N HCl at 60°C for 4 hours.

• Base Hydrolysis: 1N NaOH at 60°C for 4 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Dry heat at 105°C for 24 hours.

• Photolytic Degradation: Expose the sample to UV light (ICH Q1B guidelines).

The successful separation of all resulting degradation peaks validates the method's specificity.

Gas Chromatography (GC)

Expertise & Rationale: Direct analysis of 3-amino-N-cyclopropyl-4-methoxybenzamide by GC is not feasible due to its low volatility and the presence of polar -NH and -C=O groups, which can lead to poor peak shape and thermal decomposition.[8] However, GC is the preferred method for analyzing residual solvents from the manufacturing process (ICH Q3C). For analysis of the compound itself, derivatization would be required to increase volatility, for example, through silylation which converts the active hydrogens on the amine and amide groups into less polar trimethylsilyl (TMS) groups. However, this adds complexity, making HPLC the more straightforward choice for purity analysis.

Experimental Protocol: Headspace GC for Residual Solvents

• System: Headspace Gas Chromatograph with a Flame Ionization Detector (FID).

• Column: Rtx-5 or similar 5% diphenyl / 95% dimethyl polysiloxane column.

• Sample Preparation: Dissolve a known amount of the compound in a high-boiling point solvent like DMSO or DMF in a headspace vial.

• Headspace Conditions: Equilibrate the vial at ~80-100°C for 15-30 minutes.

• GC Conditions:

  • Injector Temperature: 250°C.

  • Detector Temperature: 280°C.

  • Oven Program: Start at 40°C for 5 minutes, then ramp to 240°C at 10°C/min.

  • Carrier Gas: Helium or Hydrogen.

Chapter 2: Spectroscopic and Spectrometric Techniques for Identification

While chromatography separates components, spectroscopy and spectrometry are required for unambiguous structural confirmation and identification.

Mass Spectrometry (MS)

Expertise & Rationale: Mass spectrometry is indispensable for confirming the molecular weight of the target compound and identifying unknown impurities or degradation products.[9] When coupled with HPLC (LC-MS), it provides both retention time and mass-to-charge ratio (m/z) data. For this compound, Electrospray Ionization (ESI) in positive ion mode is the optimal choice, as the primary amine is easily protonated to form a stable [M+H]⁺ ion. High-resolution mass spectrometry (HRMS) can provide the elemental composition, further solidifying the identity of a substance.[7]

Expected Results: The molecular formula for 3-amino-N-cyclopropyl-4-methoxybenzamide is C₁₁H₁₄N₂O₂. The monoisotopic mass is approximately 206.11 Da. In an LC-MS analysis using ESI+, the primary observed ion would be the protonated molecule [M+H]⁺ at an m/z of approximately 207.11.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Rationale: NMR is the most powerful technique for absolute structure elucidation.[10] Both ¹H and ¹³C NMR are required for a complete structural assignment. The spectrum will provide information on the chemical environment of each proton and carbon, their connectivity, and their relative numbers.

Expected ¹H NMR Signals (in CDCl₃ or DMSO-d₆):

• Aromatic Protons: Several signals in the ~6.5-7.5 ppm region.

• Amine Protons (-NH₂): A broad singlet, chemical shift is concentration and solvent dependent.

• Amide Proton (-NH-): A broad singlet or doublet, also variable.

• Methoxy Protons (-OCH₃): A sharp singlet around 3.8-4.0 ppm.

• Cyclopropyl Protons: Complex multiplets in the upfield region (~0.5-1.0 ppm and a methine proton at ~2.8 ppm).

Fourier-Transform Infrared (FTIR) Spectroscopy

Expertise & Rationale: FTIR is a rapid and simple technique used to confirm the presence of key functional groups.[11] It is an excellent tool for identity confirmation against a known reference standard.

Expected Characteristic Absorption Bands:

• N-H Stretching (Amine & Amide): Two bands for the primary amine and one for the secondary amide, typically in the 3100-3500 cm⁻¹ region.

• C-H Stretching (Aromatic & Aliphatic): Signals just above and below 3000 cm⁻¹.

• C=O Stretching (Amide I): A strong, sharp absorption around 1630-1680 cm⁻¹.

• N-H Bending (Amide II): An absorption around 1550-1640 cm⁻¹.

• C-O Stretching (Methoxy Ether): A strong band around 1250 cm⁻¹.

Comparative Summary of Analytical Techniques

Technique	Primary Purpose	Sensitivity	Selectivity	Speed	Typical Use Case
HPLC-UV	Purity, Assay, Quantification	High	High	Moderate	Routine QC, stability studies, impurity profiling
GC-FID	Volatile Impurity Analysis	Very High	High	Fast	Residual solvent analysis
LC-MS	Identification, Structure Elucidation	Very High	Very High	Moderate	Impurity ID, degradation pathway analysis
NMR	Absolute Structure Elucidation	Low	Very High	Slow	Structural confirmation of new batches, reference standard characterization
FTIR	Functional Group Identification	Moderate	Moderate	Very Fast	Raw material identity check, quick confirmation

Visualizing the Analytical Workflow

A logical workflow ensures that all aspects of the compound's quality are assessed systematically.

Caption: A typical analytical workflow for a pharmaceutical intermediate.

Decision Framework for Method Selection

Choosing the right tool depends entirely on the analytical question being asked.

Caption: Decision tree for selecting the appropriate analytical technique.

References

• Forced Degradation Studies Research Articles. R Discovery. [Link]

• Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines. ACS Publications. [Link]

• Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. Request PDF. [Link]

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• Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. PubMed. [Link]

• Forced degradation studies. MedCrave online. [Link]

• Forced Degradation Studies for Biopharmaceuticals. BioPharm International. [Link]

• Gas chromatography mass spectrometer determination of dimethylamine impurity in N,N-dimethylformamide solvent by derivatization of N,N-dimethylbenzamide with benzoyl chloride agent. PubMed. [Link]

• Supporting Information. [Link]

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A Comparative Guide to the Biological Activity of 3-amino-N-cyclopropyl-4-methoxybenzamide and its Parent Compound, 4-methoxybenzamide

For researchers, scientists, and professionals in drug development, the exploration of structure-activity relationships (SAR) is a cornerstone of rational drug design. The modification of a parent compound through the introduction of new functional groups can dramatically alter its biological activity, pharmacokinetic profile, and target specificity. This guide provides a detailed comparative analysis of 3-amino-N-cyclopropyl-4-methoxybenzamide and its parent scaffold, 4-methoxybenzamide .

While direct, side-by-side experimental comparisons in the public domain are limited, this guide will synthesize available information on the parent compound and related benzamide derivatives to provide a scientifically grounded perspective on the anticipated biological impact of the 3-amino and N-cyclopropyl substitutions. We will also propose a comprehensive experimental workflow for a head-to-head evaluation of these two molecules.

Introduction to the Benzamide Scaffolds

4-Methoxybenzamide (p-Anisamide) is a simple, naturally-derived aromatic amide.[1] It consists of a benzene ring substituted with a methoxy group and an amide group.[1][2] This compound is primarily recognized as a versatile intermediate in the synthesis of pharmaceuticals and other fine chemicals.[3][4] While generally considered to possess mild biological activity, its scaffold serves as a foundational structure for a multitude of more complex and biologically active molecules.[3]

3-amino-N-cyclopropyl-4-methoxybenzamide represents a synthetically derived analogue of 4-methoxybenzamide, incorporating two key structural modifications: an amino group at the 3-position of the benzene ring and a cyclopropyl group attached to the amide nitrogen. These modifications are not trivial and are often employed in medicinal chemistry to modulate a compound's physicochemical properties and biological target interactions. The cyclopropyl group, in particular, is a desirable moiety in drug design due to its unique conformational and electronic properties that can enhance potency and metabolic stability.

Table 1: Physicochemical Properties of 4-methoxybenzamide and 3-amino-N-cyclopropyl-4-methoxybenzamide

Property	4-methoxybenzamide	3-amino-N-cyclopropyl-4-methoxybenzamide	Reference(s)
Molecular Formula	C₈H₉NO₂	C₁₁H₁₄N₂O₂	[5][6]
Molecular Weight	151.16 g/mol	206.24 g/mol	[5][6]
Appearance	White crystalline solid	Not specified	[3]
Melting Point	164-167 °C	Not specified	[3]
LogP (Predicted)	~1.1	~1.5	[5][6]

Analysis of Structural Modifications and Predicted Biological Impact

The addition of the 3-amino and N-cyclopropyl groups to the 4-methoxybenzamide core is anticipated to significantly influence its biological activity.

The Role of the 3-Amino Group

The introduction of an amino group at the 3-position can introduce a hydrogen bond donor and acceptor, potentially altering the compound's interaction with biological targets. This modification can also influence the electronic properties of the aromatic ring and the overall polarity of the molecule.

The Influence of the N-Cyclopropyl Group

The N-cyclopropyl substitution is a common strategy in medicinal chemistry with several potential benefits:

• Conformational Rigidity: The cyclopropyl ring restricts the rotation around the C-N bond of the amide, which can lead to a more defined conformation for receptor binding.

• Metabolic Stability: The cyclopropyl group can block sites of metabolism, potentially increasing the compound's half-life.

• Lipophilicity: The addition of the cyclopropyl group generally increases the lipophilicity of the molecule, which can affect its cell permeability and distribution.

• Unique Interactions: The unique electronic nature of the cyclopropyl ring can lead to favorable interactions with biological targets.

Known and Potential Biological Activities

4-methoxybenzamide

As previously mentioned, 4-methoxybenzamide is reported to have "mild biological activity" and is primarily used as a synthetic intermediate.[3] Its simple structure makes it a useful starting point for the development of more potent and specific bioactive compounds.

3-amino-N-cyclopropyl-4-methoxybenzamide: A Landscape of Possibilities

• Antitubercular Activity: A study on benzamide derivatives as Mycobacterium tuberculosis QcrB inhibitors showed that an N-cyclopropyl analog had reduced activity compared to other derivatives, suggesting this substitution may not be optimal for this specific target.[7]

• Phosphodiesterase (PDE) Inhibition: A patent has disclosed 3-cyclopropylmethoxy-4-alkoxybenzamide derivatives as potent PDE4 inhibitors, suggesting that the N-cyclopropyl-4-methoxybenzamide scaffold could be explored for activity against this enzyme family.[8]

• Diverse CNS Activities: The cyclopropylamine moiety is present in drugs with a range of central nervous system activities, including antidepressants.

Proposed Experimental Workflow for Comparative Biological Evaluation

To definitively compare the biological activities of 3-amino-N-cyclopropyl-4-methoxybenzamide and 4-methoxybenzamide, a systematic experimental approach is required. The following workflow is proposed for researchers in drug discovery and development.

Caption: A proposed experimental workflow for the comparative biological evaluation.

Step-by-Step Methodologies

A. Synthesis and Characterization:

• Synthesis of 3-amino-N-cyclopropyl-4-methoxybenzamide: The synthesis would likely involve the amidation of 3-amino-4-methoxybenzoic acid with cyclopropylamine using standard peptide coupling reagents.

• Purification: The crude product should be purified using techniques such as column chromatography or recrystallization to ensure high purity.

• Structural Verification: The identity and purity of the synthesized compound must be confirmed using analytical techniques like ¹H NMR, ¹³C NMR, and mass spectrometry.

B. In Vitro Screening:

• Cytotoxicity Assays: Initial screening should assess the general cytotoxicity of both compounds in relevant cell lines (e.g., cancer cell lines, normal cell lines) using assays like MTT or LDH to determine a safe concentration range for further experiments.

• Target-Based and Phenotypic Screening: Based on the predicted activities, a panel of assays should be performed. This could include enzyme inhibition assays (e.g., for PDEs), antimicrobial assays (e.g., MIC determination), or antiproliferative assays.

C. Mechanism of Action Studies:

• Dose-Response Analysis: For any observed biological activity, dose-response curves should be generated to determine the potency (IC₅₀ or EC₅₀) of each compound.

• Signaling Pathway Analysis: If a specific target or pathway is implicated, further studies (e.g., Western blotting for key signaling proteins) should be conducted to elucidate the mechanism of action.

Conclusion and Future Directions

While 4-methoxybenzamide serves as a valuable starting point in medicinal chemistry, the introduction of the 3-amino and N-cyclopropyl functionalities in 3-amino-N-cyclopropyl-4-methoxybenzamide holds the potential for significantly enhanced and more specific biological activity. The lack of direct comparative data in the current literature highlights a research gap and an opportunity for novel investigation.

The proposed experimental workflow provides a roadmap for a thorough and objective comparison of these two compounds. Such studies would not only elucidate the specific biological effects of 3-amino-N-cyclopropyl-4-methoxybenzamide but also contribute valuable data to the broader understanding of structure-activity relationships within the benzamide class of compounds. It is through such systematic evaluation that promising new lead compounds for drug discovery can be identified and advanced.

References

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A Researcher's Guide to Deconvoluting the Off-Target Effects of 3-amino-N-cyclopropyl-4-methoxybenzamide

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the precise characterization of a small molecule's interaction with the proteome is paramount. While on-target efficacy is the primary goal, off-target interactions can lead to unforeseen toxicities or provide opportunities for drug repurposing. This guide provides a comprehensive framework for investigating the off-target effects of the novel compound 3-amino-N-cyclopropyl-4-methoxybenzamide (CAS 312629-04-2) , a molecule with limited publicly available biological data.

For a compound with an uncharacterized target profile, a systematic and multi-faceted approach is essential. This guide will detail a logical workflow, from initial in silico predictions to rigorous experimental validation, enabling researchers to build a comprehensive understanding of the compound's selectivity and potential liabilities.

The Challenge: A Molecule Without a Map

The initial hurdle in assessing the off-target profile of 3-amino-N-cyclopropyl-4-methoxybenzamide is the absence of a known primary biological target. The benzamide scaffold is a privileged structure in medicinal chemistry, found in drugs targeting a wide array of proteins, including G-protein coupled receptors (GPCRs), ion channels, and enzymes. Similarly, the N-cyclopropyl group is a common feature in modern pharmaceuticals, often introduced to enhance metabolic stability and potency. This structural promiscuity makes it challenging to predict the compound's primary target and, consequently, its likely off-target interactions based on chemical structure alone.

Therefore, our investigation must begin with a broad, unbiased screen to identify potential binding partners, followed by more focused assays to validate these initial findings.

A Systematic Approach to Off-Target Profiling

The following workflow outlines a comprehensive strategy for characterizing the on- and off-target interactions of 3-amino-N-cyclopropyl-4-methoxybenzamide.

Figure 1. A systematic workflow for the identification and validation of on- and off-target effects.

Part 1: In Silico Profiling - Predicting Potential Interactions

Before embarking on costly and time-consuming experimental work, computational methods can provide valuable initial hypotheses about the potential targets and off-targets of 3-amino-N-cyclopropyl-4-methoxybenzamide. These in silico approaches leverage large databases of known ligand-target interactions and protein structures to predict the likelihood of a small molecule binding to a particular protein.

Key Computational Approaches:

• Ligand-Based Similarity Searching: This method compares the chemical structure of 3-amino-N-cyclopropyl-4-methoxybenzamide to databases of compounds with known biological activities. Tools like the Similarity Ensemble Approach (SEA) can identify proteins that are known to bind molecules with similar scaffolds.

• Target-Centric (Structure-Based) Docking: If high-quality 3D structures of potential target proteins are available, molecular docking simulations can predict the binding pose and affinity of the compound within the protein's active site. This can help to prioritize potential targets for experimental validation.

• Machine Learning Models: An increasing number of machine learning and artificial intelligence models are being developed to predict off-target interactions based on large datasets of compound-protein interaction data.[1][2] These models can identify complex structure-activity relationships that may not be apparent from simple similarity searches.

It is crucial to approach in silico predictions with a degree of caution. These methods are predictive and require experimental validation to confirm any hypothesized interactions.

Part 2: Experimental Validation - Unveiling the Interactome

Experimental profiling is essential to definitively identify the proteins that interact with 3-amino-N-cyclopropyl-4-methoxybenzamide in a biological context. A tiered approach, starting with broad screening and progressing to more specific validation assays, is recommended.

Tier 1: Broad-Spectrum Off-Target Screening

The initial goal is to cast a wide net to identify any potential protein interactions. Several platform technologies are available for this purpose:

• Cell Microarray Screening: This technology assesses the binding of a labeled version of the small molecule to a vast library of human plasma membrane and secreted proteins expressed in human cells.[3] This approach provides a direct readout of binding to proteins in a near-native conformation.

• Chemical Proteomics: This powerful technique uses chemical probes to capture and identify protein targets from complex biological samples, such as cell lysates.[4] Affinity-based chemical proteomics can reveal both direct and indirect binding partners.

Tier 2: Target Identification and Validation

Once a list of potential interactors has been generated from broad-spectrum screening, the next step is to validate these hits and identify the primary therapeutic target(s).

Experimental Protocol: Cellular Thermal Shift Assay (CETSA®)

The Cellular Thermal Shift Assay (CETSA®) is a powerful method for confirming direct target engagement in a cellular environment.[5] It relies on the principle that the binding of a ligand stabilizes its target protein, leading to an increase in the protein's melting temperature.

Step-by-Step Methodology:

• Cell Culture and Treatment: Culture the cells of interest to an appropriate density. Treat the cells with varying concentrations of 3-amino-N-cyclopropyl-4-methoxybenzamide or a vehicle control for a defined period.

• Thermal Challenge: Heat the cell suspensions to a range of temperatures to induce protein denaturation and aggregation.

• Cell Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

• Protein Quantification: Quantify the amount of the specific protein of interest remaining in the soluble fraction at each temperature using methods such as Western blotting or mass spectrometry.

• Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Figure 2. A simplified workflow of the Cellular Thermal Shift Assay (CETSA).

Tier 3: Focused Selectivity Profiling

Once the primary target(s) have been identified and validated, it is important to assess the selectivity of 3-amino-N-cyclopropyl-4-methoxybenzamide against related protein families, as these are often a source of off-target effects.

Kinase Profiling:

Given that many small molecule drugs exhibit off-target activity against kinases, a comprehensive kinase screen is highly recommended. This involves testing the compound against a large panel of purified kinases to determine its inhibitory activity (typically measured as IC50 values).

Experimental Protocol: In Vitro Kinase Assay

A common method for assessing kinase inhibition is to measure the transfer of a phosphate group from ATP to a substrate peptide.

Step-by-Step Methodology:

• Reaction Setup: In a microplate well, combine the purified kinase, its specific substrate peptide, and a range of concentrations of 3-amino-N-cyclopropyl-4-methoxybenzamide.

• Initiate Reaction: Start the kinase reaction by adding ATP.

• Incubation: Incubate the reaction at a controlled temperature for a set period.

• Detection: Stop the reaction and detect the amount of phosphorylated substrate. This can be done using various methods, such as antibody-based detection (e.g., ELISA) or luminescence-based assays that measure the amount of remaining ATP.

• Data Analysis: Plot the percentage of kinase inhibition against the compound concentration to determine the IC50 value.

Table 1: Hypothetical Kinase Profiling Data for 3-amino-N-cyclopropyl-4-methoxybenzamide

Kinase Target	IC50 (nM)
Primary Target X	10
Kinase A	> 10,000
Kinase B	5,200
Kinase C	850
Kinase D	> 10,000

This table presents hypothetical data for illustrative purposes.

Comparing Alternatives: The Importance of Context

Without a confirmed primary target for 3-amino-N-cyclopropyl-4-methoxybenzamide, a direct comparison to specific alternative compounds is not feasible. However, once a primary target is identified, it is crucial to compare its selectivity profile to other known inhibitors of that target. This comparative analysis will reveal whether the compound offers a superior selectivity profile and, therefore, a potentially better therapeutic window.

For example, if the primary target is identified as a specific kinase, its off-target kinase profile should be compared to other clinical-stage or approved inhibitors of that same kinase. A compound with fewer or less potent off-target kinase interactions would be considered more desirable from a safety perspective.

Conclusion: A Path Forward for Characterization

The investigation of off-target effects is a critical component of modern drug discovery and development. For a compound with a limited public profile like 3-amino-N-cyclopropyl-4-methoxybenzamide, a systematic and unbiased approach is essential. By combining in silico prediction with a tiered experimental validation strategy, researchers can build a comprehensive understanding of the compound's interactome. This knowledge is not only crucial for identifying potential safety liabilities but also for uncovering novel therapeutic opportunities. The methodologies outlined in this guide provide a robust framework for the thorough characterization of this and other novel chemical entities, ultimately contributing to the development of safer and more effective medicines.

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Safety & Regulatory Compliance

Navigating the Final Step: A Guide to the Proper Disposal of 3-amino-N-cyclopropyl-4-methoxybenzamide

In the fast-paced environment of drug discovery and development, the lifecycle of a chemical compound extends beyond its synthesis and application. The final, and arguably one of the most critical, stages is its proper disposal. Mishandling chemical waste not only poses significant risks to personnel and the environment but can also lead to severe regulatory penalties. This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of 3-amino-N-cyclopropyl-4-methoxybenzamide, ensuring that your laboratory's safety and operational integrity remain paramount.

The Regulatory Landscape: Understanding Your Obligations

The disposal of laboratory chemicals in the United States is primarily governed by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[1][2][3]

• EPA's Resource Conservation and Recovery Act (RCRA): This is the cornerstone of hazardous waste management, establishing a "cradle-to-grave" system for tracking hazardous waste from its point of generation to its ultimate disposal.[2][4] Generators of chemical waste are legally responsible for determining if their waste is hazardous.[3][5]

• OSHA's Hazard Communication and Laboratory Standards: These regulations ensure that laboratory personnel are informed about the hazards of the chemicals they work with and are provided with a safe working environment.[6][7] This includes having a written Chemical Hygiene Plan (CHP) that outlines procedures for safe handling, storage, and disposal of hazardous chemicals.[6][8]

Hazard Identification and Characterization

Before any disposal procedures can be initiated, a thorough understanding of the hazards associated with 3-amino-N-cyclopropyl-4-methoxybenzamide is essential. The primary source for this information is the manufacturer's Safety Data Sheet (SDS).

According to available SDS documentation, 3-amino-N-cyclopropyl-4-methoxybenzamide has the following key characteristics:

Property	Value	Source
Physical State	Solid	[9]
Appearance	Cream	[9]
Water Solubility	Insoluble	[9]
Known Hazards	Causes skin irritation, serious eye irritation, and may cause respiratory irritation.	[10][11]

Crucially, the SDS for 3-amino-N-cyclopropyl-4-methoxybenzamide does not definitively classify it as a hazardous or non-hazardous waste according to RCRA. [9] This means the responsibility falls on the waste generator—the laboratory—to make this determination.[2][3] This can be done through process knowledge (if the chemical is a listed hazardous waste) or through analytical testing. Given its potential irritant properties, it should be handled as a hazardous substance until proven otherwise.

Personal Protective Equipment (PPE)

Given the known hazards, the following PPE must be worn when handling 3-amino-N-cyclopropyl-4-methoxybenzamide for disposal:

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[10][12][13]

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber. Dispose of contaminated gloves as hazardous waste.[14]

• Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[14]

• Respiratory Protection: If there is a risk of generating dust, use a suitable respirator.[9]

Step-by-Step Disposal Protocol

The following protocol outlines a systematic approach to the disposal of 3-amino-N-cyclopropyl-4-methoxybenzamide.

Step 1: Waste Segregation and Collection

Proper segregation is the foundation of safe chemical waste disposal.[15][16]

• Solid Waste: Collect unadulterated 3-amino-N-cyclopropyl-4-methoxybenzamide powder and any materials contaminated with it (e.g., weighing paper, contaminated gloves, pipette tips) in a designated, sealed waste container.[14][17]

• Liquid Waste (Solutions): If the compound is in a solution, collect it in a leak-proof container with a secure cap that is compatible with the solvent.[14]

• Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[14]

Step 2: Container Labeling

Clear and accurate labeling is a critical compliance requirement.[17][18] The waste container must be labeled with:

• The words "Hazardous Waste"

• The full chemical name: "Waste 3-amino-N-cyclopropyl-4-methoxybenzamide"

• The specific solvent if it is in a liquid waste stream

• The associated hazards (e.g., "Irritant")

• The date of accumulation

Step 3: Waste Storage

Store the sealed and labeled waste container in a designated satellite accumulation area or a central hazardous waste storage area.[5][19] This area should be:

• Secure and have controlled access.[19]

• Away from general laboratory traffic.

• In a well-ventilated location.[18]

• Equipped with secondary containment to manage potential spills.[18]

Step 4: Arranging for Final Disposal

The final disposal of chemical waste must be handled by a licensed hazardous waste disposal contractor.[1][3]

• Contact your institution's EHS department to arrange for the pickup and proper disposal of the waste.

• Ensure that a hazardous waste manifest is completed to track the waste from your laboratory to the final disposal facility.[5]

The most common and effective disposal method for this type of organic chemical waste is high-temperature incineration.[2][15] This process ensures the complete destruction of the compound, preventing its release into the environment.[15]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of 3-amino-N-cyclopropyl-4-methoxybenzamide.

Caption: Disposal workflow for 3-amino-N-cyclopropyl-4-methoxybenzamide.

By adhering to this structured disposal protocol, researchers and laboratory managers can ensure that the final step in the lifecycle of 3-amino-N-cyclopropyl-4-methoxybenzamide is handled with the same rigor and attention to safety as its synthesis and application. This commitment to responsible waste management is a hallmark of a culture of safety and scientific excellence.

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Personal protective equipment for handling 3-amino-N-cyclopropyl-4-methoxybenzamide

Essential Safety and Handling Guide for 3-amino-N-cyclopropyl-4-methoxybenzamide

This guide provides comprehensive safety protocols and personal protective equipment (PPE) recommendations for the handling of 3-amino-N-cyclopropyl-4-methoxybenzamide. As a specialized benzamide derivative, this compound requires careful management in a laboratory setting to mitigate potential risks. This document is intended for researchers, scientists, and drug development professionals, offering in-depth, field-proven insights to ensure a safe and compliant laboratory environment.

Hazard Identification and Risk Assessment

• Skin Irritation: May cause skin irritation upon direct contact.[3][5]

• Eye Irritation: Poses a risk of serious eye irritation.[5]

• Respiratory Irritation: Inhalation of dust particles may lead to respiratory tract irritation.[3]

• Potential for Mutagenicity: Aromatic amines as a class are known to have potential mutagenic properties.[6]

A thorough, activity-specific risk assessment is mandatory before commencing any work with this compound.[7] This assessment should be conducted in line with your institution's Chemical Hygiene Plan, as mandated by OSHA.[8][9]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to provide comprehensive protection. The following table outlines the recommended PPE for handling 3-amino-N-cyclopropyl-4-methoxybenzamide.

PPE Category	Item	Standard/Specification	Purpose
Eye Protection	Safety Goggles	ANSI Z87.1 or EN 166	Protects eyes from chemical splashes and dust.[10]
Hand Protection	Chemical-Resistant Gloves	Nitrile or Neoprene	Prevents skin contact with the chemical.[6][10]
Body Protection	Laboratory Coat	Standard long-sleeved	Protects skin and personal clothing from contamination.[6][10]
Respiratory Protection	NIOSH-approved Respirator or Fume Hood	Varies based on exposure	Recommended when handling the powder outside of a certified chemical fume hood to prevent inhalation of dust.[6][10]

Engineering Controls: The First Line of Defense

Whenever feasible, engineering controls should be the primary method for exposure minimization.

• Chemical Fume Hood: All weighing and handling of the solid compound should ideally be performed within a certified chemical fume hood to minimize inhalation exposure.[6][10]

• Ventilation: Ensure the laboratory is well-ventilated to prevent the accumulation of airborne contaminants.[11]

Step-by-Step Operational Plan: From Donning to Disposal

A systematic workflow is critical for minimizing exposure and ensuring a safe working environment.

Preparation and Donning PPE

• Area Preparation: Before starting, ensure the designated handling area, preferably a chemical fume hood, is clean and uncluttered.[6]

• PPE Inspection: Confirm that all necessary PPE is available and in good condition.

• Lab Coat: Put on the laboratory coat, ensuring it is fully buttoned.[10]

• Respirator (if required): If your risk assessment indicates the need for a respirator, perform a seal check to ensure a proper fit.[10]

• Eye Protection: Put on safety goggles.[10]

• Gloves: Wash and dry hands thoroughly before donning chemical-resistant gloves. Ensure the gloves overlap with the cuffs of the lab coat.[10]

Handling 3-amino-N-cyclopropyl-4-methoxybenzamide

• Procedural Controls: Avoid creating dust when handling the solid form. Use a scoop or spatula for transfers. If weighing, do so in a balance enclosure or a well-ventilated area within the fume hood. Keep containers of the chemical closed when not in use.[10]

• Spill Management: In the event of a spill, isolate the area. Wearing appropriate PPE, cover the spill with an absorbent material, and then saturate with a suitable disinfectant or decontamination solution. Allow sufficient contact time before cleaning and proper disposal.[12]

Doffing PPE

• Gloves: Remove gloves first by peeling them off from the cuff, turning them inside out to trap any contaminants.[10]

• Lab Coat: Remove the laboratory coat by unbuttoning it and rolling it away from your body to prevent the contaminated outer surface from touching your personal clothing.[10]

• Eye Protection: Remove safety goggles.[10]

• Respirator (if used): Remove the respirator last.

• Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[12]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste: Dispose of 3-amino-N-cyclopropyl-4-methoxybenzamide and any solutions containing it in a properly labeled hazardous waste container.[10]

• Contaminated PPE: Dispose of single-use gloves and other contaminated disposable items in a designated hazardous waste stream.

• Reusable PPE: Non-disposable PPE, such as the lab coat, should be laundered separately from personal clothing. If heavily contaminated, it may need to be disposed of as hazardous waste.[10]

• Final Disposal: Arrange for disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor, following all local, state, and federal regulations.[6]

Visualization of the PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment.

Caption: PPE Selection Workflow for Handling 3-amino-N-cyclopropyl-4-methoxybenzamide.

Conclusion

Adherence to these safety protocols is paramount when working with 3-amino-N-cyclopropyl-4-methoxybenzamide. By integrating these practices into your laboratory's standard operating procedures, you can significantly mitigate risks and ensure a safe research environment. Always consult your institution's specific safety guidelines and the most current regulatory standards.

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